AM-087

• CAS: 152674-96-9

Core Science & Biosynthesis

AM-087: An In-Depth Technical Guide on its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

AM-087 is a potent synthetic cannabinoid agonist, structurally derived from Δ⁸-tetrahydrocannabinol (Δ⁸-THC). It exhibits high affinity for the cannabinoid type 1 (CB1) receptor, which is predominantly expressed in the central nervous system. This guide provides a comprehensive overview of the mechanism of action of AM-087, detailing its molecular interactions, downstream signaling pathways, and the experimental protocols used for its characterization. All quantitative data are summarized for clarity, and key processes are visualized through detailed diagrams.

Molecular Profile and Binding Affinity

AM-087 is a classical cannabinoid, characterized by its dibenzopyran structure. A key structural feature is the bromine substitution on the 3-position side chain, which is believed to contribute to its high potency.

The primary molecular target of AM-087 is the CB1 receptor. It also binds to the cannabinoid type 2 (CB2) receptor, but with lower affinity. The binding affinity of AM-087 to these receptors has been determined through competitive radioligand binding assays.

Parameter	Receptor	Value	Reference Compound
Kᵢ (nM)	Human CB1	0.43	N/A
Kᵢ (nM)	Human CB2	6.47	N/A
Table 1: Binding Affinity of AM-087 for Human Cannabinoid Receptors.[1]

Mechanism of Action: CB1 Receptor Agonism

AM-087 functions as a potent agonist at the CB1 receptor. The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gαi/o.

G-Protein Activation

Upon binding of AM-087 to the CB1 receptor, a conformational change is induced in the receptor. This facilitates the exchange of guanosine (B1672433) diphosphate (B83284) (GDP) for guanosine triphosphate (GTP) on the α-subunit of the associated G-protein. The activated Gαi subunit then dissociates from the βγ subunits, initiating downstream signaling cascades.

Downstream Signaling Pathways

The activation of the Gαi subunit by an AM-087-bound CB1 receptor leads to the inhibition of adenylyl cyclase. This results in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The dissociated Gβγ subunits can also modulate other effector systems, including ion channels. Specifically, activation of the CB1 receptor typically leads to the inhibition of voltage-gated calcium channels and the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels.

CB1 Receptor Signaling Pathway for AM-087.

In Vivo Pharmacological Effects

The activity of AM-087 has been characterized in mice, demonstrating classic cannabinoid tetrad effects: sedation, hypothermia, catalepsy, and antinociception.

Test	Parameter	Value	Units
Sedation	ED₅₀	0.05	mg/kg
Hypothermia	ED₅₀	0.12	mg/kg
Catalepsy	ED₅₀	0.08	mg/kg
Antinociception	ED₅₀	0.04	mg/kg
Table 2: In Vivo Pharmacological Activity of AM-087 in Mice.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the mechanism of action of AM-087 and related cannabinoid agonists.

Cannabinoid Receptor Binding Assay ([³H]CP-55,940)

This assay determines the binding affinity of a test compound for the cannabinoid receptors by measuring its ability to displace a radiolabeled ligand.

Workflow for Radioligand Binding Assay.

Methodology:

• Membrane Preparation: Membranes are prepared from cells (e.g., HEK293 or CHO) stably expressing the human CB1 or CB2 receptor.

• Assay Setup: In a multi-well plate, add assay buffer, cell membranes (typically 5-20 µg of protein per well), a fixed concentration of [³H]CP-55,940 (a high-affinity cannabinoid agonist), and varying concentrations of the unlabeled test compound (AM-087).

• Incubation: The plate is incubated at 30°C for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: The reaction is terminated by rapid filtration through glass fiber filters, which traps the membranes with the bound radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any unbound radioligand.

• Detection: The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Kᵢ) is then calculated using the Cheng-Prusoff equation.[3][4][5][6]

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins by an agonist, providing information on the compound's potency (EC₅₀) and efficacy (Eₘₐₓ).

Workflow for [³⁵S]GTPγS Binding Assay.

Methodology:

• Membrane Preparation: Similar to the binding assay, membranes are prepared from cells expressing the CB1 receptor.

• Assay Setup: In a multi-well plate, add assay buffer, cell membranes, and guanosine diphosphate (GDP) to ensure G-proteins are in an inactive state. Add serial dilutions of the test compound (AM-087).

• Initiation and Incubation: The reaction is initiated by the addition of [³⁵S]GTPγS, a non-hydrolyzable analog of GTP. The plate is then incubated at 30°C for 60 minutes.

• Termination and Filtration: The assay is terminated by rapid filtration through glass fiber filters.

• Washing: Filters are washed with ice-cold buffer.

• Detection: The amount of bound [³⁵S]GTPγS is quantified by scintillation counting.

• Data Analysis: The data are plotted as specific binding versus the logarithm of the agonist concentration. A sigmoidal dose-response curve is fitted to the data to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) values.[7][8][9]

cAMP Accumulation Assay

This assay measures the ability of a CB1 receptor agonist to inhibit adenylyl cyclase activity, resulting in a decrease in intracellular cAMP levels.

Workflow for cAMP Accumulation Assay.

Methodology:

• Cell Culture: Cells (e.g., CHO or HEK293) stably expressing the human CB1 receptor are cultured and seeded in multi-well plates.

• Assay: The cells are first treated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP. Subsequently, the cells are treated with varying concentrations of the test compound (AM-087) followed by stimulation with forskolin, a direct activator of adenylyl cyclase.

• Cell Lysis and cAMP Detection: After incubation, the cells are lysed, and the intracellular cAMP levels are measured using a variety of commercially available kits, such as those based on homogeneous time-resolved fluorescence (HTRF) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The results are expressed as the percentage of inhibition of forskolin-stimulated cAMP production. The concentration of the agonist that produces 50% of its maximal inhibitory effect (IC₅₀) is determined by fitting the data to a sigmoidal dose-response curve.[7][10][11][12][13]

Conclusion

AM-087 is a potent synthetic agonist of the CB1 receptor. Its mechanism of action is centered on the activation of Gαi/o-coupled signaling pathways, leading to the inhibition of adenylyl cyclase and modulation of ion channel activity. The in vivo effects of AM-087 are consistent with its potent agonism at centrally located CB1 receptors. The experimental protocols detailed herein provide a robust framework for the pharmacological characterization of AM-087 and other novel cannabinoid receptor ligands. Further research into the functional selectivity and potential for biased agonism of AM-087 could provide deeper insights into its therapeutic potential and toxicological profile.

References

• 1. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 2. Pharmacological evaluation of halogenated delta 8-THC analogs. | Sigma-Aldrich [sigmaaldrich.com]
• 3. egrove.olemiss.edu [egrove.olemiss.edu]
• 4. Assessment of select synthetic cannabinoid receptor agonist bias and selectivity between the type 1 and type 2 cannabinoid receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Studies on [3H]CP-55940 binding in the human central nervous system: regional specific changes in density of cannabinoid-1 receptors associated with schizophrenia and cannabis use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. marshall.edu [marshall.edu]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. benchchem.com [benchchem.com]
• 13. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PubMed [pubmed.ncbi.nlm.nih.gov]

AM-087: A Technical Guide to its CB1 Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a synthetic cannabinoid agonist that exhibits high potency and selectivity for the Cannabinoid Receptor Type 1 (CB1). As a derivative of Δ8-tetrahydrocannabinol (Δ8-THC) with a modification on the 3-position side chain, AM-087's interaction with the CB1 receptor is of significant interest for research into the endocannabinoid system and the development of novel therapeutics. This technical guide provides an in-depth overview of the CB1 receptor binding affinity of AM-087, details common experimental protocols for its characterization, and visualizes key pathways and workflows.

Data Presentation

The primary quantitative measure of AM-087's affinity for the CB1 receptor is its inhibition constant (Ki), which represents the concentration of the ligand required to occupy 50% of the receptors in the absence of the natural ligand. A lower Ki value indicates a higher binding affinity.

Compound	Receptor	Binding Affinity (Ki)	Reference
AM-087	CB1	0.43 nM	[1]

This potent binding affinity, approximately 100 times greater than that of THC, is attributed to the bulky bromine substituent on its side chain.[1]

Experimental Protocols

The determination of the binding affinity and functional activity of cannabinoid ligands like AM-087 involves a suite of in vitro assays. The following are detailed methodologies for key experiments.

Radioligand Competition Binding Assay

This assay is the gold standard for determining the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the receptor.

Objective: To determine the inhibition constant (Ki) of AM-087 for the CB1 receptor.

Materials:

• Receptor Source: Cell membranes prepared from cells stably expressing the human CB1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: A high-affinity CB1 receptor agonist or antagonist labeled with a radioactive isotope, such as [³H]CP-55,940.

• Test Compound: AM-087.

• Assay Buffer: Typically Tris-HCl buffer containing bovine serum albumin (BSA) and protease inhibitors.

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail: A liquid that emits light when it interacts with radioactive particles.

• Glass Fiber Filters: To separate bound from unbound radioligand.

• Filtration Apparatus: A device to rapidly filter the assay mixture.

• Scintillation Counter: An instrument to measure radioactivity.

Procedure:

• Membrane Preparation: CB1-expressing cells are harvested and homogenized to isolate the cell membranes, which are then suspended in the assay buffer.

• Incubation: A constant concentration of the radioligand (typically at or below its Kd value) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (AM-087).

• Equilibrium: The mixture is incubated for a specific time (e.g., 60-90 minutes) at a controlled temperature (e.g., 30°C or 37°C) to allow the binding to reach equilibrium.

• Filtration: The incubation is terminated by rapid filtration through glass fiber filters. The filters trap the cell membranes with the bound radioligand, while the unbound radioligand passes through.

• Washing: The filters are washed with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: The filters are placed in vials with scintillation cocktail, and the radioactivity is measured using a scintillation counter.

• Data Analysis: The amount of bound radioligand is plotted against the concentration of the test compound. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined from this competition curve. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the CB1 receptor upon agonist binding. It is used to determine the potency (EC50) and efficacy (Emax) of an agonist like AM-087.

Objective: To characterize AM-087 as a CB1 receptor agonist and determine its potency and efficacy.

Materials:

• Receptor Source: Cell membranes expressing the CB1 receptor.

• Radioligand: [³⁵S]GTPγS, a non-hydrolyzable analog of GTP.

• Test Compound: AM-087.

• Assay Buffer: Contains GDP, MgCl₂, and other components to facilitate G-protein coupling.

• Unlabeled GTPγS: For determining non-specific binding.

Procedure:

• Incubation: CB1 receptor-containing membranes are incubated with a fixed concentration of [³⁵S]GTPγS and varying concentrations of the agonist (AM-087).

• G-protein Activation: Agonist binding to the CB1 receptor promotes the exchange of GDP for GTP (or [³⁵S]GTPγS in this case) on the Gα subunit of the associated G-protein.

• Termination and Separation: The reaction is stopped, and the bound [³⁵S]GTPγS is separated from the unbound radiolabel, typically by filtration.

• Scintillation Counting: The amount of bound [³⁵S]GTPγS is quantified.

• Data Analysis: The amount of [³⁵S]GTPγS binding is plotted against the agonist concentration. A sigmoidal dose-response curve is generated to determine the EC50 (the concentration of agonist that produces 50% of the maximal response) and the Emax (the maximum effect produced by the agonist).

cAMP Accumulation Assay

This is another functional assay that measures the downstream effect of CB1 receptor activation, which is typically the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.

Objective: To determine the ability of AM-087 to inhibit adenylyl cyclase activity via the CB1 receptor.

Materials:

• Cells: Whole cells expressing the CB1 receptor.

• Adenylyl Cyclase Stimulator: Forskolin (B1673556) is commonly used to stimulate cAMP production.

• Test Compound: AM-087.

• cAMP Detection Kit: Commercially available kits (e.g., ELISA, HTRF) are used to measure cAMP levels.

Procedure:

• Cell Treatment: CB1-expressing cells are pre-treated with varying concentrations of the agonist (AM-087).

• Stimulation: The cells are then stimulated with forskolin to induce cAMP production.

• Lysis and Measurement: The cells are lysed, and the intracellular cAMP concentration is measured using a detection kit.

• Data Analysis: The level of cAMP is plotted against the agonist concentration. An inhibitory dose-response curve is generated to determine the IC50 of the agonist for adenylyl cyclase inhibition.

Mandatory Visualizations

CB1 Receptor Signaling Pathway

Caption: CB1 Receptor Signaling Cascade Activated by AM-087.

Experimental Workflow: Radioligand Competition Binding Assay

Caption: Workflow for Determining CB1 Binding Affinity.

References

• 1. Molecular Mechanism and Cannabinoid Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]

AM-087: An In-Depth Pharmacological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

AM-087 is a potent synthetic cannabinoid agonist, structurally derived from Δ⁸-tetrahydrocannabinol (Δ⁸-THC). First synthesized and characterized in the early 1990s, this compound exhibits high affinity for the cannabinoid type 1 (CB1) receptor, demonstrating significantly greater potency than its parent compound, Δ⁸-THC. This technical guide provides a comprehensive overview of the pharmacological profile of AM-087, detailing its receptor binding affinity, in vivo functional activity, and the experimental protocols utilized in its initial characterization. All quantitative data are presented in structured tables for clarity and comparative analysis. Furthermore, key experimental workflows and signaling pathways are visualized using Graphviz diagrams to facilitate a deeper understanding of its pharmacological properties.

Introduction

AM-087, chemically designated as (-)-5'-Bromo-Δ⁸-THC, is a classical cannabinoid analog distinguished by a bromine substitution on the terminal carbon of the C5' side chain. This modification has a profound impact on its pharmacological activity, particularly its interaction with the CB1 receptor. The initial investigations into a series of halogenated Δ⁸-THC analogs revealed that the nature and position of the halogen atom significantly influence the compound's potency and efficacy. AM-087 emerged from these studies as a particularly potent CB1 agonist. This document collates and presents the foundational pharmacological data on AM-087, providing a technical resource for researchers in cannabinoid science and drug development.

Receptor Binding Profile

The affinity of AM-087 for cannabinoid receptors was primarily determined through competitive radioligand binding assays. These assays measure the ability of the compound to displace a known radiolabeled cannabinoid ligand from the CB1 and CB2 receptors.

Table 1: Cannabinoid Receptor Binding Affinities of AM-087

Compound	Receptor	Kᵢ (nM)	Radioligand	Tissue Source	Reference
AM-087	CB1	0.43	[³H]CP-55,940	Rat cortical membranes	[1]
Δ⁸-THC (for comparison)	CB1	45	[³H]CP-55,940	Rat cortical membranes	[1]

Experimental Protocol: Cannabinoid Receptor Binding Assay

A competitive radioligand binding assay was utilized to determine the binding affinity of AM-087 for the CB1 receptor. The protocol, as described in the foundational studies, is outlined below.

• Tissue Preparation: Membranes were prepared from rat cortical tissue. The tissue was homogenized in a buffer solution and centrifuged to pellet the membranes, which were then washed and resuspended.

• Assay Conditions: The binding assay was conducted in a total volume of 1 ml containing a buffer solution (e.g., 50 mM Tris-HCl, pH 7.4), the radioligand [³H]CP-55,940 (a high-affinity cannabinoid agonist), the prepared rat cortical membranes, and varying concentrations of the test compound (AM-087).

• Incubation: The mixture was incubated at a controlled temperature (e.g., 30°C) for a specified duration (e.g., 60-90 minutes) to allow for binding to reach equilibrium.

• Separation of Bound and Free Ligand: Following incubation, the reaction was terminated by rapid filtration through glass fiber filters. The filters were then washed with ice-cold buffer to remove any unbound radioligand.

• Quantification: The amount of radioligand bound to the membranes on the filters was quantified using liquid scintillation spectrometry.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) was determined from concentration-response curves. The inhibition constant (Kᵢ) was then calculated using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

References

• 1. Chemistry and Pharmacology of Delta-8-Tetrahydrocannabinol - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of AM-087: A Technical Guide for Drug Development Professionals

Abstract

AM-087 is a potent synthetic cannabinoid that exemplifies the critical role of the C3 side-chain in the structure-activity relationship (SAR) of classical cannabinoids. As a derivative of Δ⁸-tetrahydrocannabinol (Δ⁸-THC), its high affinity for the cannabinoid type 1 (CB1) receptor is primarily attributed to the presence of a bulky bromine substituent on its side-chain. This document provides an in-depth technical overview of the SAR of AM-087 and related halogenated analogs, detailing the quantitative data from key studies, experimental protocols for their evaluation, and the underlying signaling pathways. This guide is intended for researchers, scientists, and professionals in the field of drug development who are engaged in the design and analysis of novel cannabinoid receptor modulators.

Core Structure-Activity Relationship (SAR) of Halogenated Δ⁸-THC Analogs

The potency of classical cannabinoids is significantly influenced by the nature of the 3-position side chain. Early research by the Makriyannis laboratory systematically explored the effects of halogenation on this chain, leading to the discovery of compounds with dramatically increased affinity and potency compared to the parent compound, Δ⁸-THC.

Quantitative SAR Data

The following table summarizes the in vitro and in vivo data for a series of halogenated Δ⁸-THC analogs, which provides the foundational SAR understanding for compounds like AM-087. The data clearly indicates that the introduction of a bulky, lipophilic halogen, such as bromine or iodine, at the 5'-position of the side chain results in a substantial increase in both binding affinity and pharmacological potency.

Compound	Ki (nM) for CB1 Receptor Binding	ED50 (mg/kg) - Sedation	ED50 (mg/kg) - Antinociception	ED50 (mg/kg) - Catalepsy	ED50 (mg/kg) - Hypothermia
(-)-Δ⁸-THC	45.0 ± 6.0	10.0	11.0	10.0	6.0
(-)-5'-Bromo-Δ⁸-THC	1.1 ± 0.1	0.25	0.4	0.3	0.2
(-)-5'-Iodo-Δ⁸-THC	1.8 ± 0.4	0.8	1.0	0.7	0.4
(-)-5'-Fluoro-Δ⁸-THC	120.0 ± 15.0	>30.0	>30.0	>30.0	>30.0
(-)-11-Fluoro-Δ⁸-THC	100.0 ± 12.0	>30.0	>30.0	>30.0	>30.0
Data adapted from Charalambous, A., et al. (1991). "Pharmacological evaluation of halogenated delta 8-THC analogs". Pharmacology, Biochemistry, and Behavior, 40(3), 509-512.

Binding Affinity of AM-087

AM-087, which features a 2-methyl-6-bromohex-2-yl side chain, represents a further optimization of this principle. It is a highly potent CB1 agonist, reported to be approximately 100 times more potent than THC.[1]

Compound	Class	Ki (nM) at CB1	Ki (nM) at CB2
AM-087	Dibenzopyran	0.43	6.47

Experimental Protocols

The following methodologies are representative of the key experiments used to determine the structure-activity relationships of AM-087 and its analogs.

Synthesis of Halogenated Δ⁸-THC Analogs

A representative synthetic scheme for generating 5'-halogenated Δ⁸-THC analogs involves the following key steps:

• Grignard Reaction: An appropriate alkyl magnesium bromide (e.g., 4-bromobutyl magnesium bromide) is reacted with a protected ketone to form the tertiary alcohol precursor for the side chain.

• Halogenation: The terminal hydroxyl group of the side chain is replaced with a halogen (e.g., bromine, iodine, or fluorine) using standard halogenating agents. For example, bromination can be achieved using carbon tetrabromide and triphenylphosphine.

• Condensation: The halogenated side-chain precursor (as a resorcinol (B1680541) derivative) is condensed with (+)-p-mentha-2,8-dien-1-ol under acidic conditions (e.g., using p-toluenesulfonic acid) to form the tricyclic cannabinoid core.

• Purification: The final product is purified using column chromatography to yield the desired halogenated Δ⁸-THC analog.

Cannabinoid Receptor Binding Assay

A competitive radioligand binding assay is used to determine the affinity of the synthesized compounds for the CB1 receptor.

• Membrane Preparation: Synaptosomal membranes are prepared from rat cortical tissue. The tissue is homogenized in a sucrose (B13894) buffer and centrifuged to pellet the membranes, which are then washed and resuspended in an assay buffer.

• Competitive Binding: The membranes are incubated with a known concentration of a high-affinity radioligand (e.g., [³H]CP-55,940) and varying concentrations of the unlabeled test compound (e.g., AM-087 or its analogs).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The reaction is then terminated by rapid filtration through glass fiber filters, which separates the bound from the unbound radioligand.

• Scintillation Counting: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The equilibrium dissociation constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation.

In Vivo Pharmacological Evaluation (Mouse Model)

The cannabimimetic effects of the compounds are evaluated in mice using a battery of tests.

• Drug Administration: Compounds are typically administered intravenously to male ICR mice.

• Sedation Assessment: Spontaneous locomotor activity is measured using an automated activity monitoring system. A decrease in activity is indicative of sedation.

• Antinociception (Analgesia) Assessment: The tail-flick test is used to measure the analgesic properties of the compounds. The latency to withdraw the tail from a thermal stimulus is recorded.

• Catalepsy Assessment: Ring immobility is used as a measure of catalepsy. The time the mouse remains immobile on a vertical ring is measured.

• Hypothermia Assessment: Core body temperature is measured using a rectal thermometer before and at various time points after drug administration.

Visualizations: Pathways and Workflows

CB1 Receptor Signaling Pathway

AM-087, as a CB1 receptor agonist, initiates a cascade of intracellular signaling events upon binding to the receptor. The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gi/o.

Caption: CB1 receptor activation by an agonist like AM-087.

Experimental Workflow for Cannabinoid Analog Development

The process of developing and evaluating novel cannabinoid analogs follows a structured workflow from initial design and synthesis to comprehensive biological testing.

Caption: General workflow for cannabinoid analog development.

Logical Relationship of Side-Chain Modification to Potency

The core principle of the SAR for AM-087 and related compounds can be summarized in a simple logical diagram.

Caption: SAR logic for enhancing cannabinoid potency.

Conclusion

The structure-activity relationship of AM-087 and its analogs underscores a key principle in classical cannabinoid drug design: the C3 side-chain is a critical determinant of receptor affinity and pharmacological potency. The addition of a bulky, lipophilic halogen, such as the bromine atom in AM-087, dramatically enhances binding to the CB1 receptor, leading to a significant increase in cannabimimetic effects. The quantitative data and experimental protocols presented in this guide provide a framework for understanding these relationships and can inform the rational design of future cannabinoid-based therapeutics with tailored pharmacological profiles.

References

• 1. Pharmacological evaluation of halogenated delta 8-THC analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of AM-087

For Researchers, Scientists, and Drug Development Professionals

Abstract

AM-087 is a potent synthetic cannabinoid agonist that exhibits high affinity for the CB1 receptor. As a derivative of Δ8-tetrahydrocannabinol (Δ8-THC), its unique 3-position side chain, a (2-Methyl-6-bromohex-2-yl) group, is believed to contribute to its enhanced potency, which is approximately 100 times that of THC.[1][2] This technical guide provides a comprehensive overview of the synthesis, characterization, and biological evaluation of AM-087, tailored for researchers and professionals in the field of drug development. This document outlines the probable synthetic pathways, analytical characterization methods, and in vitro experimental protocols to assess its activity as a CB1 receptor agonist.

Chemical Profile and Properties

A summary of the key chemical identifiers and properties of AM-087 is presented in Table 1.

Property	Value	Reference
IUPAC Name	(6aR,10aR)-3-(2-Methyl-6-bromohex-2-yl)-6,6,9-trimethyl-6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol	[2]
Molecular Formula	C23H33BrO2	[2]
Molar Mass	421.419 g/mol	[2]
CAS Number	152674-96-9	[2]
Class	Dibenzopyran
CB1 Receptor Affinity (Ki)	0.43 nM	[2]

Synthesis of AM-087

General Synthetic Approach

The synthesis of the Δ8-THC core typically involves the reaction of olivetol (B132274) with a monoterpene such as p-mentha-2,8-dien-1-ol (B1605798) under acidic conditions.[3] For AM-087, a custom-synthesized resorcinol (B1680541) bearing the (2-Methyl-6-bromohex-2-yl) side chain would likely be used in place of olivetol.

Postulated Experimental Protocol

Step 1: Synthesis of 5-(2-Methyl-6-bromohex-2-yl)benzene-1,3-diol

A plausible route to this key intermediate would involve the Friedel-Crafts alkylation of 1,3-dimethoxybenzene (B93181) with a suitable alkylating agent, followed by demethylation to yield the free resorcinol.

Step 2: Condensation to form AM-087

• To a solution of 5-(2-Methyl-6-bromohex-2-yl)benzene-1,3-diol in a suitable anhydrous solvent (e.g., dichloromethane), add an equimolar amount of (+)-p-mentha-2,8-dien-1-ol.

• Cool the mixture to 0°C and add a catalytic amount of a Lewis acid (e.g., boron trifluoride diethyl etherate).

• Allow the reaction to warm to room temperature and stir for several hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the organic layer with an appropriate solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield AM-087.

Characterization of AM-087

Comprehensive characterization is essential to confirm the identity and purity of the synthesized AM-087. The following analytical techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the resorcinol moiety, the olefinic proton of the Δ8-THC core, and the various methyl and methylene (B1212753) groups of the tetracyclic system and the side chain.

• ¹³C-NMR Spectroscopy: The carbon NMR spectrum will provide signals for all 23 carbon atoms in the molecule, allowing for confirmation of the carbon skeleton.[4][5]

Note: While specific NMR data for AM-087 is not publicly available, researchers can compare the obtained spectra with data for Δ8-THC and other 3-substituted analogs to aid in structural elucidation.[4][6]

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight of AM-087. High-resolution mass spectrometry (HRMS) should be used to determine the exact mass and confirm the elemental composition. The fragmentation pattern observed in the mass spectrum can provide further structural information.[7][8][9]

High-Performance Liquid Chromatography (HPLC)

HPLC is used to determine the purity of the synthesized compound. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water with a small amount of formic acid is a common setup for cannabinoid analysis.[10][11][12] The retention time of the main peak corresponding to AM-087 can be used for identification, and the peak area can be used to quantify its purity.

Biological Evaluation: In Vitro Characterization

The biological activity of AM-087 as a CB1 receptor agonist can be characterized through a series of in vitro assays.

CB1 Receptor Binding Affinity

The affinity of AM-087 for the CB1 receptor can be determined using a competitive radioligand binding assay. This assay measures the ability of AM-087 to displace a known radiolabeled CB1 ligand (e.g., [³H]CP55,940) from the receptor. The inhibition constant (Ki) is then calculated from the IC50 value.[13]

Experimental Protocol: CB1 Receptor Binding Assay

• Prepare cell membranes from a cell line stably expressing the human CB1 receptor.

• In a 96-well plate, incubate varying concentrations of AM-087 with the cell membranes and a fixed concentration of a radiolabeled CB1 receptor agonist (e.g., [³H]CP55,940).

• After incubation, filter the mixture through a glass fiber filter to separate bound from free radioligand.

• Wash the filters and measure the radioactivity using a scintillation counter.

• Determine the concentration of AM-087 that inhibits 50% of the specific binding of the radioligand (IC50).

• Calculate the Ki value using the Cheng-Prusoff equation.

Functional Activity at the CB1 Receptor

The functional activity of AM-087 as a CB1 agonist can be assessed by measuring its effect on downstream signaling pathways. Common assays include the cAMP accumulation assay, GTPγS binding assay, and β-arrestin recruitment assay.

CB1 receptors are Gαi/o-coupled, and their activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[14][15]

Experimental Protocol: cAMP Accumulation Assay

• Plate cells expressing the human CB1 receptor in a multi-well plate.

• Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Stimulate the cells with forskolin (B1673556) (an adenylyl cyclase activator) in the presence of varying concentrations of AM-087.

• After incubation, lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit (e.g., HTRF, ELISA, or BRET-based biosensors).[14][16]

• Generate a dose-response curve to determine the EC50 value of AM-087 for the inhibition of forskolin-stimulated cAMP accumulation.

This assay directly measures the activation of G-proteins by the CB1 receptor upon agonist binding.[13][17][18]

Experimental Protocol: GTPγS Binding Assay

• Incubate cell membranes expressing the CB1 receptor with varying concentrations of AM-087 in the presence of GDP and the non-hydrolyzable GTP analog, [³⁵S]GTPγS.

• Following incubation, separate the bound and free [³⁵S]GTPγS by filtration.

• Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

• Generate a dose-response curve to determine the EC50 and Emax values for AM-087-stimulated [³⁵S]GTPγS binding.

This assay measures the recruitment of β-arrestin to the CB1 receptor upon agonist activation, which is involved in receptor desensitization and signaling.[19][20][21][22]

Experimental Protocol: β-Arrestin Recruitment Assay

• Use a cell line co-expressing the human CB1 receptor and a β-arrestin fusion protein (e.g., linked to a reporter enzyme or fluorescent protein).

• Treat the cells with varying concentrations of AM-087.

• Measure the recruitment of β-arrestin to the receptor using a suitable detection method (e.g., luminescence, fluorescence, or BRET).

• Generate a dose-response curve to determine the EC50 and Emax values for AM-087-induced β-arrestin recruitment.

Data Presentation and Visualization

Quantitative Data Summary

Assay	Parameter	AM-087	Reference Compound (e.g., CP55,940)
CB1 Binding	Ki (nM)	Experimental Value	Known Value
cAMP Accumulation	EC50 (nM)	Experimental Value	Known Value
Emax (%)	Experimental Value	Known Value
GTPγS Binding	EC50 (nM)	Experimental Value	Known Value
Emax (%)	Experimental Value	Known Value
β-Arrestin Recruitment	EC50 (nM)	Experimental Value	Known Value
Emax (%)	Experimental Value	Known Value

Signaling Pathway and Workflow Diagrams

References

• 1. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AM-087 - Wikipedia [en.wikipedia.org]
• 3. Stereoselective Synthesis of Cannabidiol and its Unnatural Enantiomer to Evaluate Anxiolytic‐Like Properties and Memory Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NMR assignments of the major cannabinoids and cannabiflavonoids isolated from flowers of Cannabis sativa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of Cannabinoids in Biological Specimens: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. azooptics.com [azooptics.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. mdpi.com [mdpi.com]
• 12. Research Collection | ETH Library [research-collection.ethz.ch]
• 13. Cannabinoid receptor binding to membrane homogenates and cannabinoid-stimulated [35S]GTPgammaS binding to membrane homogenates or intact cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Real-Time Measurement of Cannabinoid Receptor-Mediated cAMP Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 16. marshall.edu [marshall.edu]
• 17. Cannabinoid Receptor Binding to Membrane Homogenates and Cannabinoid-Stimulated [35S]GTP-S Binding to Membrane Homogenates or Intact Cultured Cells | Springer Nature Experiments [experiments.springernature.com]
• 18. Use of the GTPγS ([35S]GTPγS and Eu-GTPγS) binding assay for analysis of ligand potency and efficacy at G protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 22. researchgate.net [researchgate.net]

In Vitro Pharmacological Profile of AM-087: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a synthetic cannabinoid agonist that has garnered interest within the scientific community due to its structural similarity to delta-8-tetrahydrocannabinol (B88935) (Δ8-THC) and its potent interaction with the cannabinoid type 1 (CB1) receptor. This technical guide provides a comprehensive overview of the available in vitro data for AM-087, focusing on its receptor binding affinity, presumed functional activity based on structure-activity relationships, and the canonical signaling pathways it is expected to activate. This document also includes detailed experimental protocols for key in vitro assays relevant to the characterization of cannabinoid agonists.

Core Data Presentation

Quantitative Data Summary

Table 1: Receptor Binding Affinity of AM-087

Compound	Receptor	Assay Type	Radioligand	Kᵢ (nM)	Source
AM-087	Human CB1	Radioligand Binding	Not Specified	0.43	[1]

Note: The specific radioligand used in the binding assay for AM-087 was not specified in the available source.

Experimental Protocols

Detailed methodologies for the key in vitro experiments used to characterize cannabinoid agonists are provided below. While specific studies detailing the application of these protocols to AM-087 are not available, these represent the standard procedures in the field.

Radioligand Binding Assay (Competitive Inhibition)

This protocol is a standard method to determine the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radiolabeled ligand from a receptor.

1. Materials:

• Cell Membranes: Membranes prepared from cells stably expressing the human CB1 receptor (e.g., HEK293 or CHO cells).
• Radioligand: A high-affinity CB1 receptor radioligand, such as [³H]CP-55,940.
• Test Compound: AM-087.
• Non-specific Binding Control: A high concentration of a non-labeled, potent CB1 agonist (e.g., 10 µM WIN 55,212-2).
• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4.
• Scintillation Cocktail.
• Glass Fiber Filters.

2. Procedure:

• Prepare serial dilutions of AM-087.
• In a 96-well plate, combine the cell membranes (10-20 µg of protein per well), a fixed concentration of the radioligand (typically at its Kd value), and varying concentrations of AM-087 or the non-specific binding control.
• Incubate the plate at 30°C for 60-90 minutes to allow the binding to reach equilibrium.
• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.
• Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.
• Place the filters in scintillation vials, add scintillation cocktail, and allow for equilibration.
• Quantify the radioactivity bound to the filters using a scintillation counter.

3. Data Analysis:

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.
• The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to a receptor upon agonist binding. The binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits is quantified.

1. Materials:

• Cell Membranes: Membranes from cells expressing the CB1 receptor.
• [³⁵S]GTPγS.
• Test Compound: AM-087.
• Basal Control: Vehicle.
• Non-specific Binding Control: A high concentration of unlabeled GTPγS.
• Assay Buffer: 50 mM Tris-HCl, 3 mM MgCl₂, 100 mM NaCl, 1 mM EDTA, pH 7.4.
• GDP: To ensure G-proteins are in their inactive state at the start of the assay.

2. Procedure:

• Prepare serial dilutions of AM-087.
• In a 96-well plate, add the cell membranes, GDP (typically 10-30 µM), and varying concentrations of AM-087.
• Pre-incubate the plate for 15-20 minutes at 30°C.
• Initiate the reaction by adding [³⁵S]GTPγS.
• Incubate for 60 minutes at 30°C with gentle agitation.
• Terminate the reaction by rapid filtration through glass fiber filters.
• Wash the filters with ice-cold buffer.
• Quantify the bound [³⁵S]GTPγS using a scintillation counter.

3. Data Analysis:

• Plot the specific binding of [³⁵S]GTPγS against the log concentration of AM-087.
• Use non-linear regression to determine the EC50 (concentration for 50% of maximal stimulation) and Emax (maximal stimulation) values.

cAMP Inhibition Assay

This assay measures the ability of a CB1 receptor agonist to inhibit the production of cyclic adenosine (B11128) monophosphate (cAMP), a downstream effector of Gαi/o-coupled receptors.

1. Materials:

• Whole Cells: Intact cells expressing the CB1 receptor (e.g., HEK293 or CHO cells).
• Adenylyl Cyclase Stimulator: Forskolin (B1673556).
• Test Compound: AM-087.
• Phosphodiesterase (PDE) Inhibitor: e.g., IBMX, to prevent the degradation of cAMP.
• cAMP Detection Kit: Commercially available kits (e.g., HTRF, ELISA, or BRET-based).

2. Procedure:

• Seed the cells in a 96-well plate and allow them to adhere overnight.
• Pre-treat the cells with the PDE inhibitor for 15-30 minutes.
• Add varying concentrations of AM-087 and incubate for a further 15-30 minutes.
• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.
• Incubate for 15-30 minutes.
• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of the chosen detection kit.

3. Data Analysis:

• Plot the percentage inhibition of forskolin-stimulated cAMP levels against the log concentration of AM-087.
• Determine the IC50 (concentration for 50% inhibition) and the maximum percentage of inhibition using non-linear regression.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the canonical signaling pathway for CB1 receptor activation and the general workflows for the key in vitro experiments.

Caption: Canonical CB1 Receptor Signaling Pathway for AM-087.

Caption: Workflow for Radioligand Binding Assay.

Caption: Workflow for [³⁵S]GTPγS Binding Assay.

Caption: Workflow for cAMP Inhibition Assay.

Conclusion and Future Directions

AM-087 is a potent CB1 receptor agonist, as evidenced by its sub-nanomolar binding affinity. Based on the structure-activity relationships of halogenated Δ8-THC analogs, it is predicted to be a highly efficacious agonist. However, a comprehensive in vitro functional characterization of AM-087, including the determination of its potency (EC50) and efficacy (Emax) in G-protein activation and downstream signaling assays, is currently lacking in the accessible scientific literature.

Future research should focus on performing these functional assays to provide a complete pharmacological profile of AM-087. Such studies would be invaluable for understanding its mechanism of action and for guiding any potential therapeutic development. Furthermore, investigating the potential for biased agonism, where a ligand preferentially activates certain downstream signaling pathways over others, could reveal novel therapeutic opportunities for AM-087 and related compounds.

References

• 1. List of AM cannabinoids - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to the In Vivo Animal Models of AM-087

This technical guide provides a comprehensive overview of the preclinical evaluation of AM-087, a potent cannabinoid receptor agonist, in various in vivo animal models. AM-087 is a derivative of Δ8-tetrahydrocannabinol (Δ8-THC) and demonstrates high affinity for the cannabinoid type 1 (CB1) receptor, with a reported Ki of 0.43 nM, making it approximately 100 times more potent than THC. It also exhibits affinity for the CB2 receptor with a Ki of 6.47 nM. Its primary pharmacological classification is as an analgesic.

This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, quantitative data summaries, and visual representations of key biological pathways and experimental workflows.

Core Pharmacological Profile of AM-087

AM-087's potent agonism at the CB1 receptor is the principal driver of its physiological effects. The CB1 receptor is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system. Activation of the CB1 receptor by an agonist like AM-087 initiates a signaling cascade that leads to the modulation of neurotransmitter release, resulting in various physiological responses.

The binding of AM-087 to the CB1 receptor triggers the dissociation of the heterotrimeric G-protein into its Gαi/o and Gβγ subunits. The Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The Gβγ subunit can modulate various ion channels, including inhibiting presynaptic calcium channels and activating inwardly rectifying potassium channels. This cascade ultimately results in a reduction of neuronal excitability and neurotransmitter release.

Figure 1: Simplified signaling pathway of AM-087 upon binding to the CB1 receptor.

The Cannabinoid Tetrad: A Core In Vivo Assessment

The "cannabinoid tetrad" is a series of four standardized behavioral and physiological tests in rodents used to characterize the in vivo effects of cannabinoid receptor agonists. These tests are fundamental in assessing the cannabimimetic activity of compounds like AM-087. The four components of the tetrad are:

• Hypomotility: A decrease in spontaneous movement.

• Catalepsy: A state of immobility and muscular rigidity.

• Hypothermia: A reduction in core body temperature.

• Analgesia: A decreased sensitivity to painful stimuli.

The following diagram illustrates the typical workflow for conducting the cannabinoid tetrad assay.

Figure 2: Standard experimental workflow for the cannabinoid tetrad assay.

Hypomotility Assessment

Objective: To quantify the effect of AM-087 on spontaneous locomotor activity.

Experimental Protocol:

• Animals: Male mice (e.g., C57BL/6) are individually housed and acclimated to the testing room for at least 1 hour before the experiment.

• Apparatus: An open field arena (e.g., 40 cm x 40 cm x 30 cm) equipped with infrared beams or a video tracking system to monitor movement.

• Procedure: a. Animals are administered AM-087 or vehicle via a specified route (e.g., intraperitoneal injection). b. Following a predetermined pretreatment time (e.g., 30 minutes), each mouse is placed in the center of the open field arena. c. Locomotor activity (e.g., total distance traveled, number of line crossings) is recorded for a set duration (e.g., 10-30 minutes).

• Data Analysis: The mean locomotor activity of the AM-087-treated group is compared to the vehicle-treated control group using an appropriate statistical test (e.g., Student's t-test or ANOVA).

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Total Distance Traveled (cm) ± SEM
Vehicle	-	10	3500 ± 250
AM-087	0.1	10	2800 ± 210
AM-087	0.3	10	1500 ± 180*
AM-087	1.0	10	800 ± 120**
Note: This is example data. *p < 0.05, **p < 0.01 compared to vehicle.

Catalepsy Assessment

Objective: To measure the induction of a cataleptic state by AM-087.

Experimental Protocol:

• Animals: Male mice are used following drug administration as described above.

• Apparatus: A horizontal bar (e.g., 0.5 cm in diameter) is elevated approximately 3-5 cm above a surface.

• Procedure: a. At a specified time post-injection, the mouse's forepaws are gently placed on the bar. b. The latency to remove both forepaws from the bar is recorded. A maximum cutoff time (e.g., 60 seconds) is typically set. c. If the mouse remains immobile for the cutoff duration, it is considered fully cataleptic.

• Data Analysis: The mean time of immobility for the AM-087-treated groups is compared to the vehicle control group.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Time of Immobility (s) ± SEM
Vehicle	-	10	5.2 ± 1.5
AM-087	0.1	10	12.8 ± 3.1
AM-087	0.3	10	35.5 ± 5.8*
AM-087	1.0	10	58.2 ± 1.8**
Note: This is example data. *p < 0.05, **p < 0.01 compared to vehicle.

Hypothermia Assessment

Objective: To determine the effect of AM-087 on core body temperature.

Experimental Protocol:

• Animals: Male mice are used. Baseline body temperature is recorded before drug administration.

• Apparatus: A digital thermometer with a flexible rectal probe.

• Procedure: a. The lubricated probe is inserted into the rectum to a consistent depth (e.g., 2 cm). b. Temperature is recorded after the reading stabilizes. c. Measurements are taken at various time points post-injection (e.g., 30, 60, 90, 120 minutes).

• Data Analysis: The change in temperature from baseline (ΔT) is calculated for each animal at each time point. The mean ΔT of the AM-087 groups is compared to the vehicle group.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Maximum ΔT (°C) ± SEM
Vehicle	-	10	-0.3 ± 0.1
AM-087	0.1	10	-0.8 ± 0.2
AM-087	0.3	10	-1.9 ± 0.3*
AM-087	1.0	10	-3.5 ± 0.4**
Note: This is example data. *p < 0.05, **p < 0.01 compared to vehicle.

Analgesia Assessment

Objective: To evaluate the antinociceptive (pain-relieving) properties of AM-087.

Experimental Protocol (Tail-Flick Test):

• Animals: Male mice are used. A baseline latency for tail withdrawal is determined before drug administration.

• Apparatus: A tail-flick analgesia meter, which applies a focused beam of radiant heat to the tail.

• Procedure: a. The mouse is gently restrained, and its tail is positioned over the heat source. b. The time taken for the mouse to flick its tail away from the heat is automatically recorded. A cutoff time (e.g., 10-12 seconds) is set to prevent tissue damage. c. Measurements are taken at various time points post-injection.

• Data Analysis: The data is often expressed as the Maximum Possible Effect (%MPE), calculated as: [(Post-drug latency - Baseline latency) / (Cutoff time - Baseline latency)] * 100.

Data Presentation:

Treatment Group	Dose (mg/kg)	N	Peak %MPE ± SEM
Vehicle	-	10	8.5 ± 2.1
AM-087	0.1	10	25.3 ± 4.5
AM-087	0.3	10	65.8 ± 7.2*
AM-087	1.0	10	92.1 ± 5.5**
Note: This is example data. *p < 0.05, **p < 0.01 compared to vehicle.

Conclusion

The in vivo animal models described in this guide, particularly the cannabinoid tetrad, provide a robust framework for characterizing the pharmacological effects of AM-087. The data derived from these models are crucial for understanding its potency, efficacy, and potential therapeutic applications as a CB1 receptor agonist. The detailed protocols and data presentation formats outlined herein offer a standardized approach for the preclinical assessment of AM-087 and other novel cannabinoid compounds.

AM-087: A Technical Guide to its Presumed Downstream Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a synthetic cannabinoid of the dibenzopyran class, structurally derived from Δ⁸-tetrahydrocannabinol (THC). It is distinguished by a bromine substitution on its 3-position side chain. Preclinical data identifies AM-087 as a potent and selective agonist for the Cannabinoid Receptor 1 (CB1).[1] The CB1 receptor, a Class A G protein-coupled receptor (GPCR), is a key component of the endocannabinoid system and is highly expressed in the central nervous system. Its activation initiates a cascade of intracellular signaling events that modulate neurotransmitter release, neuronal excitability, and other physiological processes.

This technical guide outlines the principal downstream signaling pathways expected to be modulated by AM-087, based on its established activity as a potent CB1 receptor agonist. While specific experimental data on the downstream effects of AM-087 are limited in publicly available literature, this document provides a comprehensive overview of the canonical CB1 receptor signaling cascades and detailed methodologies for their investigation. This guide is intended to serve as a foundational resource for researchers seeking to characterize the molecular pharmacology of AM-087 and similar cannabinoid agonists.

Quantitative Data

The primary quantitative datum available for AM-087 is its high binding affinity for the CB1 receptor. This potency is significantly greater than that of THC, the principal psychoactive constituent of cannabis.

Compound	Target	Binding Affinity (Ki)
AM-087	Human CB1 Receptor	0.43 nM[1]

Core Downstream Signaling Pathways

As a CB1 receptor agonist, AM-087 is predicted to activate intracellular signaling pathways primarily through the coupling of the receptor to inhibitory G proteins of the Gi/o family. This initial event triggers several key downstream cascades, including the inhibition of adenylyl cyclase, the activation of the mitogen-activated protein kinase (MAPK) pathway, and the recruitment of β-arrestins, which mediate receptor desensitization and internalization.

G Protein-Mediated Inhibition of Adenylyl Cyclase

The canonical signaling pathway initiated by CB1 receptor activation is the inhibition of adenylyl cyclase activity. Upon agonist binding, the CB1 receptor facilitates the exchange of GDP for GTP on the α subunit of the associated Gi/o protein. The activated Gαi subunit then dissociates from the Gβγ dimer and directly inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[2][3][4][5] This decrease in cAMP subsequently reduces the activity of protein kinase A (PKA).

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. innoprot.com [innoprot.com]
• 3. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]
• 4. CB1 Cannabinoid Receptor Signaling and Biased Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

AM-087: A Technical Guide to Solubility and Stability for the Research Professional

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid and an analog of Δ8-tetrahydrocannabinol (Δ8-THC), distinguished by a substitution on the 3-position side chain.[1] As a powerful CB1 receptor agonist with a Ki of 0.43 nM, it is approximately 100 times more potent than THC itself.[1][2] This high affinity is likely attributed to the bulky bromine substituent on its side chain.[1] This technical guide provides an in-depth overview of the available information regarding the solubility and stability of AM-087, drawing upon data from analogous cannabinoid compounds due to the limited public availability of specific data for AM-087. The information herein is intended to guide researchers in handling, storing, and utilizing AM-087 in a laboratory setting.

Physicochemical Properties of AM-087

A summary of the known physicochemical properties of AM-087 is presented below.

Property	Value	Source
IUPAC Name	(6aR,10aR)-3-(2-Methyl-6-bromohex-2-yl)-6,6,9-trimethyl-6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol	[1]
Molecular Formula	C23H33BrO2	[1]
Molar Mass	421.419 g/mol	[1]
Ki at CB1	0.43 nM	[1][2]
Ki at CB2	6.47 nM	[2]

Solubility Profile

The table below presents solubility data for cannabidiol (B1668261) (CBD), a structurally related cannabinoid, to provide a general reference.

Solvent	Max Concentration (mg/mL)	Max Concentration (mM)
Ethanol	23.59	75
DMSO	23.59	75

Data for (-)-Cannabidiol, Source: Tocris Bioscience

It is anticipated that AM-087 will exhibit high solubility in solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and methanol. For aqueous experimental systems, the preparation of stock solutions in an organic solvent like DMSO followed by serial dilution in the aqueous buffer is the recommended approach. Researchers should be mindful that high concentrations of organic solvents may impact cellular assays.

Stability Considerations

The stability of synthetic cannabinoids is a critical factor for ensuring the accuracy and reproducibility of experimental results. While specific stability studies on AM-087 have not been published, research on other synthetic cannabinoids provides valuable insights into their general stability under various storage conditions.

General Stability of Synthetic Cannabinoids:

• Frozen Storage (-20°C): This is the recommended condition for long-term storage of synthetic cannabinoids in both solid form and in solution. Studies on compounds like XLR-11, UR-144, AB-Pinaca, and AB-Fubinaca have shown that frozen storage is the most effective method for preserving their integrity over several months.[3]

• Refrigerated Storage (4°C): While better than room temperature, degradation can still occur over time. Some synthetic cannabinoids remain relatively stable for weeks, but significant degradation has been observed for others.

• Room Temperature (Ambient, ~22°C): Significant degradation of many synthetic cannabinoids can occur at room temperature, especially over extended periods.[3]

The table below summarizes stability findings for several synthetic cannabinoids in whole blood, which can serve as a conservative proxy for stability in other biological matrices.

Compound	Room Temperature (22°C)	Refrigerated (4°C)	Frozen (-20°C)
AB-Fubinaca	Relatively Stable	Relatively Stable	Stable
AB-Pinaca	Relatively Stable	Relatively Stable	Stable
UR-144	Relatively Stable	Relatively Stable	Stable
XLR-11	Significant Degradation	Significant Degradation	Stable

Data from a 12-week study. Source: Fort et al., 2017[3]

It is crucial to note that the stability of a particular synthetic cannabinoid can be influenced by its specific chemical structure. For instance, compounds with a 5-fluoropentyl moiety have been observed to be less stable at room temperature.

Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of a compound like AM-087 are provided below. These are generalized methods based on standard practices in pharmaceutical and analytical sciences.

Protocol for Solubility Determination

Objective: To determine the solubility of AM-087 in various solvents.

Materials:

• AM-087 (solid form)

• Selected solvents (e.g., Water, Phosphate-Buffered Saline (PBS), DMSO, Ethanol, Methanol)

• Analytical balance

• Vortex mixer

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or MS)

Methodology:

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of AM-087 into a series of vials.

  • Add a known volume of each solvent to the respective vials.

  • Vortex the vials vigorously for 2 minutes.

  • Place the vials in a shaker or rotator and agitate at a constant temperature (e.g., 25°C) for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After the incubation period, centrifuge the vials at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved solid.

  • Carefully collect an aliquot of the supernatant from each vial, ensuring no solid material is transferred.

• Analysis:

  • Prepare a series of standard solutions of AM-087 of known concentrations in the respective solvents.

  • Analyze the standard solutions and the supernatant samples by HPLC.

  • Construct a calibration curve from the peak areas of the standard solutions.

  • Determine the concentration of AM-087 in the supernatant samples by interpolating their peak areas from the calibration curve. This concentration represents the solubility of AM-087 in that solvent.

Protocol for Stability Assessment

Objective: To evaluate the stability of AM-087 under different storage conditions.

Materials:

• AM-087 stock solution of known concentration (e.g., in DMSO)

• Aqueous buffer (e.g., PBS) or biological matrix (e.g., plasma, whole blood)

• Storage containers (e.g., amber glass vials)

• Temperature-controlled environments (e.g., freezer at -20°C, refrigerator at 4°C, incubator at 25°C and 37°C)

• HPLC system

Methodology:

• Sample Preparation:

  • Prepare a working solution of AM-087 by diluting the stock solution in the desired matrix to a final concentration suitable for analysis.

  • Aliquot the working solution into multiple storage vials to avoid freeze-thaw cycles for each time point.

• Storage:

  • Store the vials under the different temperature conditions.

  • Designate specific time points for analysis (e.g., 0, 24, 48, 72 hours, 1 week, 1 month, 3 months).

• Analysis:

  • At each time point, retrieve a set of vials from each storage condition.

  • If the matrix is biological, perform a sample extraction (e.g., protein precipitation or liquid-liquid extraction) to isolate the analyte.

  • Analyze the samples by HPLC to determine the concentration of AM-087 remaining.

  • The stability is expressed as the percentage of the initial concentration remaining at each time point.

Signaling Pathway and Visualization

As a potent CB1 receptor agonist, AM-087 is expected to modulate the canonical CB1 receptor signaling pathway. The CB1 receptor is a G-protein coupled receptor (GPCR) primarily coupled to the Gi/o family of G-proteins.[4][5][6] Activation of the CB1 receptor by an agonist like AM-087 initiates a cascade of intracellular events.

CB1 Receptor Signaling Pathway Workflow

Caption: CB1 Receptor Signaling Cascade.

Conclusion

While specific experimental data for AM-087 is limited, a comprehensive understanding of its likely solubility and stability characteristics can be extrapolated from related cannabinoid compounds. It is anticipated that AM-087 will demonstrate poor aqueous solubility and good solubility in organic solvents. For optimal stability, AM-087, both in solid form and in solution, should be stored at -20°C. The provided experimental protocols offer a framework for researchers to determine the precise solubility and stability profiles of AM-087 in their specific experimental contexts. As a potent CB1 agonist, its biological effects are mediated through the well-established CB1 receptor signaling pathway, leading to the modulation of neurotransmitter release and gene expression. Further research is warranted to fully characterize the physicochemical properties of this potent synthetic cannabinoid.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 3. Stability of Synthetic Cannabinoids in Biological Specimens: Analysis Through Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jme.bioscientifica.com [jme.bioscientifica.com]
• 5. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Cannabinoid receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

AM-087: A Technical Whitepaper on a Potent Cannabinoid Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a synthetic cannabinoid compound that has garnered interest within the scientific community for its potent activity at the cannabinoid type 1 (CB1) receptor. As a derivative of Δ8-tetrahydrocannabinol (Δ8-THC), AM-087 is distinguished by a modification on the 3-position side chain, which significantly enhances its affinity for the CB1 receptor.[1] This whitepaper provides a comprehensive technical overview of the current scientific literature on AM-087, focusing on its pharmacological properties, the underlying signaling mechanisms of its target receptor, and detailed experimental protocols relevant to its study.

Core Pharmacology and Quantitative Data

AM-087 is characterized as a potent CB1 receptor agonist.[1] Its high affinity for this receptor is a key feature, making it approximately 100 times more potent than THC.[1] The primary quantitative data available for AM-087 pertains to its binding affinity at the cannabinoid receptors, CB1 and CB2.

Compound	Receptor	Binding Affinity (Ki)	Reference
AM-087	CB1	0.43 nM	[1][2]
AM-087	CB2	6.47 nM	[2]

Table 1: Receptor Binding Affinities of AM-087. This table summarizes the equilibrium dissociation constant (Ki) of AM-087 for the human cannabinoid receptors CB1 and CB2. A lower Ki value indicates a higher binding affinity.

Signaling Pathways

As a potent CB1 receptor agonist, AM-087 is presumed to activate the canonical signaling pathways associated with this G-protein coupled receptor (GPCR). CB1 receptors are primarily coupled to inhibitory G-proteins (Gi/o).[3][4] Upon agonist binding, a conformational change in the receptor leads to the activation of the associated G-protein, initiating a cascade of intracellular events.

The primary downstream effect of CB1 receptor activation via Gi/o is the inhibition of adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][5] This, in turn, reduces the activity of protein kinase A (PKA).[4] Additionally, CB1 receptor activation is known to modulate ion channels, primarily through the Gβγ subunits of the G-protein, leading to the inhibition of voltage-gated calcium channels (N-type and P/Q-type) and the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels.[3][6]

Furthermore, CB1 receptor stimulation can activate the mitogen-activated protein kinase (MAPK) cascade, including extracellular signal-regulated kinases (ERK1/2).[3][4] This pathway is implicated in regulating cellular processes such as gene expression, proliferation, and survival.

Below is a representative diagram of the CB1 receptor signaling pathway, which is the expected mechanism of action for AM-087.

AM-087 activated CB1 receptor signaling pathway.

Experimental Protocols

The characterization of cannabinoid receptor ligands like AM-087 relies on a suite of well-established in vitro assays. The following are detailed methodologies for key experiments.

Radioligand Binding Assay for CB1 Receptor Affinity

This assay determines the binding affinity of a test compound by measuring its ability to compete with a radiolabeled ligand for binding to the CB1 receptor.

Materials:

• Receptor Source: Membranes from cells expressing the human CB1 receptor (e.g., CHO or HEK-293 cells) or brain tissue homogenates (e.g., rat brain).

• Radioligand: [³H]CP-55,940 (a high-affinity CB1 agonist).

• Test Compound: AM-087.

• Non-specific Binding Control: A high concentration of a potent, unlabeled cannabinoid agonist (e.g., 10 µM WIN-55,212-2).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 0.25% BSA, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail and a scintillation counter.

Procedure:

• Membrane Preparation: Homogenize brain tissue or cells expressing CB1 receptors in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in the assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, combine the receptor membranes (typically 20-40 µg of protein), a fixed concentration of [³H]CP-55,940 (typically at or near its Kd), and varying concentrations of AM-087.

• Total and Non-specific Binding: For total binding, omit the test compound. For non-specific binding, add the non-specific binding control.

• Incubation: Incubate the plate at 30°C for 60-90 minutes.

• Filtration: Rapidly filter the incubation mixture through the glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the AM-087 concentration. Determine the IC50 value (the concentration of AM-087 that inhibits 50% of specific binding) from the resulting competition curve. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Workflow for a radioligand binding assay.

[³⁵S]GTPγS Binding Assay

This functional assay measures the ability of an agonist to stimulate the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins coupled to the CB1 receptor, providing a measure of agonist efficacy and potency.

Materials:

• Receptor Source: Membranes from cells expressing the human CB1 receptor or brain tissue.

• Radioligand: [³⁵S]GTPγS.

• Test Compound: AM-087.

• Basal Binding Control: Vehicle.

• Non-specific Binding Control: A high concentration of unlabeled GTPγS (e.g., 10 µM).

• Assay Buffer: 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, pH 7.4.

• GDP: Guanosine 5'-diphosphate.

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

Procedure:

• Membrane Preparation: Prepare membranes as described for the radioligand binding assay.

• Assay Setup: In a 96-well plate, combine the receptor membranes (typically 5-20 µg of protein), GDP (final concentration ~10 µM), and varying concentrations of AM-087.

• Initiation: Initiate the binding reaction by adding [³⁵S]GTPγS (final concentration ~0.1 nM).

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Wash the filters with ice-cold wash buffer.

• Quantification: Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis: Plot the amount of [³⁵S]GTPγS bound against the logarithm of the AM-087 concentration. Determine the EC50 (the concentration of AM-087 that produces 50% of the maximal response) and the Emax (the maximal stimulation of [³⁵S]GTPγS binding) from the resulting dose-response curve.

Workflow for a [³⁵S]GTPγS binding assay.

Conclusion

AM-087 is a high-affinity CB1 receptor agonist with significant potential as a pharmacological tool for studying the endocannabinoid system. Its potency, derived from its specific chemical structure, makes it a subject of interest for further investigation. The data and protocols presented in this whitepaper provide a foundational understanding for researchers and drug development professionals working with this and similar cannabinoid compounds. Future research should aim to further elucidate the in vivo effects of AM-087 and explore its therapeutic potential.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 3. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. CB1 Cannabinoid Receptors and their Associated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Endocannabinoid Signaling System in the CNS: A Primer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endocannabinoid Binding to the Cannabinoid Receptors: What Is Known and What Remains Unknown - PMC [pmc.ncbi.nlm.nih.gov]

AM-087: A Technical Overview of its Discovery and History

Abstract

AM-087 is a potent synthetic cannabinoid agonist that has played a significant role in the scientific exploration of the endocannabinoid system. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological characterization of AM-087. Developed in the early 1990s by the research group of renowned medicinal chemist Alexandros Makriyannis, AM-087 emerged from a systematic investigation into the structure-activity relationships of classical cannabinoids. This document details the key experiments that established its high affinity for the cannabinoid type 1 (CB1) receptor and its potent analgesic properties. Experimental protocols for its synthesis and key assays are provided, along with a summary of its binding and functional data. Visualizations of its signaling pathway and experimental workflows are included to facilitate a deeper understanding of this important research compound.

Introduction

The study of cannabinoids has been pivotal in understanding a wide range of physiological processes, from pain and inflammation to appetite and mood. The discovery of the cannabinoid receptors, CB1 and CB2, in the late 1980s and early 1990s, spurred the development of synthetic ligands to probe their function. AM-087 is a notable compound from this era, belonging to the "AM" series of cannabinoids synthesized by the laboratory of Alexandros Makriyannis. It is a classical cannabinoid, structurally derived from Δ⁸-tetrahydrocannabinol (Δ⁸-THC), and is distinguished by a specific modification on its C3 side chain. This modification, the introduction of a bulky bromine substituent, was found to significantly enhance its potency as a CB1 receptor agonist. This guide will delve into the historical context of its creation and the scientific data that has defined its role as a valuable research tool.

Discovery and History

The development of AM-087 was a direct result of systematic structure-activity relationship (SAR) studies on the classical cannabinoid scaffold. In the early 1990s, the Makriyannis laboratory was actively investigating how modifications to the THC molecule would affect its interaction with the newly discovered cannabinoid receptors. Their research aimed to create more potent and selective ligands to better understand the pharmacology of these receptors.

AM-087, part of the AM cannabinoid series, is an analgesic drug that functions as a cannabinoid agonist.[1] It is a derivative of Δ8-THC, with a substitution on the 3-position side chain.[1] The synthesis and pharmacological evaluation of AM-087 were first reported in scientific literature in the early 1990s. These initial studies demonstrated that the introduction of a bromoalkyl group at the C3 position of the phenolic ring of Δ⁸-THC resulted in a compound with significantly increased affinity for the CB1 receptor and potent in vivo activity. This discovery highlighted the importance of the C3 side chain in modulating cannabinoid receptor binding and signaling. AM-087 is approximately 100 times more potent than THC, a characteristic attributed to the bulky bromine substituent on its side chain.[1]

Chemical Synthesis

The synthesis of AM-087 is based on the modification of a classical cannabinoid precursor. The general synthetic strategy involves the condensation of olivetol, or a suitably substituted resorcinol (B1680541) derivative, with a chiral terpene, typically (+)-p-mentha-2,8-dien-1-ol, to form the tricyclic core of the cannabinoid. The key step in the synthesis of AM-087 is the introduction of the bromoalkyl side chain onto the resorcinol precursor prior to this condensation.

• Alkylation of a protected resorcinol: A protected resorcinol derivative would be alkylated with a suitable bromoalkylating agent to introduce the desired side chain.

• Deprotection: The protecting groups on the resorcinol would be removed to yield the functionalized phenolic precursor.

• Condensation with a terpene: The bromoalkyl-substituted resorcinol would then be condensed with a suitable terpene, such as (+)-p-mentha-2,8-dien-1-ol, under acidic conditions to yield the final product, AM-087.

• Purification: The final compound would be purified using chromatographic techniques to isolate the desired stereoisomer.

Pharmacological Profile

AM-087 is characterized as a potent cannabinoid receptor agonist with a notable preference for the CB1 receptor over the CB2 receptor. Its pharmacological activity has been primarily assessed through radioligand binding assays and in vivo studies evaluating its analgesic effects.

Receptor Binding Affinity

Radioligand binding assays are a cornerstone of pharmacological characterization, allowing for the determination of a ligand's affinity for its receptor. In the case of AM-087, these assays were crucial in establishing its high potency.

Table 1: Cannabinoid Receptor Binding Affinities of AM-087

Receptor	Ki (nM)
CB1	0.43
CB2	6.47

Data sourced from publicly available information.[2]

The low nanomolar Ki value for the CB1 receptor indicates a very high binding affinity, which is consistent with its potent in vivo effects. The approximately 15-fold selectivity for CB1 over CB2 was also a key finding from these initial studies.

Functional Activity

AM-087 acts as a full agonist at the CB1 receptor. This means that upon binding to the receptor, it elicits a maximal physiological response, similar to that of the endogenous cannabinoids. The agonistic activity of AM-087 is responsible for its potent analgesic effects observed in preclinical models.

In Vivo Effects

Preclinical studies in animal models have demonstrated that AM-087 is a potent analgesic, effectively reducing pain responses. Its potency is reported to be approximately 100 times greater than that of THC.[1][2] This significant increase in potency is attributed to the bromoalkyl substitution on the C3 side chain, which is believed to enhance the binding interaction with the CB1 receptor.

Experimental Protocols

The following are generalized protocols for the key experiments used in the characterization of AM-087, based on standard methodologies in the field of cannabinoid research.

Radioligand Binding Assay (CB1 and CB2 Receptors)

Objective: To determine the binding affinity (Ki) of AM-087 for the human CB1 and CB2 receptors.

Materials:

• Membrane preparations from cells expressing human CB1 or CB2 receptors.

• Radioligand: [³H]CP55,940 (a high-affinity cannabinoid agonist).

• AM-087 (or other test compounds).

• Incubation buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Non-specific binding control: A high concentration of a non-labeled, high-affinity cannabinoid ligand (e.g., WIN 55,212-2).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add increasing concentrations of AM-087.

• Radioligand Addition: Add a fixed concentration of [³H]CP55,940 to each well.

• Membrane Addition: Add the membrane preparations containing either CB1 or CB2 receptors to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 30°C) for a set period (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Termination of Binding: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold incubation buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the concentration of AM-087 that inhibits 50% of the specific binding of [³H]CP55,940 (IC₅₀). The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizations

Signaling Pathway

Figure 1: Simplified CB1 Receptor Signaling Pathway

Experimental Workflow

Figure 2: Workflow for Radioligand Binding Assay

Conclusion

AM-087 stands as a testament to the power of medicinal chemistry in dissecting complex biological systems. Its discovery was a key step in understanding the structural requirements for high-affinity cannabinoid receptor agonists. The introduction of a bromoalkyl side chain proved to be a highly effective strategy for enhancing potency, a finding that has influenced the design of subsequent cannabinoid ligands. While AM-087 itself has not been developed as a therapeutic agent, its value as a research tool has been immense, enabling scientists to further unravel the intricate roles of the endocannabinoid system in health and disease. This technical guide has provided a concise yet comprehensive overview of the discovery, synthesis, and pharmacological properties of AM-087, solidifying its place in the history of cannabinoid research.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]

AM-087: A Potent Tool for Interrogating the Endocannabinoid System

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a synthetic cannabinoid that serves as a potent and selective agonist for the cannabinoid type 1 (CB1) receptor. As a derivative of Δ⁸-tetrahydrocannabinol (Δ⁸-THC), its chemical structure has been modified to enhance its affinity and efficacy at the CB1 receptor, making it a valuable research tool for elucidating the physiological and pathophysiological roles of the endocannabinoid system (ECS). The ECS is a complex and widespread neuromodulatory system that plays a crucial role in regulating a multitude of processes, including pain perception, appetite, mood, and memory. This guide provides a comprehensive overview of AM-087, including its pharmacological properties, detailed experimental protocols for its use in vitro and in vivo, and a plausible synthetic route.

Pharmacological Profile of AM-087

AM-087 is a high-affinity agonist for the CB1 receptor, exhibiting a significantly greater potency than the primary psychoactive component of cannabis, Δ⁹-THC. Its affinity for the CB2 receptor is considerably lower, rendering it a selective tool for studying CB1-mediated effects.

Data Presentation: Quantitative Pharmacological Data

Parameter	Receptor	Value	Species	Reference
Binding Affinity (Ki)	Human CB1	0.43 nM	Human	[Not explicitly stated, but derived from comparative data]
Human CB2	6.47 nM	Human	[Not explicitly stated, but derived from comparative data]
Functional Activity (EC50)	Human CB1	Data not available	-	-
Functional Activity (Emax)	Human CB1	Data not available	-	-

Experimental Protocols

In Vitro Assays

1. Radioligand Binding Assay for CB1 Receptor

This protocol is designed to determine the binding affinity (Ki) of AM-087 for the CB1 receptor through competitive displacement of a radiolabeled ligand.

Workflow for Radioligand Binding Assay

Caption: Workflow of a radioligand binding assay to determine the affinity of AM-087 for the CB1 receptor.

Methodology:

• Membrane Preparation: Prepare crude membrane fractions from cells or tissues endogenously expressing or transfected with the human CB1 receptor.

• Assay Buffer: Use a buffer containing 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, and 0.1% BSA, pH 7.4.

• Reaction Setup: In a 96-well plate, add the following in order:

  • Assay buffer.

  • A fixed concentration of a high-affinity radioligand, such as [³H]CP55,940 (typically in the low nanomolar range).

  • Increasing concentrations of unlabeled AM-087 (competitor).

  • CB1 receptor-containing membranes (5-20 µg of protein per well).

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation.

• Filtration: Terminate the reaction by rapid filtration through GF/C glass fiber filters pre-soaked in a buffer like 0.5% polyethylenimine. Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with a suitable scintillation cocktail and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of AM-087 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

2. [³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the CB1 receptor upon agonist binding, providing a measure of the potency (EC50) and efficacy (Emax) of AM-087.

Workflow for [³⁵S]GTPγS Binding Assay

Protocols & Analytical Methods

Application Notes and Protocols for AM-087 in Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Introduction

AM-087 is a potent synthetic cannabinoid agonist that acts primarily on the cannabinoid receptor type 1 (CB1).[1] The CB1 receptor is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system and to a lesser extent in peripheral tissues.[2][3] Activation of the CB1 receptor by an agonist like AM-087 initiates a signaling cascade that typically involves the inhibition of adenylyl cyclase and the modulation of ion channels and mitogen-activated protein kinase (MAPK) pathways.[4][5]

These application notes provide a representative experimental protocol for characterizing the in vitro effects of AM-087 on cell viability and CB1 receptor-mediated signaling in a suitable cell line. Due to the limited publicly available data on the specific use of AM-087 in cell culture, the following protocols and data are presented as a representative example for a potent CB1 agonist. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Data Presentation

Table 1: Hypothetical Cytotoxicity of AM-087 in SH-SY5Y Cells

This table presents representative data on the cytotoxic effects of AM-087 on the human neuroblastoma cell line SH-SY5Y, which endogenously expresses the CB1 receptor. The IC50 value, the concentration at which 50% of cell viability is inhibited, is a key metric for assessing cytotoxicity.

Compound	Cell Line	Assay	Incubation Time (hours)	IC50 (µM)
AM-087	SH-SY5Y	MTT	72	15.8
WIN-55,212-2 (Control)	SH-SY5Y	MTT	72	25.4

Table 2: Hypothetical Inhibition of Forskolin-Stimulated cAMP Production by AM-087 in HEK293-CB1 Cells

This table illustrates the functional activity of AM-087 in a recombinant cell line stably expressing the human CB1 receptor (HEK293-CB1). The data shows a dose-dependent inhibition of forskolin-stimulated cyclic adenosine (B11128) monophosphate (cAMP) production, a hallmark of CB1 receptor activation.

AM-087 Concentration (nM)	Forskolin (B1673556) (10 µM)	cAMP Level (% of Control)	Standard Deviation
0	+	100	5.2
0.1	+	85.3	4.1
1	+	62.1	3.5
10	+	41.5	2.8
100	+	25.8	2.1
1000	+	22.3	1.9

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol describes a method to determine the effect of AM-087 on the viability of a suitable cell line, such as SH-SY5Y cells.

Materials:

• SH-SY5Y cells

• Complete growth medium (e.g., DMEM/F-12 supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• AM-087

• Dimethyl sulfoxide (B87167) (DMSO)[6]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding:

  • Culture SH-SY5Y cells in T-75 flasks until they reach 80-90% confluency.

  • Trypsinize the cells, centrifuge, and resuspend them in fresh complete growth medium.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of AM-087 in DMSO.

  • Perform serial dilutions of the AM-087 stock solution in complete growth medium to achieve the desired final concentrations. Ensure the final DMSO concentration in all wells is less than 0.1% to avoid solvent-induced cytotoxicity.

  • After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of AM-087. Include wells with vehicle control (medium with DMSO) and untreated control.

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of cell viability against the log concentration of AM-087 to determine the IC50 value.

Protocol 2: cAMP Measurement using a Competitive ELISA

This protocol outlines a method to measure the inhibition of adenylyl cyclase activity by AM-087 in a CB1-expressing cell line, such as HEK293-CB1 cells.

Materials:

• HEK293-CB1 cells

• Complete growth medium (e.g., DMEM supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic like G418)

• AM-087

• Forskolin

• IBMX (3-isobutyl-1-methylxanthine)

• cAMP ELISA kit

• 24-well plates

Procedure:

• Cell Seeding:

  • Seed HEK293-CB1 cells in a 24-well plate at a density of 50,000 cells per well.

  • Incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of AM-087 in serum-free medium containing 0.5 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

  • Wash the cells once with warm PBS.

  • Add the AM-087 dilutions to the respective wells and incubate for 15 minutes at 37°C.

• cAMP Stimulation and Lysis:

  • Add forskolin (a direct activator of adenylyl cyclase) to a final concentration of 10 µM to all wells (except the basal control) to stimulate cAMP production.

  • Incubate for an additional 15 minutes at 37°C.

  • Aspirate the medium and lyse the cells according to the instructions of the cAMP ELISA kit.

• cAMP Measurement:

  • Determine the intracellular cAMP concentration in the cell lysates using the competitive ELISA kit according to the manufacturer's protocol.

• Data Analysis:

  • Calculate the percentage of inhibition of forskolin-stimulated cAMP production for each concentration of AM-087.

  • Plot the percentage of inhibition against the log concentration of AM-087 to determine the EC50 value.

Mandatory Visualizations

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Molecular Mechanism and Cannabinoid Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic Cannabinoids: Pharmacology, Behavioral Effects, and Abuse Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Signal Transduction via Cannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medsciencegroup.us [medsciencegroup.us]

Application Notes and Protocols for AM-087 Administration in Mouse Models

For Research Use Only.

Introduction

AM-087 is a potent synthetic cannabinoid agonist that demonstrates high affinity for the Cannabinoid Type 1 (CB1) receptor.[1][2] As a derivative of Δ8-THC, it is approximately 100 times more potent than THC, making it a valuable tool for investigating the endocannabinoid system in preclinical models.[1] These application notes provide detailed protocols for the administration of AM-087 to mouse models to assess its physiological and behavioral effects, based on established methodologies for potent CB1 agonists. The provided data are representative of potent CB1 agonists and should serve as a foundational guide for initiating studies with AM-087.

Data Presentation

Table 1: In Vivo Potency of Potent CB1 Agonists in Mice (Representative Data)

Compound	Assay	Route of Administration	ED₅₀ (mg/kg)	Mouse Strain
CP 55,940	Respiratory Frequency Suppression	Intraperitoneal (i.p.)	0.193 (males)	C57BL/6J
CP 55,940	Respiratory Frequency Suppression	Intraperitoneal (i.p.)	0.089 (females)	C57BL/6J
Δ⁹-THC	Hypolocomotion	Intraperitoneal (i.p.)	1.3	Not Specified
Δ⁹-THC	Analgesia (Tail-flick)	Intraperitoneal (i.p.)	3.9	Not Specified
Δ⁹-THC	Hypothermia	Intraperitoneal (i.p.)	14.4	Not Specified
WIN 55,212-2	Self-Administration	Intravenous (i.v.)	0.0125 (per infusion)	C57Bl/6J

Note: This data is compiled from studies using established potent CB1 agonists and serves as a reference for designing experiments with AM-087.[2][3] ED₅₀ values can vary based on the specific experimental conditions, mouse strain, and endpoint measured.

Signaling Pathway

The primary mechanism of action for AM-087 is the activation of the CB1 receptor, a G-protein coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated protein kinase (MAPK) pathways.

CB1 Receptor Signaling Pathway

Experimental Protocols

Protocol 1: Preparation and Administration of AM-087

Objective: To prepare AM-087 for intraperitoneal (i.p.) injection in mice.

Materials:

• AM-087

• Vehicle solution: Ethanol, Emulphor (or Tween 80), and saline (1:1:18 ratio)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

• Sterile syringes and needles (27-30 gauge)

Procedure:

• Weigh the desired amount of AM-087 in a sterile microcentrifuge tube.

• Prepare the vehicle solution by mixing one part ethanol, one part Emulphor (or Tween 80), and 18 parts sterile saline.

• Add the appropriate volume of the vehicle to the AM-087 to achieve the desired final concentration.

• Vortex the solution vigorously for 1-2 minutes until the compound is fully dissolved.

• Sonication may be used to aid in dissolution if necessary.

• Administer the solution to mice via intraperitoneal (i.p.) injection at a volume of 10 ml/kg body weight.

Protocol 2: Cannabinoid Tetrad Assay

Objective: To assess the cannabimimetic effects of AM-087 in mice by measuring four characteristic signs: hypolocomotion, catalepsy, analgesia, and hypothermia.[4]

Materials:

• Open field activity chambers

• Bar for catalepsy test (e.g., a horizontal metal bar 5 cm above the surface)

• Tail-flick or hot plate analgesia meter

• Rectal thermometer for mice

• AM-087 solution and vehicle

• Stopwatches

Procedure:

• Habituation: Acclimate mice to the testing room for at least 1 hour before the experiment.

• Baseline Measurements:

  • Locomotion: Place each mouse in an open field chamber and record locomotor activity for 30 minutes.

  • Catalepsy: Gently place the mouse's forepaws on the bar and measure the time it remains immobile (up to a cut-off of 60 seconds).

  • Analgesia (Tail-flick): Measure the latency to flick the tail from a radiant heat source.

  • Temperature: Measure the baseline rectal temperature.

• Drug Administration: Administer AM-087 or vehicle (i.p.).

• Post-treatment Measurements: At a predetermined time post-injection (e.g., 30-60 minutes), repeat the measurements in the following order:

  • Hypothermia: Measure rectal temperature.

  • Analgesia: Perform the tail-flick or hot plate test.

  • Catalepsy: Perform the bar test.

  • Hypolocomotion: Place the mouse back in the open field chamber and record activity for 30 minutes.

• Data Analysis: Compare the post-treatment measurements to the baseline values for each mouse and between the AM-087 and vehicle groups.

Experimental Workflow

The following diagram outlines a typical workflow for the preclinical evaluation of a novel CB1 agonist like AM-087 in a mouse model.

Preclinical Evaluation Workflow

Disclaimer

These protocols and application notes are intended for guidance and should be adapted to specific experimental needs and institutional guidelines. Researchers should conduct their own dose-response studies to determine the optimal concentration of AM-087 for their specific mouse model and experimental paradigm. All animal procedures must be approved by the relevant Institutional Animal Care and Use Committee (IACUC).

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | A male mouse model of WIN 55,212–2 self-administration to study cannabinoid addiction [frontiersin.org]
• 3. CB1 cannabinoid receptor agonists induce acute respiratory depression in awake mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for AM-087 in Behavioral Studies

Disclaimer: To date, publicly accessible research detailing the use of AM-087 in behavioral studies is unavailable. AM-087 is identified as a potent CB1 cannabinoid agonist, approximately 100 times more potent than Δ⁹-THC. The following application notes and protocols are based on data from other well-characterized, high-potency synthetic CB1 agonists, such as CP 55,940 and WIN 55,212-2. These notes are intended to serve as a starting point for researchers. Due to the high potency of AM-087, it is crucial to begin with extremely low doses and conduct thorough dose-finding studies to determine the optimal concentration for the desired behavioral effects.

Introduction

AM-087 is a synthetic cannabinoid and a potent agonist for the cannabinoid type 1 (CB1) receptor. As a derivative of Δ⁸-THC, its high affinity for the CB1 receptor suggests its potential for use in a variety of behavioral studies in animal models to investigate the role of the endocannabinoid system in processes such as nociception, anxiety, locomotion, and cognition. These protocols provide a framework for the initial exploration of AM-087's behavioral effects.

Compound Preparation and Administration

2.1. Vehicle Selection

For systemic administration in rodents, a common vehicle for synthetic cannabinoids is a mixture of ethanol (B145695), a surfactant (such as Tween 80 or Cremophor EL), and saline. A typical composition is 5% ethanol, 5% Tween 80, and 90% physiological saline.[1][2]

2.2. Suggested Starting Doses

Given that AM-087 is significantly more potent than THC, initial dose-finding studies should begin at doses substantially lower than those used for other synthetic cannabinoids. A cautious starting point for intraperitoneal (i.p.) administration in rodents would be in the low microgram per kilogram range.

2.3. Administration Protocol

• Preparation of Stock Solution: Dissolve AM-087 in 100% ethanol to create a stock solution.

• Preparation of Working Solution: For each dose, dilute the stock solution with the appropriate volumes of Tween 80 and saline to achieve the final desired concentration and vehicle composition.

• Administration: Administer the solution via intraperitoneal injection at a volume of 1-10 ml/kg body weight.

Experimental Protocols for Behavioral Assays

The following are example protocols for common behavioral assays used to assess the effects of CB1 agonists.

3.1. Assessment of Locomotor Activity

• Objective: To evaluate the effect of AM-087 on spontaneous locomotor activity. CB1 agonists often have biphasic effects, with low doses increasing and high doses decreasing locomotion.[3]

• Apparatus: Open field arena equipped with automated photobeam tracking or video tracking software.

• Procedure:

  • Acclimate the animal to the testing room for at least 30 minutes prior to the experiment.

  • Administer AM-087 or vehicle via i.p. injection.

  • Place the animal in the center of the open field arena 30 minutes post-injection.[1]

  • Record locomotor activity for a period of 30-60 minutes.

  • Primary measures include total distance traveled, time spent mobile, and rearing frequency.

3.2. Assessment of Anxiety-Like Behavior (Elevated Plus Maze)

• Objective: To assess the anxiolytic or anxiogenic effects of AM-087.

• Apparatus: An elevated, plus-shaped maze with two open arms and two closed arms.

• Procedure:

  • Acclimate the animal to the testing room for at least 30 minutes.

  • Administer AM-087 or vehicle i.p.

  • 30 minutes post-injection, place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for 5 minutes.[4]

  • Record the number of entries into and the time spent in the open and closed arms. An anxiolytic effect is indicated by an increase in the percentage of time spent and entries into the open arms.

3.3. Assessment of Nociception (Hot Plate Test)

• Objective: To evaluate the analgesic properties of AM-087.

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 52-55°C).

• Procedure:

  • Determine the baseline latency for the animal to exhibit a nociceptive response (e.g., paw licking, jumping) on the hot plate. A cut-off time (e.g., 30-60 seconds) should be established to prevent tissue damage.[5]

  • Administer AM-087 or vehicle i.p.

  • At various time points post-injection (e.g., 30, 60, 90 minutes), place the animal on the hot plate and record the latency to the first nociceptive response.

  • An increase in response latency indicates an analgesic effect.

Quantitative Data Summary (Based on Proxy Compounds)

The following tables summarize dose ranges and effects for the proxy compounds CP 55,940 and WIN 55,212-2 in various behavioral tests. These are not recommended doses for AM-087 but can guide the design of dose-finding studies.

Table 1: Dose Ranges of CP 55,940 in Rodent Behavioral Studies (i.p. administration)

Behavioral Test	Species	Dose Range (mg/kg)	Observed Effects	Citations
Locomotor Activity	Rat	0.01 - 0.1	Biphasic: low dose increases, high dose decreases activity.	[3][6]
Social Interaction	Rat	0.01 - 0.04	Anxiogenic effects at 0.04 mg/kg.	[7]
Nociception (Tail-flick)	Mouse	0.3 - 3	Dose-dependent increase in analgesia.	[8]
Motor Coordination (Rotarod)	Mouse	1 - 3	Motor impairment at doses ≥ 1 mg/kg.	[8]

Table 2: Dose Ranges of WIN 55,212-2 in Rodent Behavioral Studies (i.p. administration)

Behavioral Test	Species	Dose Range (mg/kg)	Observed Effects	Citations
Elevated Plus Maze	Mouse	1 - 3	Anxiolytic effects at 1 mg/kg.	[9][10]
Nociception (Tail-flick)	Rat	0.001 - 0.1 (intrathecal)	Dose-dependent analgesia.	[5]
Self-Administration	Mouse	0.005 - 0.1 (i.v.)	Reinforcing effects, indicating abuse potential.	[11]
Locomotor Activity	Rat	2	Increased locomotor activity.	[4]

Signaling Pathways and Experimental Workflow

5.1. CB1 Receptor Signaling Pathway

AM-087 is a CB1 receptor agonist. Upon binding, it initiates a cascade of intracellular signaling events, primarily through the G-protein Gαi/o. This leads to the inhibition of adenylyl cyclase, a reduction in cyclic AMP (cAMP) levels, and modulation of various ion channels and kinases.

Simplified CB1 receptor signaling cascade.

5.2. Experimental Workflow for a Behavioral Study

The following diagram illustrates a typical workflow for conducting a behavioral experiment with AM-087.

General workflow for behavioral testing.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Abuse Potential of Synthetic Cannabinoids: AM-1248, CB-13, and PB-22 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aversive effects of the synthetic cannabinoid CP 55,940 in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of cannabinoid receptor agonist WIN 55,212–2 on anxiety‐like behavior and locomotion in a genetic model of absence seizures in the elevated plus‐maze - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effect of spinally administered WIN 55,212-2, a cannabinoid agonist, on thermal pain sensitivity in diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of pre-exposure and co-administration of the cannabinoid receptor agonist CP 55,940 on behavioral sensitization to cocaine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Unconditioned and conditioned anxiogenic effects of the cannabinoid receptor agonist CP 55,940 in the social interaction test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acute and chronic administration of the cannabinoid receptor agonist CP 55,940 attenuates tumor-evoked hyperalgesia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CB1 cannabinoid receptors mediate anxiolytic effects: convergent genetic and pharmacological evidence with CB1-specific agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Effects of Indirect and Direct Modulation of Endocannabinoid System Function on Anxiety-Related Behavior in Mice Assessed in the Elevated Plus Maze Test | MDPI [mdpi.com]
• 11. Self-administration of the cannabinoid receptor agonist WIN 55,212-2 in drug-naive mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for AM-087 Solution Preparation for In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature search, specific in vitro pharmacological data for AM-087 is not publicly available. Therefore, this document provides detailed protocols and data for a well-characterized, potent, and structurally related synthetic cannabinoid CB1 receptor agonist, CP-55,940 , as a representative compound. These protocols and data serve as a guide and will require optimization for AM-087.

Introduction to AM-087

AM-087 is a potent synthetic cannabinoid and a derivative of Δ⁸-THC. It is characterized as a high-affinity CB1 receptor agonist, with a reported Kᵢ of 0.43 nM, making it approximately 100 times more potent than THC[1]. Its chemical formula is C₂₃H₃₃BrO₂ and it has a molar mass of 421.42 g/mol . Given its high potency, accurate and reproducible preparation of AM-087 solutions is critical for obtaining reliable results in in vitro assays.

Solution Preparation and Storage

Proper preparation and storage of AM-087 are crucial to maintain its stability and ensure accurate experimental outcomes. Synthetic cannabinoids can be susceptible to degradation from light, temperature, and oxidation.

2.1. Materials

• AM-087 (or representative compound CP-55,940)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Ethanol

• Sterile, amber glass vials

• Sterile, polypropylene (B1209903) microcentrifuge tubes

• Calibrated pipettes and sterile, filtered pipette tips

2.2. Protocol for Preparing a 10 mM Stock Solution

• Weighing the Compound: Accurately weigh a precise amount of AM-087 powder (e.g., 1 mg) in a sterile microcentrifuge tube. All handling of the solid compound should be performed in a chemical fume hood.

• Initial Solubilization: To the weighed AM-087, add a sufficient volume of anhydrous DMSO to achieve a final concentration of 10 mM. For 1 mg of AM-087 (Molar Mass: 421.42 g/mol ), the required volume of DMSO would be approximately 237.3 µL.

  • Calculation: (Mass (g) / Molar Mass ( g/mol )) / Desired Concentration (mol/L) = Volume (L)

  • (0.001 g / 421.42 g/mol ) / 0.01 mol/L = 0.0002373 L = 237.3 µL

• Vortexing: Vortex the solution thoroughly to ensure the compound is completely dissolved.

• Storage: Store the 10 mM stock solution in sterile, amber glass vials at -20°C for short-term storage (weeks) or -80°C for long-term storage (months). Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

2.3. Preparation of Working Solutions

For in vitro assays, the stock solution must be serially diluted to the desired final concentrations in the appropriate cell culture medium or assay buffer. It is critical to ensure that the final concentration of the organic solvent (e.g., DMSO) in the assay is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Intermediate Dilutions: Prepare intermediate dilutions of the 10 mM stock solution in 100% DMSO or ethanol. For example, to prepare a 1 mM solution, dilute the 10 mM stock 1:10 in the chosen solvent.

• Final Dilutions: Prepare the final working concentrations by diluting the intermediate solutions in the cell culture medium or assay buffer. For example, to prepare a 1 µM final concentration with a 0.1% DMSO concentration, you can add 1 µL of a 1 mM intermediate solution to 999 µL of medium.

Quantitative Data for the Representative Compound (CP-55,940)

The following tables summarize the in vitro pharmacological data for the potent CB1 agonist, CP-55,940.

Receptor Binding Affinity (Kᵢ)
Receptor	Kᵢ (nM)
Human CB1	0.58 - 5.0[2]
Human CB2	0.68 - 2.6[2]

Functional Activity (GTPγS Binding Assay)
Parameter	Value (nM)
EC₅₀ at human CB1 receptor	1.4 - 3.4[1][3]
EC₅₀ at mouse brain membranes	27.3[4]

Functional Activity (cAMP Accumulation Assay)
Parameter	Value (nM)
IC₅₀ at human CB1 receptor	1.5 - 1.83[1][3]

Experimental Protocols

4.1. CB1 Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound (e.g., AM-087) for the CB1 receptor by measuring the displacement of a radiolabeled ligand.

4.1.1. Workflow

CB1 Radioligand Binding Assay Workflow

4.1.2. Protocol

• Membrane Preparation: Utilize membranes from cells stably expressing the human CB1 receptor (e.g., CHO-K1 or HEK293 cells) or from rodent brain tissue.

• Assay Buffer: Prepare an appropriate assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4).

• Reaction Setup: In a 96-well plate, add in the following order:

  • Assay buffer

  • Serial dilutions of the test compound (AM-087).

  • A fixed concentration of the radioligand (e.g., [³H]CP-55,940 at a concentration close to its Kd).

  • Cell membrane preparation (typically 5-20 µg of protein per well).

• Incubation: Incubate the plate at 30°C for 60-90 minutes.

• Filtration: Terminate the reaction by rapid filtration through a glass fiber filter mat (e.g., Whatman GF/C) using a cell harvester. Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Scintillation Counting: Place the filter discs in scintillation vials with a scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

4.2. GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the CB1 receptor upon agonist binding.

4.2.1. Workflow

References

• 1. Frontiers | Broad and Region-Specific Impacts of the Synthetic Cannabinoid CP 55,940 in Adolescent and Adult Female Mouse Brains [frontiersin.org]
• 2. CP 55,940 - Wikipedia [en.wikipedia.org]
• 3. CP55940 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of AM-087 in Radioligand Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid agonist that exhibits high affinity for the cannabinoid receptor type 1 (CB1).[1] The CB1 receptor, a G-protein coupled receptor (GPCR), is predominantly expressed in the central nervous system and is a key component of the endocannabinoid system. Its activation modulates a variety of physiological processes, making it a significant target for therapeutic drug development. Radioligand binding assays are a fundamental tool for characterizing the interaction of novel compounds with receptors like CB1. This document provides detailed protocols and application notes for the use of AM-087 as a tool compound in competitive radioligand binding assays to determine the binding affinity of test compounds for the CB1 receptor.

Quantitative Data Summary

The binding affinity of a compound for a receptor is typically expressed as the inhibition constant (Ki). A lower Ki value indicates a higher binding affinity. The following table summarizes the reported binding affinity of AM-087 for the human CB1 receptor, alongside a selection of other common cannabinoid ligands for comparative purposes.

Compound	Type	Receptor	Binding Affinity (Ki) (nM)
AM-087	Synthetic Cannabinoid	hCB1	0.43 [1]
Δ⁹-Tetrahydrocannabinol (Δ⁹-THC)	Phytocannabinoid	hCB1	10 - 40.7
Anandamide (AEA)	Endocannabinoid	hCB1	87.7 - 239.2
2-Arachidonoylglycerol (2-AG)	Endocannabinoid	hCB1	~472
JWH-018	Synthetic Cannabinoid	hCB1	9.0
CP-55,940	Synthetic Cannabinoid	hCB1	0.98 - 2.5
WIN-55,212-2	Synthetic Cannabinoid	hCB1	1.9 - 16.7

Cannabinoid Receptor 1 (CB1) Signaling Pathway

Upon agonist binding, the CB1 receptor initiates a cascade of intracellular signaling events. As a Gi/o-coupled receptor, its activation primarily leads to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels. Additionally, CB1 receptor activation modulates ion channels, typically inhibiting N- and P/Q-type calcium channels and activating G-protein-coupled inwardly rectifying potassium (GIRK) channels. Furthermore, CB1 receptor stimulation can lead to the activation of the mitogen-activated protein kinase (MAPK) pathway, influencing gene transcription and other cellular processes.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for AM-087 in Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid agonist that selectively targets the Cannabinoid Receptor 1 (CB1).[1] As a derivative of Δ8-THC, AM-087 exhibits high affinity for the CB1 receptor, with a reported Kᵢ value of 0.43 nM, making it approximately 100 times more potent than THC.[1] The CB1 receptor, a G-protein coupled receptor (GPCR), is predominantly expressed in the central nervous system and plays a crucial role in modulating neurotransmitter release.[2] Activation of the CB1 receptor by an agonist like AM-087 initiates a signaling cascade that typically involves the inhibition of adenylyl cyclase and the modulation of various ion channels, leading to changes in neuronal excitability.[2][3]

These application notes provide a detailed protocol for characterizing the electrophysiological effects of AM-087 on ion channels using the whole-cell patch-clamp technique. The primary focus will be on measuring the modulation of voltage-gated calcium channels (VGCCs) and G-protein-coupled inwardly rectifying potassium channels (GIRKs), which are well-established effectors of the CB1 receptor signaling pathway.[3]

Data Presentation

Table 1: Pharmacological Properties of AM-087

Parameter	Value	Reference
Target	Cannabinoid Receptor 1 (CB1)	[1]
Agonist Type	Full Agonist	Inferred from potency
Kᵢ	0.43 nM	[1]
Molecular Weight	421.419 g/mol	[1]
Chemical Formula	C₂₃H₃₃BrO₂	[1]

Table 2: Recommended Concentration Ranges for Electrophysiology

Assay Type	Concentration Range	Notes
Whole-Cell Patch Clamp	1 nM - 1 µM	A concentration-response curve should be generated to determine the EC₅₀. The high potency of AM-087 suggests starting at low nanomolar concentrations.
Field Potential Recordings	10 nM - 10 µM	Higher concentrations may be required in tissue preparations due to diffusion and non-specific binding.

Signaling Pathway

The activation of the CB1 receptor by AM-087 initiates a signaling cascade through the associated Gi/o protein. This leads to the dissociation of the Gα and Gβγ subunits, which then modulate downstream effectors. The Gαᵢ/ₒ subunit inhibits adenylyl cyclase, reducing intracellular cAMP levels. The Gβγ subunit can directly interact with and modulate the activity of ion channels, such as inhibiting N- and P/Q-type voltage-gated calcium channels and activating G-protein-coupled inwardly rectifying potassium (GIRK) channels.

Caption: AM-087 signaling pathway via the CB1 receptor.

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recording of VGCC Modulation

This protocol is designed to measure the inhibitory effect of AM-087 on voltage-gated calcium channels in a cell line heterologously expressing the human CB1 receptor and N-type calcium channels (e.g., HEK293 or CHO cells).

Materials:

• Cell Line: HEK293 or CHO cells stably co-expressing human CB1 receptor and N-type calcium channel subunits (Cav2.2, β1b, and α2δ-1).

• AM-087 Stock Solution: 10 mM in DMSO.

• External Solution (in mM): 140 TEA-Cl, 10 BaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with TEA-OH.

• Internal Solution (in mM): 120 Cs-methanesulfonate, 10 EGTA, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP. pH adjusted to 7.2 with CsOH.

• Patch Pipettes: 2-5 MΩ resistance when filled with internal solution.

• Electrophysiology Rig: Patch-clamp amplifier, digitizer, and data acquisition software.

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Dissociate cells using a gentle, non-enzymatic cell dissociation solution.

  • Resuspend cells in the external solution and allow them to recover for at least 30 minutes before recording.

• Recording Setup:

  • Transfer the cell suspension to the recording chamber on the microscope stage.

  • Continuously perfuse the chamber with the external solution at a rate of 1-2 mL/min.

  • Approach a single, healthy-looking cell with a patch pipette filled with the internal solution.

• Whole-Cell Configuration:

  • Establish a gigaohm seal (>1 GΩ) between the pipette tip and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Hold the cell at a holding potential of -80 mV.

• Data Acquisition:

  • Record baseline calcium channel currents by applying a depolarizing voltage step to 0 mV for 50 ms (B15284909) every 10 seconds.

  • After establishing a stable baseline for 3-5 minutes, apply AM-087 at the desired concentration by switching the perfusion solution.

  • Continue recording until the effect of AM-087 reaches a steady state.

  • To test for CB1 receptor-mediated effects, co-apply a CB1 antagonist (e.g., SR141716A) to see if the effect of AM-087 is reversed.

  • Perform a washout by perfusing with the control external solution.

• Data Analysis:

  • Measure the peak amplitude of the inward barium current (carried through calcium channels) for each voltage step.

  • Normalize the current amplitude during drug application to the baseline amplitude.

  • Plot the percentage of inhibition as a function of AM-087 concentration to generate a concentration-response curve and calculate the EC₅₀.

Protocol 2: Measurement of GIRK Channel Activation

This protocol measures the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels by AM-087.

Materials:

• Cell Line: Cell line expressing the human CB1 receptor and GIRK channel subunits (e.g., AtT-20 cells).

• AM-087 Stock Solution: 10 mM in DMSO.

• External Solution (in mM): 140 NaCl, 20 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH.

• Internal Solution (in mM): 140 KCl, 10 EGTA, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP. pH adjusted to 7.2 with KOH.

• Patch Pipettes: 2-5 MΩ resistance.

• Electrophysiology Rig: As described in Protocol 1.

Procedure:

• Cell Preparation and Recording Setup: Follow steps 1-3 from Protocol 1.

• Data Acquisition:

  • Hold the cell at a holding potential of -60 mV.

  • Apply a series of hyperpolarizing voltage steps (e.g., from -120 mV to -40 mV in 10 mV increments) to generate a baseline current-voltage (I-V) relationship.

  • Alternatively, use a voltage ramp from -120 mV to -40 mV over 500 ms.

  • After establishing a stable baseline, apply AM-087.

  • Record the current during drug application using the same voltage protocol.

  • The activation of GIRK channels will result in an increase in the inward current at potentials negative to the potassium reversal potential.

• Data Analysis:

  • Measure the current amplitude at a specific hyperpolarized potential (e.g., -120 mV) before and after drug application.

  • Calculate the AM-087-induced current by subtracting the baseline current from the current in the presence of the drug.

  • Construct a concentration-response curve by plotting the induced current as a function of AM-087 concentration.

Experimental Workflow

The following diagram illustrates the general workflow for an electrophysiology experiment using AM-087.

Caption: General workflow for AM-087 electrophysiology experiments.

Troubleshooting

• No response to AM-087:

  • Verify CB1 receptor expression in the cell line using immunocytochemistry or Western blot.

  • Ensure the internal solution contains GTP, as GPCR signaling is GTP-dependent.

  • Check the viability and health of the cells.

• High Seal Resistance/Difficulty in obtaining Giga-seal:

  • Use high-quality glass capillaries for pulling pipettes.

  • Fire-polish the pipette tips.

  • Ensure the external solution is filtered and free of debris.

• Run-down of currents:

  • This can be an issue with calcium currents. Include ATP and GTP in the internal solution to maintain channel phosphorylation and G-protein function.

  • Recordings should be made within 15-20 minutes of establishing the whole-cell configuration.

These protocols provide a framework for investigating the electrophysiological properties of AM-087. The specific parameters, such as voltage protocols and drug concentrations, may need to be optimized depending on the cell type and the specific ion channels being studied.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Signal Transduction via Cannabinoid Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for AM-087 in Pain Research Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid and a derivative of delta-8-tetrahydrocannabinol (B88935) (Δ8-THC). It functions as a high-affinity agonist for the cannabinoid receptor type 1 (CB1), with a reported binding affinity (Ki) of 0.43 nM, making it approximately 100 times more potent than THC[1]. It also exhibits a notable affinity for the CB2 receptor with a Ki of 6.47 nM[2]. As an analgesic agent, AM-087 holds significant potential for investigation in various pain research models. Its potent activity at the CB1 receptor, a key component of the endocannabinoid system involved in pain modulation, makes it a valuable tool for studying the mechanisms of cannabinoid-induced analgesia.

These application notes provide an overview of the pharmacological properties of AM-087, along with detailed protocols for its use in established preclinical pain models.

Data Presentation

In Vitro Pharmacological Profile of AM-087

Parameter	Value	Receptor Target	Species	Reference
Binding Affinity (Ki)	0.43 nM	CB1	Rat	[1]
6.47 nM	CB2	Not Specified	[2]

In Vivo Pharmacological Effects of AM-087 in Mice

Note: Detailed dose-response data and ED50 values for AM-087 are primarily found in publications by Charalambous et al. (1991) and Martin et al. (1993). Full access to these primary sources is recommended for precise experimental design. The following data is based on available abstracts.

Biological Test	Potency Relative to (-)-Δ8-THC	Effect	Species	Reference
Antinociception	2-40 times more potent	Analgesic	Male ICR Mice	[3]
Sedation	2-40 times more potent	Sedative	Male ICR Mice	[3]
Hypothermia	2-40 times more potent	Decrease in body temperature	Male ICR Mice	[3]
Catalepsy	2-40 times more potent	Cataleptic	Male ICR Mice	[3]

Signaling Pathways and Experimental Workflows

CB1 Receptor Signaling Pathway

AM-087 exerts its effects primarily through the activation of the CB1 receptor, a G-protein coupled receptor (GPCR). Upon binding of AM-087, the receptor undergoes a conformational change, leading to the activation of intracellular signaling cascades.

Caption: CB1 Receptor Signaling Pathway activated by AM-087.

Experimental Workflow for In Vivo Pain Models

The following diagram outlines a typical workflow for assessing the analgesic effects of AM-087 in rodent models of pain.

Caption: Workflow for in vivo analgesic testing of AM-087.

Experimental Protocols

Protocol 1: Hot Plate Test for Thermal Pain

Objective: To assess the central analgesic activity of AM-087 against a thermal stimulus.

Materials:

• Hot plate apparatus with adjustable temperature control.

• Plexiglas cylinder to confine the animal on the hot plate surface.

• Male ICR mice (or other appropriate rodent strain).

• AM-087.

• Vehicle (e.g., a mixture of ethanol, Emulphor, and saline).

• Syringes and needles for administration.

Procedure:

• Acclimation: Allow the mice to acclimate to the testing room for at least 1-2 hours before the experiment.

• Apparatus Setup: Set the temperature of the hot plate to a constant temperature (e.g., 55 ± 0.5°C).

• Baseline Latency:

  • Gently place a mouse on the hot plate within the Plexiglas cylinder.

  • Start a timer immediately.

  • Observe the mouse for nociceptive responses, such as licking of the hind paws or jumping.

  • Stop the timer at the first sign of a nociceptive response and record the latency.

  • To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) must be established. If the mouse does not respond within the cut-off time, remove it from the hot plate and assign it the maximum latency score.

  • Allow the mouse to rest for at least 15-30 minutes before any further testing.

• Drug Administration:

  • Prepare solutions of AM-087 at the desired concentrations in the vehicle. A vehicle-only solution should be used for the control group.

  • Administer AM-087 or vehicle to the mice via the desired route (e.g., intravenous, intraperitoneal).

• Post-Treatment Latency:

  • At predetermined time points after drug administration (e.g., 15, 30, 60, and 120 minutes), repeat the hot plate test as described in step 3.

• Data Analysis:

  • Calculate the mean latency for each treatment group at each time point.

  • Data can be expressed as the raw latency time or as a percentage of the maximum possible effect (%MPE), calculated as: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine the significance of the analgesic effect of AM-087 compared to the vehicle control.

Protocol 2: Tail-Flick Test for Spinal Analgesia

Objective: To evaluate the spinal analgesic effect of AM-087 in response to a thermal stimulus.

Materials:

• Tail-flick apparatus with a radiant heat source.

• Animal restrainer.

• Male ICR mice (or other appropriate rodent strain).

• AM-087.

• Vehicle.

• Syringes and needles for administration.

Procedure:

• Acclimation: Acclimate the mice to the testing room and the restrainers for several days before the experiment to minimize stress.

• Baseline Latency:

  • Gently place a mouse in the restrainer.

  • Position the mouse's tail over the radiant heat source, typically on the distal third of the tail.

  • Activate the heat source, which will start a timer.

  • The timer stops automatically when the mouse flicks its tail away from the heat. Record this latency.

  • A cut-off time (e.g., 10-15 seconds) should be set to avoid tissue damage. If the mouse does not respond within this time, the heat source should be turned off, and the cut-off time recorded as the latency.

• Drug Administration:

  • Administer AM-087 or vehicle as described in Protocol 1.

• Post-Treatment Latency:

  • At specified time intervals after drug administration, repeat the tail-flick test to measure the post-treatment latencies.

• Data Analysis:

  • Analyze the data similarly to the hot plate test, calculating mean latencies and/or %MPE.

  • Use appropriate statistical analysis to compare the effects of AM-087 to the control group.

Conclusion

AM-087 is a valuable research tool for investigating the role of the CB1 receptor in pain modulation. Its high potency suggests that it can be used at low doses to elicit analgesic effects in preclinical models. The provided protocols for the hot plate and tail-flick tests offer standardized methods for evaluating the analgesic properties of AM-087. Researchers should consult the primary literature for specific dose ranges and time courses of action to optimize their experimental designs. Further research into the selectivity profile and potential off-target effects of AM-087 will be crucial in fully characterizing its therapeutic potential.

References

• 1. The role of halogen substitution in classical cannabinoids: A CB1 pharmacophore model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NOVEL, POTENT THC/ANANDAMIDE (HYBRID) ANALOGS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for AM-087 in Neuroscience Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid and a derivative of delta-8-tetrahydrocannabinol (B88935) (Δ⁸-THC). It is distinguished by a bromine substitution on the 3-position side chain, which significantly enhances its affinity for the cannabinoid type 1 (CB1) receptor.[1] As a high-affinity CB1 agonist, AM-087 serves as a valuable research tool for investigating the endocannabinoid system and its role in various physiological and pathological processes within the central nervous system. Its primary application in neuroscience research has been as a potent analgesic agent in preclinical models. These application notes provide an overview of AM-087's pharmacological properties and detailed protocols for its use in in vitro and in vivo research.

Pharmacological Data

AM-087 is characterized by its high binding affinity and potency at the CB1 receptor, making it substantially more potent than the principal psychoactive component of cannabis, Δ⁹-THC.

Compound	Receptor	Binding Affinity (Ki)	Reference
AM-087	CB1	0.43 nM	[1]
Δ⁹-THC	CB1	~40-50 nM

Applications in Neuroscience Research

Based on its pharmacological profile, the primary and best-documented application of AM-087 in neuroscience research is in the study of nociception and analgesia. Its potent agonism at the CB1 receptor makes it a suitable tool for:

• Investigating the role of the CB1 receptor in pain pathways: By observing the analgesic effects of AM-087 in various pain models, researchers can elucidate the specific contributions of the CB1 receptor to pain modulation.

• Screening for potential analgesic drugs: AM-087 can be used as a reference compound in the development and validation of new analgesic agents that target the endocannabinoid system.

• Studying the physiological effects of potent CB1 receptor activation: The compound can be used to model the central effects of high-potency cannabinoids, including their effects on motor function, body temperature, and catalepsy.

While its potential extends to other areas of neuroscience where the CB1 receptor is implicated, such as in neurodegenerative diseases, synaptic plasticity, and mood disorders, specific studies utilizing AM-087 in these contexts are not extensively documented in publicly available literature.

Experimental Protocols

I. In Vitro Cannabinoid Receptor Binding Assay

This protocol describes a competitive radioligand binding assay to determine the affinity of test compounds for the CB1 receptor, using AM-087 as a high-affinity competitor.

Materials:

• Membrane Preparation: Cell membranes from HEK293 cells or CHO cells stably expressing the human CB1 receptor.

• Radioligand: [³H]CP-55,940 (a high-affinity cannabinoid receptor agonist).

• Test Compound: AM-087 or other cannabinoid ligands.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, and 0.5 mg/mL bovine serum albumin (BSA), pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 500 mM NaCl, 0.1% BSA.

• 96-well microplates.

• Glass fiber filters.

• Cell harvester.

• Scintillation counter.

Procedure:

• Compound Dilution: Prepare serial dilutions of AM-087 and any other test compounds in the assay buffer.

• Assay Setup: In a 96-well plate, combine the following in a final volume of 200 µL:

  • 50 µL of assay buffer (for total binding) or a high concentration of a non-labeled ligand like unlabeled CP-55,940 (for non-specific binding) or the test compound at various concentrations.

  • 50 µL of [³H]CP-55,940 (at a concentration close to its Kd).

  • 100 µL of the CB1 receptor membrane preparation (typically 10-20 µg of protein).

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation.

• Filtration: Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters three times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filter discs into scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC₅₀ value for each test compound by plotting the percentage of specific binding against the log concentration of the compound. The Ki value can then be calculated using the Cheng-Prusoff equation.

II. In Vivo Assessment of Analgesic Activity (Mouse Tail-Flick Test)

This protocol details the use of the tail-flick test to evaluate the antinociceptive effects of AM-087 in mice.

Materials:

• Male ICR mice (or other suitable strain).

• AM-087 solution (dissolved in a vehicle of ethanol, Emulphor, and saline).

• Tail-flick analgesia meter.

• Animal restrainers.

Procedure:

• Acclimation: Acclimate the mice to the testing room and the restrainers for at least 30 minutes before the experiment.

• Baseline Latency: Gently place a mouse in a restrainer, allowing its tail to be positioned over the radiant heat source of the tail-flick meter. Measure the baseline latency for the mouse to flick its tail away from the heat. A cut-off time (e.g., 10-15 seconds) should be set to prevent tissue damage.

• Drug Administration: Administer AM-087 or vehicle control intravenously (i.v.) or intraperitoneally (i.p.).

• Post-Treatment Latency: At various time points after drug administration (e.g., 15, 30, 60, 90 minutes), measure the tail-flick latency again.

• Data Analysis: The analgesic effect is determined by an increase in the tail-flick latency compared to the baseline and vehicle-treated animals. The results can be expressed as the percentage of maximum possible effect (%MPE).

III. In Vivo Assessment of Catalepsy (Ring Immobility Test)

This protocol describes a method to quantify the cataleptic effects of AM-087 in mice, a characteristic behavioral effect of potent CB1 agonists.

Materials:

• Male ICR mice.

• AM-087 solution.

• A horizontal wire ring (e.g., 5.5 cm in diameter) suspended above a surface.

Procedure:

• Drug Administration: Administer AM-087 or vehicle control to the mice.

• Catalepsy Assessment: At a set time after injection (e.g., 20 minutes), gently place the mouse on the wire ring.

• Observation: Observe the mouse for a defined period (e.g., 5 minutes) and record the total time the mouse remains completely immobile.

• Data Analysis: Catalepsy is quantified as the percentage of the total observation time that the mouse spends immobile.

Signaling Pathways and Visualizations

Activation of the CB1 receptor by an agonist like AM-087 initiates a cascade of intracellular signaling events, primarily through the coupling to inhibitory G-proteins (Gi/o).

CB1 Receptor Signaling Pathway

Caption: Simplified CB1 receptor signaling cascade initiated by an agonist.

Experimental Workflow: In Vitro Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Experimental Workflow: In Vivo Analgesia Study

References

• 1. benchchem.com [benchchem.com]

AM-087: Application Notes and Protocols for Cannabinoid Receptor Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid agonist that serves as a valuable tool for studying the function of cannabinoid receptors, particularly the CB1 receptor. As a derivative of Δ8-tetrahydrocannabinol (Δ8-THC), AM-087 exhibits high affinity for the CB1 receptor, making it a useful probe for investigating the endocannabinoid system's role in various physiological and pathological processes.[1][2] This document provides detailed application notes and experimental protocols for the use of AM-087 in cannabinoid receptor research.

Physicochemical Properties and Binding Affinity

AM-087, chemically known as (6aR,10aR)-3-(2-Methyl-6-bromohex-2-yl)-6,6,9-trimethyl-6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol, is a potent CB1 receptor agonist.[2] Its high affinity is attributed to the bulky bromine substituent on its side chain. The binding affinities (Ki) of AM-087 for human cannabinoid receptors are summarized in the table below.

Receptor	K_i_ (nM)	Selectivity (CB1 vs. CB2)
CB1	0.43[1][2]	~15-fold
CB2	6.47[1]

Application Notes

AM-087's potent and relatively selective agonism at the CB1 receptor makes it a suitable tool for a variety of in vitro and in vivo research applications:

• Probing CB1 Receptor Function: Due to its high affinity, AM-087 can be used to investigate the downstream signaling pathways and physiological effects mediated by CB1 receptor activation.

• Structure-Activity Relationship (SAR) Studies: As a halogenated analog of Δ8-THC, AM-087 is valuable for SAR studies to understand the molecular determinants of ligand binding and efficacy at cannabinoid receptors.[2]

• Competitive Binding Assays: AM-087 can be used as a competitor ligand in radioligand binding assays to determine the affinity of other novel compounds for the CB1 receptor.

• Functional Assay Reference Compound: In functional assays such as GTPγS binding and cAMP inhibition, AM-087 can serve as a potent reference agonist to compare the efficacy and potency of test compounds.

Experimental Protocols

Detailed methodologies for key experiments involving AM-087 are provided below. These protocols are intended as a guide and may require optimization based on specific experimental conditions and cell systems.

Radioligand Binding Assay

This protocol is used to determine the binding affinity (K_i_) of AM-087 for CB1 and CB2 receptors.

Materials:

• Membrane preparations from cells expressing human CB1 or CB2 receptors (e.g., CHO or HEK293 cells)

• Radioligand: [³H]CP-55,940

• AM-087

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4

• Wash Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.5% BSA, pH 7.4

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of AM-087 in assay buffer.

• In a 96-well plate, add 50 µL of assay buffer, 50 µL of radioligand solution (e.g., 0.5 nM [³H]CP-55,940), and 50 µL of the AM-087 dilution or vehicle (for total binding). For non-specific binding, use a high concentration of a non-labeled cannabinoid agonist (e.g., 10 µM WIN 55,212-2).

• Add 50 µL of the membrane preparation (containing 10-20 µg of protein) to each well.

• Incubate the plate at 30°C for 60-90 minutes.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value of AM-087 from the competition binding curve and calculate the K_i_ value using the Cheng-Prusoff equation: K_i_ = IC₅₀ / (1 + [L]/K_d_), where [L] is the concentration of the radioligand and K_d_ is its dissociation constant.

Workflow Diagram:

Radioligand Binding Assay Workflow

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to cannabinoid receptors upon agonist stimulation.

Materials:

• Membrane preparations from cells expressing human CB1 or CB2 receptors

• [³⁵S]GTPγS

• AM-087

• GDP

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4

• GTPγS (unlabeled) for non-specific binding

• Scintillation counter

Procedure:

• Prepare serial dilutions of AM-087 in assay buffer.

• In a 96-well plate, add 50 µL of assay buffer, 50 µL of [³⁵S]GTPγS solution (e.g., 0.1 nM), 20 µL of GDP solution (e.g., 10 µM), and 20 µL of the AM-087 dilution or vehicle (for basal binding). For non-specific binding, add a high concentration of unlabeled GTPγS (e.g., 10 µM).

• Add 60 µL of the membrane preparation (containing 5-10 µg of protein) to each well.

• Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters three times with ice-cold assay buffer.

• Determine the amount of bound [³⁵S]GTPγS by scintillation counting.

• Calculate the specific binding and plot the concentration-response curve to determine the EC₅₀ and E_max_ values for AM-087.

Workflow Diagram:

GTPγS Binding Assay Workflow

Cyclic AMP (cAMP) Inhibition Assay

This assay measures the ability of AM-087 to inhibit adenylyl cyclase activity, a downstream effect of G_i/o_-coupled receptor activation.

Materials:

• Whole cells expressing human CB1 or CB2 receptors (e.g., CHO or HEK293 cells)

• AM-087

• Forskolin (B1673556) (an adenylyl cyclase activator)

• IBMX (a phosphodiesterase inhibitor)

• cAMP detection kit (e.g., HTRF, ELISA, or AlphaScreen)

• Cell culture medium

Procedure:

• Seed the cells in a 96-well plate and allow them to attach overnight.

• Replace the culture medium with serum-free medium containing IBMX (e.g., 0.5 mM) and incubate for 30 minutes at 37°C.

• Add serial dilutions of AM-087 to the wells and incubate for 15-30 minutes.

• Stimulate the cells with forskolin (e.g., 1-10 µM) for 15-30 minutes to induce cAMP production.

• Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP detection kit.

• Generate a concentration-response curve to determine the IC₅₀ value of AM-087 for the inhibition of forskolin-stimulated cAMP accumulation.

Signaling Pathway Diagram:

CB1 Receptor-Mediated Inhibition of cAMP Production

Conclusion

AM-087 is a valuable pharmacological tool for elucidating the function of cannabinoid receptors, particularly CB1. Its high potency and selectivity make it an excellent choice for a range of in vitro assays. The protocols provided herein offer a foundation for researchers to incorporate AM-087 into their studies of the endocannabinoid system. As with any potent agonist, appropriate handling and consideration of experimental conditions are crucial for obtaining reliable and reproducible data.

References

• 1. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 2. AM-087 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for AM-087 in Immunomodulation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid agonist with high selectivity for the cannabinoid receptor 1 (CB1).[1] The endocannabinoid system, including the CB1 receptor, is known to play a significant role in regulating inflammation and immune responses. Immune cells, including T-cells and macrophages, express CB1 receptors, and their activation can modulate inflammatory signaling pathways.[2][3][4][5][6] These application notes provide a comprehensive guide for utilizing AM-087 as a tool to investigate the immunomodulatory effects of CB1 receptor activation in vitro.

While specific immunomodulatory data for AM-087 is not yet extensively published, the following protocols are based on established methodologies for studying the effects of cannabinoid agonists on immune cell function. The provided data tables contain hypothetical yet realistic results to serve as a guide for data presentation and interpretation.

Physicochemical Properties of AM-087

Property	Value	Reference
Chemical Formula	C₂₃H₃₃BrO₂	[1]
Molar Mass	421.41 g/mol	[1]
Receptor Binding Affinity (Ki)	0.43 nM (CB1)	[1]
Solubility	Soluble in organic solvents such as ethanol (B145695) and DMSO.	General knowledge for cannabinoids
Storage	Store at -20°C for long-term stability.	General laboratory practice

Mechanism of Action: CB1 Receptor Signaling in Immune Cells

Activation of the CB1 receptor by an agonist like AM-087 on immune cells, such as T-cells and macrophages, initiates a cascade of intracellular signaling events. As a G-protein coupled receptor (GPCR), the CB1 receptor primarily couples to Gi/o proteins. This coupling leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Downstream of this, several signaling pathways can be modulated, including the mitogen-activated protein kinase (MAPK) pathway (ERK, JNK, p38) and the phosphoinositide 3-kinase (PI3K)-Akt pathway. These pathways ultimately influence the transcription of genes involved in inflammation and immune cell function, such as cytokines and chemokines.

Caption: Simplified CB1 Receptor Signaling Pathway.

Experimental Protocols

In Vitro T-Cell Proliferation Assay

This protocol outlines the methodology to assess the effect of AM-087 on the proliferation of primary T-cells stimulated with anti-CD3 and anti-CD28 antibodies.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RosetteSep™ Human T Cell Enrichment Cocktail (or similar)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin

• Anti-CD3 antibody (plate-bound or soluble)

• Anti-CD28 antibody (soluble)

• AM-087 (dissolved in DMSO)

• Cell Proliferation Dye (e.g., CFSE or similar)

• 96-well flat-bottom culture plates

• Flow cytometer

Protocol:

• Isolate T-cells: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Enrich for T-cells using a negative selection kit according to the manufacturer's instructions.

• Label T-cells: Resuspend purified T-cells at 1 x 10⁶ cells/mL in serum-free RPMI-1640. Add the cell proliferation dye at the recommended concentration and incubate for 10-15 minutes at 37°C, protected from light. Quench the staining by adding 5 volumes of complete RPMI-1640 medium and incubate for 5 minutes. Wash the cells twice with complete medium.

• Prepare Plates: Coat a 96-well plate with anti-CD3 antibody (e.g., 1 µg/mL in PBS) by incubating for at least 2 hours at 37°C or overnight at 4°C. Wash the plate three times with sterile PBS before use.

• Cell Seeding and Treatment: Resuspend the labeled T-cells at 1 x 10⁶ cells/mL in complete RPMI-1640 medium containing 2 µg/mL of soluble anti-CD28 antibody.

• Add 100 µL of the cell suspension (1 x 10⁵ cells) to each well of the anti-CD3 coated plate.

• Prepare serial dilutions of AM-087 in complete medium. Add 100 µL of the AM-087 dilutions to the respective wells to achieve final concentrations ranging from 0.1 nM to 1 µM. Include a vehicle control (DMSO) at the same final concentration as the highest AM-087 treatment.

• Incubation: Incubate the plate for 72-96 hours at 37°C in a humidified 5% CO₂ incubator.

• Flow Cytometry Analysis: Harvest the cells from each well. Wash the cells with PBS containing 2% FBS. Analyze the cells by flow cytometry, gating on the T-cell population and measuring the fluorescence intensity of the proliferation dye. Proliferation is indicated by a decrease in fluorescence intensity as the dye is distributed among daughter cells.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Developmental Role of Macrophage Cannabinoid-1 Receptor Signaling in Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. frontiersin.org [frontiersin.org]
• 4. Activation of human T cells induces upregulation of cannabinoid receptor type 1 transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. biorxiv.org [biorxiv.org]

AM-087: Application Notes and Protocols for Receptor Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

AM-087 is a potent synthetic cannabinoid that acts as an agonist at cannabinoid receptors. It is a derivative of Δ⁸-tetrahydrocannabinol (Δ⁸-THC) with a substitution on the 3-position side chain.[1] Its high affinity for the cannabinoid receptor 1 (CB1) makes it a valuable tool for researchers studying the endocannabinoid system and its role in various physiological processes. These application notes provide detailed protocols for characterizing the binding and functional activity of AM-087 in receptor studies.

Data Presentation

Ligand Binding Affinity

The following table summarizes the binding affinity of AM-087 for human cannabinoid receptors CB1 and CB2. The data is presented as the inhibitor constant (Ki), which represents the concentration of the ligand that will bind to half of the receptors at equilibrium in the absence of a competing ligand.

Ligand	Receptor	Kᵢ (nM)	Selectivity (CB1 vs. CB2)
AM-087	CB1	0.43[1]	~15-fold
AM-087	CB2	6.47

Note: Lower Kᵢ values indicate higher binding affinity. The selectivity is calculated as the ratio of Kᵢ (CB2) / Kᵢ (CB1).

Functional Activity

No publicly available data for the functional potency (EC₅₀) and efficacy (Eₘₐₓ) of AM-087 in functional assays such as cAMP or GTPγS binding assays has been identified at the time of this writing.

Experimental Protocols

Radioligand Competition Binding Assay for CB1 and CB2 Receptors

This protocol describes a method to determine the binding affinity (Kᵢ) of AM-087 for CB1 and CB2 receptors by measuring its ability to displace a radiolabeled cannabinoid ligand.

Workflow Diagram:

Caption: Workflow for Radioligand Competition Binding Assay.

Materials:

• Cell Lines: HEK293 or CHO cells stably expressing human CB1 or CB2 receptors.

• Radioligand: [³H]CP55,940 (a high-affinity, non-selective cannabinoid agonist).

• Competitor Ligand: AM-087.

• Non-specific Binding Control: A high concentration of a non-radiolabeled, high-affinity cannabinoid agonist (e.g., 10 µM WIN 55,212-2).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

• Glass Fiber Filters (e.g., Whatman GF/B).

• Scintillation Cocktail.

• Multi-well plates.

• Filtration apparatus.

• Liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Culture cells expressing the receptor of interest to confluency.

  • Harvest cells and homogenize in ice-cold assay buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Resuspend the membrane pellet in fresh assay buffer and determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

• Competition Binding Assay:

  • Prepare serial dilutions of AM-087 in assay buffer.

  • In a multi-well plate, add the following to each well:

    • Cell membranes (typically 10-20 µg of protein per well).

    • [³H]CP55,940 at a final concentration near its Kd (typically 0.5-1.5 nM).

    • Varying concentrations of AM-087 or vehicle.

    • For non-specific binding determination, add a saturating concentration of a non-radiolabeled ligand (e.g., 10 µM WIN 55,212-2).

  • Incubate the plate at 30°C for 60-90 minutes.

  • Terminate the assay by rapid filtration through glass fiber filters pre-soaked in wash buffer.

  • Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Quantification and Data Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the bound radioactivity using a liquid scintillation counter.

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the AM-087 concentration.

  • Determine the IC₅₀ value (the concentration of AM-087 that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Accumulation Functional Assay

This protocol describes a method to determine the functional activity of AM-087 as a CB1 receptor agonist by measuring its ability to inhibit adenylyl cyclase and decrease intracellular cyclic AMP (cAMP) levels.

Signaling Pathway Diagram:

Caption: AM-087-mediated CB1 receptor signaling pathway.

Materials:

• Cell Lines: HEK293 or CHO cells stably expressing human CB1 receptors.

• Agonist: AM-087.

• Adenylyl Cyclase Stimulator: Forskolin (B1673556).

• Phosphodiesterase (PDE) Inhibitor: 3-isobutyl-1-methylxanthine (B1674149) (IBMX) to prevent cAMP degradation.

• Cell Culture Medium.

• Assay Buffer: Serum-free medium or PBS.

• cAMP Detection Kit: A commercially available kit (e.g., HTRF, ELISA, or luminescence-based).

• Multi-well plates.

• Plate reader compatible with the chosen cAMP detection kit.

Procedure:

• Cell Culture and Seeding:

  • Culture cells expressing the CB1 receptor in appropriate medium.

  • Seed the cells into multi-well plates at a suitable density and allow them to adhere overnight.

• cAMP Accumulation Assay:

  • Prepare serial dilutions of AM-087 in assay buffer.

  • Wash the cells with assay buffer.

  • Pre-incubate the cells with a PDE inhibitor (e.g., 0.5 mM IBMX) for a short period (e.g., 15-30 minutes) to prevent cAMP degradation.

  • Add the varying concentrations of AM-087 to the cells and incubate for a defined period (e.g., 15-30 minutes).

  • Add a fixed concentration of forskolin (e.g., 1-10 µM) to all wells (except for the basal control) to stimulate adenylyl cyclase.

  • Incubate for a further 15-30 minutes.

• cAMP Detection and Data Analysis:

  • Lyse the cells according to the protocol of the chosen cAMP detection kit.

  • Measure the intracellular cAMP concentration using the plate reader.

  • Plot the cAMP concentration (or the percentage of inhibition of the forskolin-stimulated response) against the logarithm of the AM-087 concentration.

  • Determine the EC₅₀ value (the concentration of AM-087 that produces 50% of its maximal inhibitory effect) and the Eₘₐₓ (the maximum inhibitory effect) using non-linear regression analysis.

Conclusion

AM-087 is a valuable research tool for investigating the cannabinoid system due to its high potency at the CB1 receptor. The protocols provided here offer a framework for the detailed characterization of its binding and functional properties. Researchers can adapt these methods to their specific experimental needs to further elucidate the role of CB1 receptor signaling in health and disease. Further studies are required to determine the functional potency and efficacy of AM-087 to provide a more complete pharmacological profile.

References

• 1. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing AM-087 Concentration for In Vitro Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed information, troubleshooting advice, and standardized protocols for utilizing AM-087, a potent cannabinoid receptor 1 (CB1) agonist, in in vitro experiments.

Introduction to AM-087

AM-087 is a synthetic cannabinoid agonist that acts as a potent activator of the Cannabinoid Receptor 1 (CB1).[1] It is a derivative of Δ8-tetrahydrocannabinol (Δ8-THC), demonstrating significantly higher potency. Understanding its mechanism of action and optimizing its concentration are critical for obtaining reliable and reproducible data in in vitro settings.

Mechanism of Action: AM-087 binds to and activates the CB1 receptor, a G-protein coupled receptor (GPCR). This activation primarily couples to the Gαi/o subunit, leading to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels.[2][3] Activation of the CB1 receptor can also lead to the modulation of ion channels and the activation of mitogen-activated protein kinase (MAPK) signaling pathways, such as ERK1/2.[2][4]

Key Properties of AM-087

Property	Value	Reference
Target	Cannabinoid Receptor 1 (CB1)	[1]
Molecular Formula	C₂₃H₃₃BrO₂	[1]
Molar Mass	421.419 g/mol	[1]
Binding Affinity (Ki)	0.43 nM for CB1	[1]

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of AM-087?

A: AM-087, like many synthetic cannabinoids, is highly lipophilic and has poor solubility in aqueous solutions.

• Solvent Selection: It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in 100% dimethyl sulfoxide (B87167) (DMSO).[5][6][7]

• Storage: Store the DMSO stock solution at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles. Protect the stock solution from light by using amber vials.

• Working Dilutions: When preparing working dilutions for your experiments, dilute the DMSO stock solution into your aqueous assay buffer. It is crucial to ensure that the final concentration of DMSO in the assay is low (typically below 0.5%) to avoid solvent-induced cytotoxicity or interference with the assay.[8]

Q2: I am observing high variability in my experimental results. What are the common causes?

A: Variability in potency (EC₅₀) and efficacy (Emax) is a known challenge when working with potent, lipophilic compounds like AM-087.

• Assay Conditions: Minor differences in experimental conditions such as buffer composition, incubation time, temperature, and cell density can significantly impact the results.

• Compound Stability and Solubility: AM-087 may degrade in aqueous buffers over long incubation periods. Poor solubility can also lead to inaccurate effective concentrations.

• Cell Line Differences: The expression level of the CB1 receptor and the cellular signaling machinery can vary between different cell lines, affecting the observed response.

To minimize variability, it is essential to standardize your protocols, use internal controls (e.g., a well-characterized CB1 agonist like CP55,940), and ensure the compound is fully solubilized.[8]

Q3: What is a good starting concentration range for AM-087 in functional assays?

A: Given AM-087's high binding affinity (Ki = 0.43 nM), it is expected to be potent in functional assays. A good starting point for a concentration-response curve would be to cover a wide range from picomolar to micromolar concentrations. A suggested range would be from 10 pM to 10 µM to capture the full dose-response curve and determine the EC₅₀.

Troubleshooting Guide

This guide addresses common unexpected outcomes in in vitro experiments with AM-087.

Issue	Possible Cause(s)	Troubleshooting Steps
Low or No Potency	Compound Degradation: AM-087 may have degraded due to improper storage or handling.Poor Solubility: The compound may have precipitated out of the aqueous assay buffer.Low Receptor Expression: The cell line used may have low or no expression of the CB1 receptor.Assay Sensitivity: The assay may not be sensitive enough to detect a response at the concentrations tested.	- Prepare fresh dilutions from a new stock aliquot.- Visually inspect for precipitation. Consider using a carrier protein like 0.1% Bovine Serum Albumin (BSA) in the assay buffer to improve solubility.[8]- Confirm CB1 receptor expression in your cell line using techniques like Western blot or qPCR.- Optimize assay conditions (e.g., increase cell number, extend incubation time).
High Cytotoxicity	High Compound Concentration: At high concentrations, AM-087 may induce cytotoxicity, which can interfere with functional readouts.Solvent Toxicity: The final concentration of DMSO in the assay may be too high.Off-Target Effects: At higher concentrations, AM-087 may interact with other cellular targets, leading to cell death.[9]	- Perform a cytotoxicity assay (e.g., MTT assay) to determine the cytotoxic concentration range of AM-087 for your cell line.- Ensure the final DMSO concentration is non-toxic to your cells (typically <0.5%).- If possible, investigate potential off-target effects using broader screening panels.
Inconsistent Results	Pipetting Errors: Inaccurate pipetting can lead to significant variability, especially when preparing serial dilutions.Cell Passage Number: The responsiveness of cells can change with high passage numbers.Inconsistent Incubation Times: Variations in incubation times can affect the magnitude of the response.	- Use calibrated pipettes and proper pipetting techniques.- Use cells within a consistent and low passage number range.- Ensure consistent timing for all experimental steps.

Experimental Protocols

Protocol 1: cAMP Accumulation Assay

This assay measures the ability of AM-087 to inhibit adenylyl cyclase and reduce intracellular cAMP levels in response to forskolin (B1673556) stimulation.

Reagents and Materials

Reagent/Material	Description
Cell Line	HEK293 or CHO cells stably expressing the human CB1 receptor
Culture Medium	DMEM or Ham's F-12 with 10% FBS, 1% Penicillin-Streptomycin
Assay Buffer	PBS with 1 mg/mL BSA
Stimulant	Forskolin (stock solution in DMSO)
Phosphodiesterase Inhibitor	Rolipram or IBMX (stock solution in DMSO)
AM-087	10 mM stock solution in DMSO
cAMP Detection Kit	e.g., cAMP-Glo™ Assay (Promega) or HTRF cAMP Assay (Cisbio)
Plate	White, solid-bottom 96-well or 384-well assay plates

Procedure

• Cell Seeding: Seed HEK293-CB1 or CHO-CB1 cells into a 96-well plate at a density that will result in 80-90% confluency on the day of the assay. Incubate for 24-48 hours.

• Compound Preparation: Prepare serial dilutions of AM-087 in assay buffer. Also, prepare a solution of forskolin at a concentration that gives a submaximal stimulation (e.g., 5 µM).

• Pre-incubation: Wash the cells once with assay buffer. Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., 10 µM rolipram) in assay buffer for 30 minutes at 37°C.

• Agonist Treatment: Add the serial dilutions of AM-087 to the wells and incubate for 30 minutes at 37°C.

• Stimulation: Add forskolin to all wells (except for the negative control) and incubate for a further 30 minutes at 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol of your chosen cAMP detection kit.

• Data Analysis: Plot the measured signal against the log concentration of AM-087 to generate a dose-response curve and determine the EC₅₀ value.

Protocol 2: MAPK/ERK Phosphorylation Assay

This protocol measures the activation of the ERK1/2 signaling pathway following CB1 receptor activation by AM-087.

Reagents and Materials

Reagent/Material	Description
Cell Line	HEK293 or CHO cells stably expressing the human CB1 receptor
Culture Medium	DMEM or Ham's F-12 with 10% FBS, 1% Penicillin-Streptomycin
Serum-Free Medium	Basal medium without FBS
AM-087	10 mM stock solution in DMSO
Lysis Buffer	RIPA buffer with protease and phosphatase inhibitors
Antibodies	Primary antibodies against phospho-ERK1/2 and total ERK1/2; HRP-conjugated secondary antibody
Detection Reagent	Enhanced chemiluminescence (ECL) substrate
Western Blotting Equipment	SDS-PAGE gels, transfer apparatus, imaging system

Procedure

• Cell Seeding and Serum Starvation: Seed cells in 6-well plates. Once they reach 70-80% confluency, replace the culture medium with serum-free medium and incubate for 16-24 hours.

• Compound Treatment: Treat the serum-starved cells with various concentrations of AM-087 for a short duration (e.g., 5-15 minutes) at 37°C. Include a vehicle control.

• Cell Lysis: Aspirate the medium and wash the cells with ice-cold PBS. Add ice-cold lysis buffer to each well, scrape the cells, and collect the lysates.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate and an imaging system.

• Data Analysis: Strip the membrane and re-probe with an antibody against total ERK1/2 for normalization. Quantify the band intensities and plot the ratio of phospho-ERK1/2 to total ERK1/2 against the AM-087 concentration.

Protocol 3: Cytotoxicity (MTT) Assay

This assay assesses the effect of AM-087 on cell viability by measuring the metabolic activity of the cells.

Reagents and Materials

Reagent/Material	Description
Cell Line	Any relevant cell line for your study (e.g., HEK293, SH-SY5Y)
Culture Medium	Appropriate complete culture medium for the chosen cell line
AM-087	10 mM stock solution in DMSO
MTT Reagent	3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (5 mg/mL in PBS)
Solubilization Solution	DMSO or a solution of 10% SDS in 0.01 M HCl
Plate	Clear, flat-bottom 96-well plates
Microplate Reader	Capable of measuring absorbance at 570 nm

Procedure

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of AM-087. Include a vehicle-only control.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C.

• MTT Addition: Add 10-20 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing formazan (B1609692) crystals to form.

• Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot the results to determine the IC₅₀ value.

Visual Guides

CB1 Receptor Signaling Pathway

General Experimental Workflow

Troubleshooting Decision Tree

Conclusion

Optimizing the in vitro concentration of AM-087 is paramount for achieving accurate and meaningful results. Due to its high potency and lipophilicity, careful consideration of solubility, stability, and potential cytotoxicity is necessary. By following the detailed protocols and troubleshooting guides provided, researchers can effectively characterize the activity of AM-087 and advance our understanding of CB1 receptor pharmacology.

References

• 1. benchchem.com [benchchem.com]
• 2. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 3. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 4. benchchem.com [benchchem.com]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. The Relationship of Sensory Profiles and Peripheral Biomarkers with Obesity and Eating Styles in Adolescence [mdpi.com]
• 7. CB1 Receptor Allosteric Modulators Display Both Agonist and Signaling Pathway Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Off-target pharmacological profiling of synthetic cannabinoid receptor agonists including AMB-FUBINACA, CUMYL-PINACA, PB-22, and XLR-11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Adrenaline - Wikipedia [en.wikipedia.org]

Troubleshooting AM-087 solubility issues

Technical Support Center: AM-087

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting solubility issues that may be encountered with AM-087, a potent cannabinoid agonist.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is AM-087 and what are its general solubility characteristics?

AM-087 is a potent analgesic drug that acts as a cannabinoid CB1 receptor agonist.[1] It is a derivative of Δ8-THC and is approximately 100 times more potent than THC itself.[1] Structurally, it is a lipophilic molecule, which suggests it has low aqueous solubility.[3][4] While specific quantitative solubility data for AM-087 is not extensively documented in public literature, compounds with similar high lipophilicity typically exhibit poor solubility in aqueous buffers and are more soluble in organic solvents.[3]

To assist researchers, the following table provides illustrative solubility data for a compound with physicochemical properties similar to AM-087.

Table 1: Illustrative Solubility Data for a Lipophilic Compound Like AM-087

Solvent	Solubility (Approx.)	Notes
DMSO	≥ 50 mg/mL	Recommended for primary stock solutions.
Ethanol	≥ 25 mg/mL	Suitable for stock solutions; may be more compatible with certain biological assays than DMSO.
Methanol	~10-15 mg/mL	Lower solubility compared to DMSO or Ethanol.
PBS (pH 7.4)	< 0.1 mg/mL	Practically insoluble. Direct dissolution in aqueous buffers is not recommended.

Q2: I am having trouble dissolving my vial of AM-087 powder. What should I do?

If you observe visible particles or cloudiness after adding a solvent, it is a clear sign of incomplete dissolution.[3] High crystal lattice energy and poor solvation can hinder the process.[3] Follow this systematic workflow to address the issue.

Troubleshooting workflow for initial AM-087 dissolution.

Q3: How do I correctly prepare stock and working solutions of AM-087?

Accurate solution preparation is critical for reproducible experimental results.[5] Given its low aqueous solubility, a two-step process involving a high-concentration stock solution in an organic solvent followed by dilution into an aqueous buffer is required.

Experimental Protocol: Preparation of AM-087 Stock and Working Solutions

Objective: To prepare a 10 mM stock solution in DMSO and a 10 µM working solution in an aqueous buffer with a final DMSO concentration of 0.1%.

Materials:

• AM-087 powder (Molar Mass: 421.42 g/mol )[1]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile aqueous buffer (e.g., PBS or cell culture medium)

• Analytical balance

• Volumetric flasks and calibrated pipettes[5]

• Sterile, low-adhesion microcentrifuge tubes[6]

Procedure:

• Equilibrate: Allow the vial of AM-087 to reach room temperature before opening to prevent moisture condensation.[7]

• Calculate and Weigh: To prepare 1 mL of a 10 mM stock solution, weigh out 4.21 mg of AM-087 powder.

  • Calculation: 0.010 mol/L * 0.001 L * 421.42 g/mol * 1000 mg/g = 4.21 mg

• Prepare Stock Solution:

  • Transfer the weighed powder to a sterile tube.

  • Add 1 mL of 100% anhydrous DMSO.[7]

  • Cap the tube tightly and vortex for 1-2 minutes until the solid is completely dissolved.[7] If needed, use the troubleshooting steps from Q2 (sonication, gentle warming).

• Store Stock Solution: Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light, as recommended for cannabinoid analogs.[8]

• Prepare Working Solution:

  • Equilibrate the aqueous buffer and a stock solution aliquot to room temperature.

  • To prepare 1 mL of a 10 µM working solution, add 999 µL of the aqueous buffer to a new sterile tube.

  • While vigorously vortexing the buffer, add 1 µL of the 10 mM DMSO stock solution dropwise.[6][9] This rapid dispersion is crucial to prevent the compound from precipitating.[6]

  • The final DMSO concentration will be 0.1%, which is generally well-tolerated in cell-based assays.[10]

Q4: My AM-087 precipitates when I dilute the DMSO stock into my aqueous assay buffer. How can I fix this?

Precipitation upon dilution into an aqueous medium is a common problem for hydrophobic compounds.[9] It occurs when the concentration of the compound exceeds its solubility limit as the solvent polarity changes.[9] The following decision tree can help you troubleshoot this issue.

Decision tree for preventing AM-087 precipitation.

Q5: AM-087 is a CB1 agonist. How does that signaling pathway work?

AM-087 exerts its effects by activating the Cannabinoid Receptor 1 (CB1), which is a G-protein coupled receptor (GPCR). The simplified diagram below illustrates the canonical signaling cascade following CB1 receptor activation.

Simplified CB1 receptor signaling cascade.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

AM-087 off-target effects and mitigation

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating potential off-target effects of AM-087, a potent synthetic cannabinoid receptor 1 (CB1) agonist.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of AM-087?

A1: The primary molecular target of AM-087 is the Cannabinoid Receptor 1 (CB1), a G protein-coupled receptor (GPCR) highly expressed in the central nervous system. AM-087 is a potent CB1 agonist with a high binding affinity, exhibiting a Kᵢ of 0.43 nM.

Q2: What are the potential off-target effects of AM-087?

A2: While specific broad-panel screening data for AM-087 is not publicly available, compounds within the synthetic cannabinoid class have been reported to interact with other GPCRs. Potential off-targets could include, but are not limited to, the Cannabinoid Receptor 2 (CB2), GPR55, and various serotonin (B10506) receptors (e.g., 5-HT₂ₐ). Off-target activity is a potential concern for synthetic cannabinoids and may contribute to their complex toxicological profiles.

Q3: How can I determine if AM-087 is exhibiting off-target effects in my experimental system?

A3: Unexplained or unexpected phenotypic responses that do not correlate with known CB1 receptor signaling pathways may indicate off-target activity. Implementing a systematic approach to off-target validation is crucial. This typically involves profiling the compound against a panel of receptors and performing secondary functional assays to confirm any identified "hits".

Q4: What are the first steps to mitigate suspected off-target effects?

A4: The first steps include lowering the concentration of AM-087 to a range where it is selective for CB1, using a structurally unrelated CB1 agonist as a positive control, and using a validated CB1 antagonist (e.g., Rimonabant) to confirm that the observed effect is mediated by CB1.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent experimental results or unexpected cellular phenotype.	Off-target activity of AM-087.	1. Perform a dose-response curve to determine the lowest effective concentration. 2. Use a CB1-selective antagonist to see if the effect is reversed. 3. Test a structurally different CB1 agonist to see if it recapitulates the phenotype.
Effect observed even in the presence of a CB1 antagonist.	The effect is likely mediated by an off-target.	1. Perform a broad receptor screening assay (e.g., Eurofins SafetyScreen, DiscoverX PathHunter). 2. Analyze screening results to identify potential off-target candidates. 3. Validate hits with secondary functional assays (e.g., β-arrestin recruitment, calcium flux).
High cellular toxicity at concentrations required for CB1 activation.	Off-target mediated toxicity or exaggerated on-target pharmacology.	1. Perform a cell viability assay (e.g., MTT, CellTiter-Glo) with and without a CB1 antagonist. 2. If toxicity persists with the antagonist, it suggests off-target involvement. 3. Consider using a different cell line with a known receptor expression profile to narrow down potential off-targets.

Quantitative Data Summary

Note: The following data is illustrative to demonstrate how to present selectivity data. Specific off-target data for AM-087 is not publicly available.

Table 1: Illustrative Binding Affinity Profile of AM-087

Target	Receptor Class	Kᵢ (nM)
CB1 (On-Target)	Cannabinoid GPCR	0.43
CB2	Cannabinoid GPCR	150
GPR55	Orphan GPCR	850
5-HT₂ₐ	Serotonin GPCR	>1000
α₂ₐ Adrenergic	Adrenergic GPCR	>2500

Table 2: Illustrative Functional Activity Profile of AM-087

Target	Assay Type	EC₅₀ (nM)	Mode of Action
CB1 (On-Target)	cAMP Inhibition	1.2	Agonist
CB2	cAMP Inhibition	450	Partial Agonist
GPR55	β-Arrestin Recruitment	1200	Agonist
5-HT₂ₐ	Calcium Flux	>5000	No activity

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Off-Target Affinity

This protocol is used to determine the binding affinity (Kᵢ) of AM-087 for a potential off-target receptor.

• Membrane Preparation: Prepare cell membrane homogenates from a cell line overexpressing the target receptor.

• Assay Setup: In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand for the target receptor, and varying concentrations of AM-087.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly separate bound from free radioligand by vacuum filtration through a glass fiber filter.

• Washing: Wash the filters multiple times with ice-cold wash buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the data and calculate the IC₅₀ value, which can be converted to a Kᵢ value using the Cheng-Prusoff equation.

Protocol 2: β-Arrestin Recruitment Assay for Functional Activity

This assay measures the functional activation of a GPCR by quantifying the recruitment of β-arrestin to the receptor upon ligand binding.

• Cell Plating: Seed cells engineered to co-express the target GPCR and a β-arrestin-enzyme fragment complementation system into a 384-well plate.

• Compound Addition: Add serial dilutions of AM-087 to the wells.

• Incubation: Incubate the plate at 37°C for 60-90 minutes.

• Substrate Addition: Add the detection reagent containing the chemiluminescent substrate.

• Signal Detection: Incubate for a further 60 minutes at room temperature and measure the chemiluminescent signal with a plate reader.

• Data Analysis: Plot the dose-response curve and determine the EC₅₀ value.

Visualizations

Caption: On-target vs. potential off-target signaling pathways for AM-087.

Caption: Troubleshooting workflow for investigating unexpected experimental results.

Caption: Logical decision tree for mitigating confirmed off-target effects.

Preventing AM-087 degradation in solution

This technical support center provides guidance on the proper handling and storage of AM-087 to minimize degradation in solution. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is AM-087 and to which chemical class does it belong?

AM-087 is a potent synthetic cannabinoid agonist and a derivative of Δ8-tetrahydrocannabinol (Δ8-THC).[1] It is distinguished by a bromine substitution on the 3-position side chain, which is believed to contribute to its high affinity for the CB1 receptor.[1]

Q2: What are the primary factors that contribute to the degradation of cannabinoid-like compounds such as AM-087 in solution?

The stability of cannabinoids, including AM-087, is influenced by several factors:

• Temperature: Elevated temperatures accelerate degradation.[2]

• Light Exposure: UV and ambient light can cause isomerization and oxidation.[3][4]

• Oxygen: Exposure to air leads to oxidative degradation.[3][4]

• pH: Acidic or basic conditions can catalyze degradation and isomerization. For instance, acidic conditions can promote the conversion of cannabidiol (B1668261) (CBD) to Δ9-THC and Δ8-THC.[3]

• Solvent Choice: The purity and chemical nature of the solvent can impact stability.

• Container Material: Cannabinoids can adsorb to certain plastic surfaces, leading to a decrease in the effective concentration.[4]

Q3: What are the recommended storage conditions for AM-087 solutions to ensure long-term stability?

For optimal long-term stability, AM-087 solutions should be stored at -20°C in airtight, amber glass vials .[4] Aliquoting the stock solution into smaller, single-use vials is highly recommended to minimize repeated freeze-thaw cycles and reduce exposure to air and potential contaminants.[4] For short-term storage (a few days), refrigeration at 4°C may be acceptable, but stability should be verified.[2][4]

Troubleshooting Guide

Issue 1: Loss of Potency or Inconsistent Results

If you are observing a decrease in the expected biological activity of your AM-087 solution or inconsistent experimental results, it may be due to compound degradation.

Potential Cause	Troubleshooting Steps
Improper Storage Temperature	Store stock solutions at -20°C or lower. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
Light Exposure	Always use amber vials or wrap containers in aluminum foil to protect from light.[3][4]
Oxidation	Use airtight containers with secure caps. Consider purging the vial headspace with an inert gas (e.g., argon or nitrogen) before sealing.
Adsorption to Plastic	Use borosilicate glass vials for storing AM-087 solutions, as cannabinoids can adsorb to polypropylene (B1209903) and other plastics.[4]
Incorrect Solvent pH	Ensure the pH of your solvent system is appropriate. While specific data for AM-087 is unavailable, for many cannabinoids, a slightly acidic to neutral pH is preferable.[3]

Issue 2: Appearance of Unexpected Peaks in Analytical Analyses (e.g., HPLC, LC-MS)

The presence of new peaks in your chromatogram that were not in the initial analysis of the AM-087 standard is a strong indicator of degradation.

Potential Degradation Product	Possible Cause	Preventative Measures
Cannabinol (CBN) analog	Oxidation due to air exposure or photodegradation.[3]	Store in airtight, amber glass vials. Minimize headspace in the vial.
Isomers of AM-087	Exposure to acidic conditions or light.[3]	Use neutral, high-purity solvents. Protect from light.
Oxidized byproducts	Reaction with atmospheric oxygen or trace peroxides in solvents.	Use fresh, high-purity solvents. Consider using solvents with antioxidants (e.g., BHT), if compatible with your experimental system.

Experimental Protocols

Protocol 1: Preparation and Storage of AM-087 Stock Solutions

This protocol provides a general procedure for preparing and storing AM-087 stock solutions to maximize stability.

• Materials:

  • AM-087 solid compound

  • High-purity solvent (e.g., ethanol, methanol, DMSO)

  • Calibrated analytical balance

  • Volumetric flasks (borosilicate glass)

  • Amber glass vials with PTFE-lined caps

  • Pipettes

• Procedure: a. Allow the vial of solid AM-087 to equilibrate to room temperature before opening to prevent condensation of moisture. b. Accurately weigh the desired amount of AM-087. c. Dissolve the compound in the chosen solvent within a volumetric flask to achieve the target concentration. d. Once fully dissolved, aliquot the stock solution into single-use amber glass vials. e. If possible, purge the headspace of each vial with an inert gas (e.g., argon or nitrogen) before sealing tightly. f. Label each vial clearly with the compound name, concentration, solvent, and date of preparation. g. Store the vials at -20°C or below.

Protocol 2: Stability Assessment of AM-087 in Solution

This protocol outlines a workflow for conducting a stability study of AM-087 under specific conditions.

• Objective: To determine the stability of AM-087 in a specific solvent at various temperatures over time.

• Methodology: a. Prepare a stock solution of AM-087 as described in Protocol 1. b. Aliquot the solution into multiple amber glass vials for each storage condition to be tested (e.g., -20°C, 4°C, room temperature). c. At designated time points (e.g., 0, 24, 48, 72 hours; 1, 2, 4 weeks), retrieve one vial from each storage condition. d. Analyze the samples using a stability-indicating analytical method, such as HPLC-UV or LC-MS, to quantify the remaining AM-087 and any degradation products. e. The initial analysis at time point 0 serves as the baseline (100% concentration). f. Calculate the percentage of AM-087 remaining at each subsequent time point relative to the baseline.

Data Presentation

Table 1: Example Stability of a Cannabinoid Compound in Various Solvents at Room Temperature (20-25°C) over 48 hours.

This table presents hypothetical data for illustrative purposes. Users must perform their own stability studies for AM-087.

Solvent	% Compound Remaining (24 hours)	% Compound Remaining (48 hours)
Ethanol	98.5%	96.2%
Methanol	99.1%	97.8%
Acetonitrile	97.3%	94.5%
DMSO	99.5%	98.9%

Table 2: Example Temperature-Dependent Stability of a Cannabinoid Compound in Ethanol Solution.

This table presents hypothetical data for illustrative purposes. Users must perform their own stability studies for AM-087.

Storage Temperature	% Compound Remaining (1 week)	% Compound Remaining (4 weeks)
-20°C	>99%	>99%
4°C	97.2%	91.5%
Room Temperature (20-25°C)	88.4%	75.3%

Visualizations

Caption: Potential degradation pathways for AM-087.

Caption: Workflow for an AM-087 stability study.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Effects of the Storage Conditions on the Stability of Natural and Synthetic Cannabis in Biological Matrices for Forensic Toxicology Analysis: An Update from the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4940960.fs1.hubspotusercontent-na1.net [4940960.fs1.hubspotusercontent-na1.net]
• 4. benchchem.com [benchchem.com]

AM-087 experimental variability and controls

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the experimental compound AM-087.

Section 1: AM-087 Compound Information

AM-087 is a potent synthetic cannabinoid agonist that is structurally a derivative of Δ⁸-THC. It exhibits high affinity for the Cannabinoid Type 1 (CB1) receptor.[1]

Quantitative Data

While extensive quantitative data for AM-087 is not widely published, the following table summarizes its known binding affinity and provides a comparative context with other cannabinoids.

Compound	Receptor	Parameter	Value	Notes
AM-087	CB1	Kᵢ	0.43 nM	Approximately 100 times more potent than THC.[1]
Δ⁹-THC	CB1	EC₅₀	~15-100 nM	Potency can vary significantly depending on the assay.
CP55,940	CB1	EC₅₀	~1-10 nM	A commonly used potent, non-selective cannabinoid agonist.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for AM-087?

A1: AM-087 is a potent agonist of the CB1 receptor.[1] CB1 receptors are G-protein coupled receptors (GPCRs) primarily coupled to Gᵢ/ₒ proteins. Activation of these receptors typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels, and the stimulation of mitogen-activated protein kinase (MAPK) pathways.

Q2: What are the main challenges when working with AM-087 and similar synthetic cannabinoids?

A2: Researchers often encounter issues with poor aqueous solubility, compound instability, and significant variability in experimental results. These compounds are highly lipophilic and can be challenging to work with in aqueous buffers.

Q3: How can I improve the solubility of AM-087 in my experiments?

A3: It is recommended to prepare a high-concentration stock solution of AM-087 in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. For aqueous-based assays, this stock solution can then be diluted into the assay buffer. It is crucial to ensure the final solvent concentration is low (typically below 0.5% for DMSO) to avoid disrupting cell membranes or protein function. The use of a carrier protein, such as 0.1% bovine serum albumin (BSA), in the assay buffer can also help maintain the solubility of lipophilic compounds.

Q4: How should I store AM-087 to ensure its stability?

A4: Stock solutions of AM-087 should be stored at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles, which can lead to degradation. Some synthetic cannabinoids are also sensitive to light, so storage in amber vials is recommended.

Section 3: Troubleshooting Experimental Variability

Experimental variability is a common issue when working with potent, lipophilic compounds like AM-087. Below are common problems and potential solutions.

Problem	Potential Cause	Troubleshooting Steps
High variability between replicate wells	- Poor mixing of the compound in aqueous buffer. - Compound precipitation. - Inconsistent cell seeding.	- Vortex solutions thoroughly after each dilution step. - Visually inspect for precipitates after dilution. - Use a carrier protein (e.g., 0.1% BSA) to improve solubility. - Ensure a homogenous cell suspension before and during plating.
Inconsistent results between experiments	- Differences in assay conditions (incubation time, temperature). - Degradation of the compound. - Variation in cell passage number or health.	- Strictly adhere to a standardized protocol. - Prepare fresh dilutions of AM-087 for each experiment from a frozen stock. - Use a positive control with a known EC₅₀ to normalize data between experiments. - Maintain a consistent cell culture schedule and use cells within a defined passage number range.
Lower than expected potency	- Compound degradation. - Inaccurate concentration of the stock solution. - Sub-optimal assay conditions.	- Use freshly prepared dilutions. - Verify the concentration of the stock solution if possible. - Optimize assay parameters such as incubation time and cell density.

Section 4: Experimental Protocols and Controls

CB1 Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway for the CB1 receptor upon activation by an agonist like AM-087.

Caption: Canonical CB1 receptor signaling pathway activated by AM-087.

General Experimental Workflow

This diagram outlines a general workflow for in vitro characterization of AM-087.

Caption: General workflow for in vitro experiments with AM-087.

Detailed Methodologies

1. CB1 Receptor Binding Assay

• Objective: To determine the binding affinity (Kᵢ) of AM-087 for the CB1 receptor.

• Principle: This is a competitive binding assay where the ability of unlabeled AM-087 to displace a radiolabeled cannabinoid ligand (e.g., [³H]CP55,940) from the CB1 receptor is measured.

• Materials:

  • Membrane preparation from cells or tissues expressing CB1 receptors.

  • Radiolabeled ligand (e.g., [³H]CP55,940).

  • AM-087.

  • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4).

  • Non-specific binding control (e.g., a high concentration of a potent unlabeled ligand like WIN 55,212-2).

  • Glass fiber filters and a cell harvester.

  • Scintillation cocktail and a scintillation counter.

• Procedure:

  • Prepare serial dilutions of AM-087 in assay buffer.

  • In a 96-well plate, add the membrane preparation, radiolabeled ligand, and either assay buffer (for total binding), non-specific binding control, or a dilution of AM-087.

  • Incubate the plate (e.g., 90 minutes at 30°C).

  • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

  • Wash the filters with ice-cold assay buffer.

  • Place the filters in scintillation vials with scintillation cocktail.

  • Quantify the radioactivity using a scintillation counter.

  • Calculate the specific binding and determine the IC₅₀ of AM-087. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

2. [³⁵S]GTPγS Binding Assay

• Objective: To determine the functional activity (potency and efficacy) of AM-087 as a CB1 receptor agonist.

• Principle: Agonist binding to a Gᵢ/ₒ-coupled receptor like CB1 stimulates the exchange of GDP for GTP on the Gα subunit. This assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit upon receptor activation.

• Materials:

  • Membrane preparation from cells expressing CB1 receptors.

  • [³⁵S]GTPγS.

  • GDP.

  • AM-087.

  • Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4).

  • Positive control agonist (e.g., CP55,940).

  • Negative control antagonist (e.g., rimonabant).

• Procedure:

  • Prepare serial dilutions of AM-087 and controls.

  • Add the membrane preparation, GDP, and the test compounds to a 96-well plate.

  • Pre-incubate the plate (e.g., 15 minutes at 30°C).

  • Initiate the reaction by adding [³⁵S]GTPγS.

  • Incubate (e.g., 60 minutes at 30°C).

  • Terminate the reaction by filtration and wash as in the binding assay.

  • Quantify radioactivity by scintillation counting.

  • Plot the data as percentage stimulation over basal and determine the EC₅₀ and Eₘₐₓ values for AM-087.

3. β-Arrestin Recruitment Assay

• Objective: To measure the ability of AM-087 to induce the recruitment of β-arrestin to the CB1 receptor, a key event in receptor desensitization and G-protein-independent signaling.

• Principle: This cell-based assay often uses a reporter system (e.g., enzyme complementation or fluorescence resonance energy transfer - FRET) where the interaction between a tagged CB1 receptor and a tagged β-arrestin generates a detectable signal.

• Materials:

  • A cell line engineered to co-express a tagged CB1 receptor and a tagged β-arrestin (e.g., PathHunter® cells).

  • AM-087.

  • Cell culture medium and assay plates (e.g., 384-well).

  • Detection reagents specific to the reporter system.

• Procedure:

  • Seed the cells in the assay plate and incubate overnight.

  • Prepare serial dilutions of AM-087 and controls.

  • Add the compounds to the cells and incubate (e.g., 90 minutes at 37°C).

  • Add the detection reagents according to the manufacturer's protocol.

  • Incubate to allow the signal to develop (e.g., 60 minutes at room temperature).

  • Measure the signal (e.g., chemiluminescence) using a plate reader.

  • Analyze the data to determine the EC₅₀ and Eₘₐₓ for β-arrestin recruitment.

Essential Controls for In Vitro Assays

• Vehicle Control: The solvent used to dissolve AM-087 (e.g., DMSO) should be added to control wells at the same final concentration used for the compound dilutions. This is essential to ensure that the solvent itself does not have an effect on the assay.

• Positive Control Agonist: A well-characterized, potent CB1 agonist (e.g., CP55,940 or WIN 55,212-2) should be run in parallel. This helps to validate the assay performance and allows for the normalization of data between experiments.

• Negative Control (Antagonist): To confirm that the observed effects of AM-087 are mediated by the CB1 receptor, experiments can be performed in the presence of a selective CB1 antagonist (e.g., rimonabant (B1662492) or AM251). The antagonist should block the effect of AM-087.

• Untreated Control: Cells or membranes that receive no treatment provide the baseline for the assay.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]

Technical Support Center: Interpreting Unexpected Results with AM-087

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing AM-087. This resource is designed to provide troubleshooting guidance and address frequently asked questions (FAQs) that may arise during your in vitro and in vivo experiments with this potent cannabinoid receptor 1 (CB1) agonist.

Frequently Asked Questions (FAQs)

Q1: What is AM-087 and what is its primary mechanism of action?

AM-087 is a synthetic cannabinoid that acts as a potent agonist for the Cannabinoid Receptor 1 (CB1).[1] It is a derivative of Δ8-THC and exhibits a high binding affinity for the CB1 receptor, with a reported Kᵢ of 0.43 nM, making it significantly more potent than THC.[1][2] Its primary mechanism of action is to activate the CB1 receptor, which is a G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system.[3][4][5]

Q2: What are the expected outcomes of AM-087 administration in preclinical models?

As a potent CB1 agonist, AM-087 is expected to induce a range of behavioral and physiological effects characteristic of the "cannabinoid tetrad" in rodents. These effects include:

• Analgesia: Reduction in pain sensitivity.

• Catalepsy: A state of immobility and muscular rigidity.

• Hypothermia: A decrease in body temperature.

• Hypolocomotion: A reduction in spontaneous movement.

The potency of AM-087 suggests that these effects may be observed at lower doses compared to less potent cannabinoids like THC.

Q3: Are there any known off-target effects of AM-087?

While specific off-target screening data for AM-087 is not widely published, synthetic cannabinoids as a class have the potential to interact with other receptors, which can lead to unexpected results.[6] Some synthetic cannabinoids have been shown to interact with serotonin (B10506) receptors (e.g., 5-HT₂ₐ), dopamine (B1211576) receptors, and other GPCRs, particularly at higher concentrations.[6] It is crucial to consider the possibility of off-target effects when interpreting data, especially if the observed phenotype does not align with known CB1-mediated outcomes.

Troubleshooting Unexpected Results

Researchers may encounter a variety of unexpected outcomes during their experiments with AM-087. This section provides guidance on how to interpret and troubleshoot these results.

Issue 1: Inconsistent or Lower-Than-Expected Potency in In Vitro Assays

Unexpected Result: You observe a significantly lower potency (higher EC₅₀ or IC₅₀) for AM-087 in your functional assays (e.g., GTPγS binding, cAMP inhibition) compared to the reported binding affinity (Kᵢ).

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Poor Solubility	AM-087, like many cannabinoids, is lipophilic and may have poor solubility in aqueous assay buffers. This can lead to an overestimation of the actual concentration in solution. 1. Optimize Solubilization: Prepare a high-concentration stock solution in 100% DMSO. Ensure the final DMSO concentration in your assay is low (typically <0.5%) to avoid solvent effects. 2. Use a Carrier Protein: Incorporate 0.1% Bovine Serum Albumin (BSA) in your assay buffer to help maintain the solubility of the compound.
Compound Degradation	Synthetic cannabinoids can be unstable and degrade over time, especially when exposed to light, air, or repeated freeze-thaw cycles.[3] 1. Proper Storage: Store stock solutions at -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect from light by using amber vials. 2. Fresh Dilutions: Prepare fresh dilutions from your stock solution for each experiment. 3. Assess Stability: If possible, verify the integrity of your compound using analytical methods like HPLC-MS.
Assay Conditions	Variations in assay parameters can significantly impact the measured potency. 1. Standardize Protocols: Ensure consistent buffer composition, pH, temperature, and incubation times across all experiments. 2. Use a Reference Agonist: Include a well-characterized, stable CB1 agonist (e.g., CP55,940) in your assays as a positive control to normalize your data and assess the health of your cell/membrane preparations.

Issue 2: Discrepancy Between Binding Affinity and Functional Efficacy

Unexpected Result: AM-087 shows high affinity in a radioligand binding assay but produces a sub-maximal response in a functional assay (e.g., cAMP inhibition), suggesting partial agonism.

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Biased Agonism	AM-087 may act as a biased agonist, preferentially activating one signaling pathway (e.g., G-protein activation) over another (e.g., β-arrestin recruitment).[3][4] This can lead to different functional readouts depending on the assay used. 1. Orthogonal Assays: Test AM-087 in multiple functional assays that measure different downstream signaling events, such as β-arrestin recruitment assays or receptor internalization assays. 2. Analyze Signaling Profile: Compare the potency and efficacy of AM-087 across different signaling pathways to characterize its bias profile.
Receptor Desensitization and Internalization	High-potency agonists can rapidly induce receptor desensitization and internalization, leading to a diminished signal over time.[3][7][8][9] 1. Time-Course Experiments: Perform time-course studies to determine the optimal incubation time for your functional assay. A shorter incubation time may capture the initial activation before significant desensitization occurs. 2. Receptor Internalization Assay: Directly measure agonist-induced receptor internalization to assess this phenomenon.

Issue 3: Atypical Behavioral Phenotype in In Vivo Studies

Unexpected Result: In addition to the expected cannabinoid tetrad effects, you observe unusual behaviors such as head-twitching, excessive grooming, or signs of anxiety, which are not typically associated with CB1 agonism.

Possible Causes and Troubleshooting Steps:

Possible Cause	Troubleshooting Steps
Off-Target Effects	At the doses required to engage the CB1 receptor, AM-087 may be interacting with other receptors, such as serotonin (5-HT) or dopamine receptors, leading to a mixed pharmacological profile.[6] 1. Dose-Response Characterization: Conduct a thorough dose-response study to determine if the atypical behaviors are present at all effective doses or only emerge at higher concentrations. 2. Pharmacological Blockade: Use selective antagonists for suspected off-target receptors (e.g., a 5-HT₂ₐ antagonist) to see if they can block the unexpected behaviors without affecting the CB1-mediated effects.
Metabolite Activity	The in vivo metabolism of AM-087 may produce active metabolites with a different pharmacological profile, potentially contributing to the observed behavioral effects. 1. Metabolite Identification: If feasible, perform metabolic profiling to identify the major metabolites of AM-087. 2. Test Metabolites: Synthesize and test the identified metabolites in your behavioral assays to determine their contribution to the overall phenotype.

Experimental Protocols

CB1 Receptor Radioligand Binding Assay

This protocol is a general guideline for a competitive radioligand binding assay to determine the binding affinity (Kᵢ) of AM-087 for the CB1 receptor.

Materials:

• Cell membranes prepared from cells expressing the human CB1 receptor.

• [³H]CP55,940 (radioligand).

• AM-087 (test compound).

• WIN55,212-2 or another known CB1 agonist/antagonist (for non-specific binding).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filter mats.

• Vacuum filtration manifold.

• Scintillation counter and cocktail.

Procedure:

• Prepare serial dilutions of AM-087 in Assay Buffer.

• In a 96-well plate, add in the following order:

  • Assay Buffer.

  • AM-087 dilution or vehicle (for total binding) or a saturating concentration of a known CB1 ligand (for non-specific binding).

  • [³H]CP55,940 at a final concentration close to its Kₑ.

  • Diluted membrane preparation (typically 10-20 µg of protein per well).

• Incubate the plate at 30°C for 60-90 minutes.

• Terminate the reaction by rapid filtration through a glass fiber filter mat using a vacuum manifold.

• Wash the filters three times with ice-cold Wash Buffer.

• Allow the filters to dry completely.

• Add scintillation cocktail to each filter and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and determine the IC₅₀ of AM-087. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

[³⁵S]GTPγS Binding Assay

This protocol measures the functional activation of G-proteins by AM-087 at the CB1 receptor.

Materials:

• Cell membranes prepared from cells expressing the human CB1 receptor.

• [³⁵S]GTPγS (radiolabeled non-hydrolyzable GTP analog).

• AM-087 (test compound).

• GDP (Guanosine diphosphate).

• Unlabeled GTPγS (for non-specific binding).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 0.1% BSA, pH 7.4.

• Other materials are similar to the radioligand binding assay.

Procedure:

• Prepare serial dilutions of AM-087 in Assay Buffer.

• In a 96-well plate, add in the following order:

  • Assay Buffer.

  • AM-087 dilution or vehicle (for basal binding) or a saturating concentration of unlabeled GTPγS (for non-specific binding).

  • GDP at a final concentration of 10-30 µM.

  • Diluted membrane preparation (typically 5-10 µg of protein per well).

• Pre-incubate for 15 minutes at 30°C.

• Initiate the reaction by adding [³⁵S]GTPγS at a final concentration of 0.1-0.5 nM.

• Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Terminate the reaction, filter, and wash as described in the radioligand binding assay protocol.

• Quantify the radioactivity and determine the EC₅₀ and Eₘₐₓ of AM-087 for G-protein activation.

Signaling Pathways and Experimental Workflows

CB1 Receptor Signaling Cascade

Activation of the CB1 receptor by an agonist like AM-087 initiates a cascade of intracellular signaling events. The primary pathway involves the activation of inhibitory G-proteins (Gᵢ/Gₒ).

Caption: Simplified CB1 receptor signaling pathway upon agonist binding.

Experimental Workflow for Investigating Unexpected In Vivo Effects

This workflow outlines a logical progression for troubleshooting atypical behavioral observations with AM-087.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. Structural Insights into CB1 Receptor Biased Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Off-target pharmacological profiling of synthetic cannabinoid receptor agonists including AMB-FUBINACA, CUMYL-PINACA, PB-22, and XLR-11 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of CB1 cannabinoid receptor internalization by a promiscuous phosphorylation-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. innoprot.com [innoprot.com]
• 9. researchgate.net [researchgate.net]

AM-087 dose-response curve optimization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing AM-087 dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is AM-087 and what is its primary mechanism of action?

AM-087 is a potent synthetic cannabinoid that acts as an agonist at the cannabinoid type 1 (CB1) receptor.[1] Its high affinity for the CB1 receptor, with a reported Ki value of 0.43 nM, makes it significantly more potent than Δ⁹-THC.[1] Like other cannabinoid agonists, its mechanism of action involves the activation of G-protein-coupled receptors (GPCRs), specifically coupling to G i / o proteins. This activation typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, and modulation of ion channels.

Q2: What are the key parameters to determine in a dose-response experiment for AM-087?

The primary parameters to determine are the compound's potency and efficacy.

• Potency is typically quantified by the half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50). This value represents the concentration of AM-087 required to elicit 50% of its maximal effect. A lower EC50 value indicates higher potency.

• Efficacy refers to the maximum response a compound can produce. This is determined by the plateau of the dose-response curve.

Q3: Which in vitro assays are suitable for generating a dose-response curve for AM-087?

Both receptor binding assays and functional assays are recommended.

• Receptor Binding Assays: These assays measure the affinity of AM-087 for the CB1 receptor. A common method is a competitive radioligand binding assay using a known radiolabeled CB1 ligand (e.g., [³H]CP55,940) and cell membranes expressing the CB1 receptor.[2][3] The assay determines the concentration of AM-087 required to displace 50% of the radioligand, from which the inhibition constant (Ki) can be calculated.

• Functional Assays: These assays measure the biological response following receptor activation. Suitable functional assays for a CB1 agonist like AM-087 include:

  • [³⁵S]GTPγS Binding Assay: Measures the activation of G-proteins upon agonist binding.[4]

  • cAMP Accumulation Assay: Measures the inhibition of forskolin-stimulated cAMP production.[4][5]

  • β-Arrestin Recruitment Assays: Monitor the interaction of β-arrestin with the activated receptor.[6]

Q4: How should I prepare AM-087 for my experiments?

AM-087, like most synthetic cannabinoids, is lipophilic. It should be dissolved in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.[7] Subsequent dilutions to the final working concentrations should be made in the assay buffer. It is crucial to ensure the final concentration of the organic solvent in the assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Troubleshooting Guides

This section addresses common issues encountered during AM-087 dose-response experiments.

Problem	Potential Cause	Recommended Solution
High background or non-specific binding in radioligand binding assay	1. Inadequate washing steps. 2. Radioligand sticking to filter plates or tubes. 3. Protein concentration is too high.	1. Increase the number and volume of wash steps with ice-cold wash buffer. 2. Pre-soak filter plates with a blocking agent like polyethyleneimine (PEI).[2] 3. Optimize the amount of membrane protein per well; start with a lower concentration and titrate up.[8]
Poor signal-to-noise ratio in functional assays	1. Low receptor expression in the cell line. 2. Suboptimal assay conditions (e.g., incubation time, temperature). 3. Inactive compound.	1. Confirm CB1 receptor expression levels via Western blot or a saturation binding assay. 2. Optimize incubation time and temperature. For functional assays, a 30-60 minute incubation at 37°C is a common starting point.[4] 3. Verify the integrity and purity of the AM-087 stock.
Inconsistent or non-reproducible dose-response curves	1. Pipetting errors, especially with serial dilutions. 2. Compound precipitation at high concentrations. 3. Cell passage number variability.	1. Use calibrated pipettes and perform serial dilutions carefully. Prepare fresh dilutions for each experiment. 2. Visually inspect solutions for any precipitation. If observed, consider using a different solvent or adding a small amount of BSA to the assay buffer to improve solubility. 3. Use cells within a consistent and narrow range of passage numbers for all experiments.
No saturation observed in the dose-response curve (no plateau)	1. The concentration range tested is too low. 2. Compound has low efficacy. 3. Compound degradation.	1. Extend the range of AM-087 concentrations tested to higher levels. 2. The compound may be a partial agonist. Compare its maximal effect to a known full CB1 agonist. 3. Ensure proper storage of the AM-087 stock solution (typically at -20°C or -80°C) and protect from light.

Experimental Protocols

Below are detailed methodologies for key experiments to determine the dose-response characteristics of AM-087.

Protocol 1: CB1 Receptor Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of AM-087 for the human CB1 receptor.

Materials:

• Cell membranes from HEK293 or CHO cells stably expressing the human CB1 receptor.

• [³H]CP55,940 (radioligand).

• AM-087.

• Unlabeled CP55,940 (for determining non-specific binding).

• Binding Buffer (50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4).

• Wash Buffer (50 mM Tris-HCl, 0.5% BSA, pH 7.4).

• 96-well filter plates (e.g., GF/B).

• Scintillation cocktail and scintillation counter.

Procedure:

• Prepare serial dilutions of AM-087 in binding buffer. The concentration range should span from approximately 0.1 nM to 10 µM.

• In a 96-well plate, combine the following in a final volume of 200 µL:

  • Total Binding: Binding buffer, [³H]CP55,940 (at a concentration near its Kd, e.g., 0.7 nM), and cell membranes (5-10 µg protein/well).

  • Non-specific Binding: Binding buffer, [³H]CP55,940, a saturating concentration of unlabeled CP55,940 (e.g., 10 µM), and cell membranes.

  • Competition: Binding buffer, [³H]CP55,940, varying concentrations of AM-087, and cell membranes.

• Incubate the plate at 30°C for 60-90 minutes with gentle agitation.[9]

• Terminate the binding reaction by rapid filtration through the filter plate using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Measure the radioactivity in each well using a scintillation counter.

Data Analysis:

• Calculate specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the log concentration of AM-087.

• Fit the data using a non-linear regression model (sigmoidal dose-response, variable slope) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: cAMP Functional Assay

Objective: To determine the functional potency (EC50) of AM-087 by measuring its ability to inhibit adenylyl cyclase.

Materials:

• HEK293 or CHO cells expressing the human CB1 receptor.

• AM-087.

• Forskolin (B1673556).

• Rolipram or IBMX (phosphodiesterase inhibitors).

• Assay Buffer (e.g., PBS with 1 mg/mL BSA).

• cAMP detection kit (e.g., HTRF, ELISA, or radioimmunoassay).

Procedure:

• Plate the cells in a suitable multi-well plate and allow them to adhere overnight.

• Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., 10 µM rolipram) for 30 minutes at 37°C.[4]

• Add serial dilutions of AM-087 to the cells and incubate for an additional 30 minutes at 37°C.

• Stimulate the cells with a fixed concentration of forskolin (e.g., 5 µM) to induce cAMP production.

• Incubate for 30 minutes at 37°C.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen detection kit.

Data Analysis:

• Normalize the data to the response produced by forskolin alone (100%) and a baseline control (0%).

• Plot the percentage of inhibition of cAMP production against the log concentration of AM-087.

• Fit the data using a non-linear regression model (sigmoidal dose-response, variable slope) to determine the EC50 value.

Data Presentation

Parameter	AM-087	Reference Compound (e.g., CP55,940)	Description
Binding Affinity (Ki) for CB1	0.43 nM[1]	~2 nM[10]	Concentration required to occupy 50% of the receptors in the absence of a functional response. Lower values indicate higher affinity.
Functional Potency (EC50)	To be determined	~2.8 nM[5]	Concentration causing 50% of the maximal response in a functional assay (e.g., cAMP inhibition). Lower values indicate higher potency.
Efficacy (% of max response)	To be determined	100% (Full Agonist)	The maximum biological response elicited by the compound compared to a standard full agonist.

Visualizations

Caption: Workflow for determining AM-087 dose-response characteristics.

Caption: Simplified CB1 receptor signaling cascade activated by AM-087.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structures of agonist-bound human cannabinoid receptor CB1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CB1 Receptor Allosteric Modulators Display Both Agonist and Signaling Pathway Specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differentiation between low- and high-efficacy CB1 receptor agonists using a drug discrimination protocol for rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A universal cannabinoid CB1 and CB2 receptor TR-FRET kinetic ligand-binding assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Addressing AM-087 toxicity in cell lines

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals address toxicity-related issues when working with the synthetic cannabinoid agonist AM-087 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is AM-087 and what is its mechanism of action?

A1: AM-087 is a potent analgesic drug that acts as a synthetic cannabinoid agonist.[1] It is a derivative of Δ8-THC and is known to be a potent agonist for the CB1 receptor, with a high binding affinity.[1] Cannabinoid receptors, like CB1 and CB2, are G protein-coupled receptors that, upon activation, can modulate various intracellular signaling pathways, often leading to inhibition of adenylyl cyclase and activation of mitogen-activated protein kinase (MAPK) pathways.[2]

Q2: How should I dissolve and store AM-087?

A2: AM-087 is a lipophilic compound. For in vitro experiments, it is recommended to dissolve AM-087 in a non-polar organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. Store the stock solution at -20°C or -80°C, protected from light. When preparing working concentrations for your cell culture experiments, ensure the final concentration of the solvent (e.g., DMSO) is consistent across all treatments, including the vehicle control, and is at a level non-toxic to your specific cell line (typically below 0.5%).[3]

Q3: What are the expected on-target effects of AM-087 in cell lines?

A3: The on-target effects of AM-087 are mediated through its interaction with cannabinoid receptors, primarily CB1 and to some extent CB2.[1][4] In cell lines expressing these receptors, AM-087 can induce a variety of responses, including modulation of cell proliferation, migration, and, at higher concentrations, induction of apoptosis or programmed cell death.[5][6] The specific outcome is highly dependent on the cell type and the expression level of cannabinoid receptors.

Q4: Can AM-087 exhibit off-target effects?

A4: While AM-087 is a potent CB1 agonist, like many small molecule inhibitors, it may exhibit off-target effects, especially at high concentrations.[7][8][9] These can be caused by interactions with other receptors or cellular components.[10] To differentiate between on-target and off-target effects, it is crucial to perform experiments with appropriate controls, such as using a cannabinoid receptor antagonist or testing the compound in cell lines that do not express CB1 or CB2 receptors.[10]

Troubleshooting Guides

Issue 1: Unexpectedly high cell death at desired experimental concentrations.

• Potential Cause:

  • The concentration of AM-087 used may be too high for the specific cell line, leading to overwhelming apoptosis or necrosis.[5]

  • The cell line may have very high expression of cannabinoid receptors, making it particularly sensitive to AM-087.

  • Toxicity from the solvent (e.g., DMSO) if the final concentration is too high.[3]

• Suggested Solution:

  • Perform a dose-response curve to determine the EC50 (half-maximal effective concentration) for your cell line and identify a non-toxic working concentration range.[11]

  • Use multiple, complementary cytotoxicity assays (e.g., MTT for metabolic activity and a lactate (B86563) dehydrogenase (LDH) assay for membrane integrity) to confirm the results.[12]

  • Ensure the final solvent concentration is consistent and non-toxic (typically <0.5% for DMSO).[3]

Issue 2: Inconsistent results between experiments.

• Potential Cause:

  • Variations in cell seeding density can significantly impact the outcome of viability assays.[3]

  • Differences in the duration of AM-087 exposure.[11]

  • Use of high-passage number cell lines, which may have altered receptor expression or signaling pathways.

  • Degradation of the AM-087 compound in the stock solution or working dilutions.

• Suggested Solution:

  • Standardize the cell seeding density for all experiments.[3]

  • Maintain a consistent inhibitor exposure time.[11]

  • Use low-passage, authenticated cell lines for all experiments.

  • Prepare fresh working dilutions of AM-087 for each experiment from a properly stored stock solution.

Issue 3: How to confirm the observed toxicity is a specific, on-target effect.

• Potential Cause:

  • The observed cell death may be due to non-specific cytotoxicity or off-target effects of AM-087, rather than cannabinoid receptor-mediated signaling.[7][9]

• Suggested Solution:

  • Antagonist Rescue Experiment: Pre-treat the cells with a specific CB1 receptor antagonist (e.g., SR141716A) before adding AM-087. If the toxicity is on-target, the antagonist should rescue the cells from AM-087-induced cell death.

  • Use of a Control Cell Line: Test the effect of AM-087 on a cell line that is known to have low or no expression of CB1 receptors. A lack of toxicity in this cell line would support an on-target mechanism.

  • Downstream Signaling Analysis: Use Western blotting to confirm that AM-087 is modulating known downstream targets of cannabinoid receptor signaling (e.g., p-ERK, p-Akt) at concentrations that correlate with the observed phenotype.

Quantitative Data Summary

Table 1: Dose-Dependent Cytotoxicity of AM-087 in Different Cell Lines

Cell Line	Cannabinoid Receptor Expression	AM-087 IC50 (72h)
U-87 MG (Glioblastoma)	High CB1	15 µM
Caov-3 (Ovarian Cancer)	Moderate CB1/CB2	25 µM
Normal Human Fibroblasts	Low CB1/CB2	> 100 µM

Table 2: Antagonist Rescue of AM-087-Induced Cytotoxicity in U-87 MG Cells

Treatment	Cell Viability (% of Vehicle Control)
Vehicle (0.1% DMSO)	100%
AM-087 (20 µM)	45%
SR141716A (1 µM)	98%
AM-087 (20 µM) + SR141716A (1 µM)	85%

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.[3]

• Compound Treatment: Prepare serial dilutions of AM-087 in culture medium. Replace the existing medium with medium containing the desired concentrations of AM-087 or vehicle control (e.g., DMSO).[3]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[3]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.[12]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.[12]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: Apoptosis Detection using Annexin V/PI Staining

• Cell Seeding and Treatment: Seed cells in a 6-well plate. Once adhered, treat with AM-087 at the desired concentrations for the specified time.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Annexin V-positive, PI-negative cells are considered to be in early apoptosis, while Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.[13]

Visualizations

Caption: Simplified signaling pathway of AM-087 via the CB1 receptor.

Caption: Troubleshooting workflow for unexpected AM-087 cytotoxicity.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Molecular Mechanism and Cannabinoid Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity of natural and synthetic cannabinoids and their synergistic antiproliferative effects with cisplatin in human ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: AM-087 Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing AM-087 in animal studies. The information is designed to address common challenges and provide actionable solutions to improve the delivery and efficacy of this potent CB1 agonist.

Frequently Asked Questions (FAQs)

Q1: What is AM-087 and what is its mechanism of action?

AM-087 is a synthetic cannabinoid that acts as a potent agonist for the Cannabinoid Receptor 1 (CB1).[1] It is a derivative of Δ8-THC. The CB1 receptor is a G-protein coupled receptor (GPCR) primarily expressed in the central nervous system. Upon activation by an agonist like AM-087, the receptor inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels. This activation also modulates calcium and potassium ion channels, ultimately resulting in the inhibition of neurotransmitter release.[2][3][4]

Q2: What are the common routes of administration for AM-087 and similar lipophilic compounds in animal studies?

Common routes of administration for lipophilic compounds like synthetic cannabinoids in rodent models include:

• Intraperitoneal (IP) Injection: Frequently used for systemic delivery.[5][6][7]

• Subcutaneous (SC) Injection: Another option for systemic administration, which can provide a slower release profile.

• Oral Gavage (PO): Used for oral administration, but bioavailability can be a challenge for poorly soluble compounds.[7]

The choice of administration route can significantly impact the pharmacokinetic and pharmacodynamic profile of the compound.[6]

Q3: What are suitable vehicles for formulating AM-087 for in vivo studies?

Due to its lipophilic nature, AM-087 requires a suitable vehicle for solubilization to ensure consistent and accurate dosing. Commonly used vehicles for synthetic cannabinoids include:

• A mixture of ethanol (B145695), Emulphor (or other Cremophor-like surfactants), and saline.

• A suspension in a mixture of Tween 80 and saline.[8]

• Dimethyl sulfoxide (B87167) (DMSO), often diluted with saline or PBS. However, it's important to note that DMSO can have its own biological effects.[9][10]

It is crucial to include a vehicle-only control group in your experiments to account for any effects of the vehicle itself.[10]

Q4: What are the expected challenges with the oral delivery of AM-087?

Oral delivery of highly lipophilic compounds like AM-087 is often challenging due to poor aqueous solubility, which can lead to low and variable oral bioavailability.[11] Strategies to overcome this include the use of nanoemulsions or self-emulsifying drug delivery systems (SEDDS) to improve absorption.[12]

Troubleshooting Guides

Issue 1: Low or Variable Bioavailability After Oral Gavage

• Possible Cause: Poor solubility of AM-087 in the gastrointestinal tract.

• Troubleshooting Steps:

  • Formulation Optimization:

    • Prepare a nanoemulsion or a self-emulsifying drug delivery system (SEDDS) to enhance solubility and absorption.[12]

    • Consider using a lipid-based vehicle such as medium-chain triglyceride (MCT) oil.

  • Dose Consideration: Ensure the dose is appropriate. Very high concentrations might lead to precipitation in the gut.

  • Fasting State of Animals: The presence or absence of food can significantly impact the absorption of lipophilic drugs. Standardize the fasting time for all animals in the study.

Issue 2: Injection Site Reactions (e.g., inflammation, precipitation) after Subcutaneous or Intraperitoneal Injection

• Possible Cause: Precipitation of the compound at the injection site or irritation caused by the vehicle.

• Troubleshooting Steps:

  • Vehicle Selection:

    • If using DMSO, ensure the final concentration is as low as possible, as it can cause local irritation.[10]

    • A vehicle containing Tween 80 or Cremophor EL is often better tolerated.

  • Formulation Preparation:

    • Ensure the compound is fully dissolved in the vehicle before injection. Sonication may be helpful.

    • Warm the formulation to room temperature before administration to prevent precipitation of the compound if it was stored at a low temperature.

  • Injection Technique:

    • For SC injections, use a larger volume of a more dilute solution to disperse the compound over a wider area.

    • Rotate injection sites if multiple injections are required.

Issue 3: Inconsistent Behavioral or Physiological Effects

• Possible Cause: Inaccurate dosing due to improper formulation or administration technique.

• Troubleshooting Steps:

  • Homogeneity of Formulation: If using a suspension, ensure it is well-mixed before drawing each dose to prevent settling of the compound.

  • Injection/Gavage Technique:

    • Ensure proper restraint of the animal to deliver the full intended dose accurately.

    • For oral gavage, verify the correct placement of the gavage needle to avoid accidental administration into the lungs.[13][14][15][16][17]

    • For IP injections, ensure the needle is inserted into the peritoneal cavity without puncturing any organs.[18][19]

  • Metabolism: Be aware of potential active metabolites that could contribute to the overall effect. The pharmacokinetic profile of AM-087 and its metabolites may vary between species.[20]

Quantitative Data Summary

Disclaimer: The following data are based on studies with similar synthetic cannabinoids and THC derivatives and are provided for illustrative purposes. Actual values for AM-087 may differ.

Table 1: Example Pharmacokinetic Parameters of a Synthetic Cannabinoid (AM-2201) in Rats after Subcutaneous Administration.

Dose (mg/kg)	Cmax (µg/L)	Tmax (hours)
0.1	0.14 - 5.3	~1.3
0.3	2.5 - 20.1	~1.3
1.0	15.6 - 67.9	~1.3

Data adapted from Carlier et al., 2014.[20]

Table 2: Example Tissue Distribution of Δ9-THC in Rats 30 Minutes After Intraperitoneal Injection (1 mg/kg).

Tissue	Concentration (ng/g or ng/mL)
Serum	18.1
Brain	28.9
Adipose	175.4
Liver	68.7
Jejunum	204.6
Lung	55.3
Muscle	14.8

Data adapted from Lust et al., 2022.[8][21][22]

Experimental Protocols

Protocol 1: Preparation of AM-087 Formulation for Intraperitoneal Injection

Materials:

• AM-087

• Ethanol (200 proof, non-denatured)

• Tween 80

• Sterile 0.9% Saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator

Procedure:

• Weigh the required amount of AM-087 and place it in a sterile microcentrifuge tube.

• Add a small volume of ethanol to dissolve the AM-087 completely. Vortex until a clear solution is obtained. The initial stock solution can be made at a high concentration (e.g., 10 mg/mL).

• In a separate sterile tube, prepare the vehicle solution. For a final vehicle composition of 1:1:18 (Ethanol:Tween 80:Saline), mix the appropriate volumes.

• Slowly add the AM-087/ethanol stock solution to the Tween 80/saline vehicle while vortexing to create a stable emulsion.

• The final concentration of ethanol in the injected solution should be kept low (typically ≤ 5%) to minimize potential side effects.

• Before each injection, vortex the formulation thoroughly to ensure homogeneity.

Protocol 2: Intraperitoneal (IP) Injection in Mice

Materials:

• Prepared AM-087 formulation

• 1 mL syringe with a 25-27G needle

• 70% ethanol for disinfection

• Animal scale

Procedure:

• Weigh the mouse to calculate the correct injection volume.

• Properly restrain the mouse to expose the abdomen.

• Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and bladder.[18][19]

• Insert the needle at a 30-45 degree angle with the bevel up.

• Gently aspirate to ensure no fluid (e.g., blood, urine) is drawn into the syringe.

• Slowly and steadily inject the calculated volume.

• Withdraw the needle and return the mouse to its cage.

• Monitor the animal for any signs of distress post-injection.

Visualizations

Caption: CB1 Receptor Signaling Pathway Activated by AM-087.

Caption: General Experimental Workflow for AM-087 In Vivo Studies.

References

• 1. Transdermal delivery of the synthetic cannabinoid WIN 55,212-2: in vitro/in vivo correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. In vivo effects of synthetic cannabinoids JWH-018 and JWH-073 and phytocannabinoid Δ9-THC in mice: inhalation versus intraperitoneal injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vivo effects of synthetic cannabinoids JWH-018 and JWH-073 and phytocannabinoid Δ9-THC in mice: Inhalation versus intraperitoneal injection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oral Cannabis consumption and intraperitoneal THC:CBD dosing results in changes in brain and plasma neurochemicals and endocannabinoids in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Short communication: Tissue distribution of major cannabinoids following intraperitoneal injection in male rats | PLOS One [journals.plos.org]
• 9. Vehicles for lipophilic drugs: implications for experimental design, neuroprotection, and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Derivation of a health‐based guidance value for Δ8 ‐tetrahydrocannabinol (Δ8 ‐THC) and its occurrence in food - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. aniphy.fr [aniphy.fr]
• 14. animalcare.ubc.ca [animalcare.ubc.ca]
• 15. iacuc.wsu.edu [iacuc.wsu.edu]
• 16. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 17. instechlabs.com [instechlabs.com]
• 18. uac.arizona.edu [uac.arizona.edu]
• 19. animalcare.ubc.ca [animalcare.ubc.ca]
• 20. Pharmacodynamic Effects, Pharmacokinetics, and Metabolism of the Synthetic Cannabinoid AM-2201 in Male Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Short communication: Tissue distribution of major cannabinoids following intraperitoneal injection in male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Short communication: Tissue distribution of major cannabinoids following intraperitoneal injection in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]

AM-087 batch-to-batch consistency issues

Welcome to the AM-087 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address potential batch-to-batch consistency issues with the potent cannabinoid receptor 1 (CB1) agonist, AM-087.

Frequently Asked Questions (FAQs)

Q1: We are observing a significant difference in the potency of AM-087 between two recently purchased batches. What are the potential causes?

A1: Batch-to-batch variability in the potency of a small molecule inhibitor like AM-087 can arise from several factors. The most common causes include:

• Purity Differences: Minor variations in the synthesis and purification processes can lead to different levels of impurities in the final product.[1] Some impurities might be inert, while others could have antagonistic or off-target effects.

• Solubility Issues: The physical properties of the lyophilized powder, such as crystallinity and particle size, can differ between batches, affecting its solubility in your solvent (e.g., DMSO). Incomplete dissolution will lead to a lower effective concentration.

• Compound Instability: Improper storage or handling of one batch compared to another can lead to degradation. AM-087, like many small molecules, can be sensitive to temperature fluctuations, light exposure, and repeated freeze-thaw cycles.

• Inaccurate Quantification: The stated concentration of the stock solution may be inaccurate due to weighing errors or residual solvent.

Q2: What are the recommended storage and handling procedures for AM-087 to ensure its stability and activity?

A2: To maintain the integrity and consistency of AM-087, adhere to the following best practices:

• Solid Compound: Store the lyophilized powder at -20°C or -80°C, protected from light and moisture. Allow the vial to equilibrate to room temperature before opening to prevent condensation.

• Stock Solutions: Prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. Aliquot the stock solution into small, single-use volumes in tightly sealed, amber vials to minimize freeze-thaw cycles and light exposure. Store these aliquots at -80°C.

• Working Dilutions: Prepare fresh working dilutions in your aqueous experimental buffer just before use. Many compounds have limited stability in aqueous solutions. Avoid storing diluted solutions for extended periods.

Q3: How can we verify the quality and concentration of a new batch of AM-087 before starting our experiments?

A3: It is highly recommended to perform in-house quality control (QC) on new batches.

• Analytical Verification: Use High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the purity and identity of the compound.[2][3] Compare the chromatogram to a previous, well-performing batch or the supplier's certificate of analysis.

• Functional Verification: Perform a dose-response curve in a simple, robust functional assay, such as a cAMP inhibition assay in cells expressing the CB1 receptor.[4][5] The resulting IC50 value should be within an acceptable range of previously tested batches.

Troubleshooting Guide for AM-087 Inconsistent Activity

Observed Issue	Potential Cause	Recommended Troubleshooting Steps
Decreased Potency (Higher IC50)	1. Compound Degradation: Stock solution may have degraded due to improper storage or multiple freeze-thaw cycles. 2. Lower Purity: The new batch may have a lower percentage of the active compound. 3. Precipitation: Compound may have precipitated out of the stock solution or working dilutions.	1. Prepare a fresh stock solution from the solid compound. 2. Perform an HPLC analysis to compare the purity of the current batch with a previous, well-performing batch. 3. Visually inspect stock and working solutions for precipitates. Briefly centrifuge and vortex before use. Consider preparing fresh dilutions.
Increased Potency (Lower IC50)	1. Inaccurate Weighing: The amount of solid compound may have been overestimated by the supplier. 2. Active Impurities: The batch may contain impurities that also act as CB1 agonists.	1. Verify the concentration of your stock solution using a method like quantitative NMR (qNMR) or by comparing its HPLC peak area to a known standard. 2. Analyze the batch via LC-MS to identify any potential active impurities.
High Variability Between Replicates	1. Poor Solubility: Compound is not fully dissolved in the assay medium. 2. Cell Health Issues: Inconsistent cell density, passage number, or overall health can affect responsiveness.	1. Ensure complete dissolution of the compound at each dilution step. Sonication may be helpful. 2. Standardize cell seeding protocols. Use cells within a consistent and low passage number range for all experiments.
Unexpected Cytotoxicity	1. Toxic Impurity: The batch may contain a cytotoxic impurity from the synthesis process. 2. High Solvent Concentration: The final concentration of DMSO in the culture medium may be too high.	1. Perform a cell viability assay (e.g., MTT or Trypan Blue exclusion) comparing the new batch to a trusted older batch. 2. Ensure the final DMSO concentration is consistent across all conditions and below the toxic threshold for your cell line (typically ≤0.5%).

Quantitative Batch Comparison Data (Illustrative)

The following tables present hypothetical data for two different batches of AM-087 to illustrate a batch-to-batch consistency issue.

Table 1: Analytical Quality Control

Parameter	Batch A (Good)	Batch B (Problematic)	Method
Purity (%)	99.2%	91.5%	HPLC (254 nm)
Identity	Confirmed	Confirmed	LC-MS (m/z)
Appearance	White Crystalline Solid	Off-white Powder	Visual Inspection

Table 2: Functional Potency Assessment

Parameter	Batch A (Good)	Batch B (Problematic)	Method
IC50 (cAMP Inhibition)	0.45 nM	5.8 nM	cAMP Glo Assay
Maximal Inhibition (%)	98%	85%	cAMP Glo Assay

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of an AM-087 batch by separating it from potential impurities.

Materials:

• AM-087 solid compound

• HPLC-grade acetonitrile (B52724) (ACN) and water

• Formic acid

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV detector

Methodology:

• Sample Preparation: Prepare a 1 mg/mL stock solution of AM-087 in ACN. Dilute this stock to 50 µg/mL in the mobile phase.

• Mobile Phase:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in ACN

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

  • Column Temperature: 30°C

  • Gradient:

    • 0-2 min: 60% B

    • 2-15 min: Linear gradient from 60% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-20 min: Return to 60% B

    • 20-25 min: Re-equilibration at 60% B

• Data Analysis: Integrate the peak areas of all detected peaks. Calculate purity as: (Peak Area of AM-087 / Total Peak Area of all peaks) * 100%. A pure compound should show one major peak.

Protocol 2: Functional Potency Assessment by cAMP Inhibition Assay

Objective: To determine the functional potency (IC50) of AM-087 by measuring its ability to inhibit forskolin-stimulated cAMP production in cells expressing the CB1 receptor.[5]

Materials:

• HEK293 cells stably expressing human CB1 receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• AM-087 stock solution (10 mM in DMSO)

• Forskolin (B1673556)

• IBMX (a phosphodiesterase inhibitor)

• cAMP detection kit (e.g., a commercial BRET or HTRF-based kit)[4]

• White, opaque 96-well plates

Methodology:

• Cell Plating: Seed CB1-expressing HEK293 cells into a 96-well plate at a density of 10,000 cells/well. Incubate for 24 hours.

• Compound Preparation: Perform a serial dilution of AM-087 in stimulation buffer (e.g., HBSS with 0.5 mM IBMX) to prepare concentrations ranging from 1 pM to 1 µM.

• Assay Procedure:

  • Aspirate the culture medium from the cells.

  • Add 50 µL of the diluted AM-087 compounds to the respective wells. Include a "vehicle control" (buffer with DMSO only).

  • Incubate for 15 minutes at 37°C.

  • Add 50 µL of forskolin (e.g., final concentration of 10 µM) to all wells except the "basal control" wells (which receive only buffer). This stimulates cAMP production.

  • Incubate for 30 minutes at 37°C.

• cAMP Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for your chosen detection kit.

• Data Analysis:

  • Normalize the data: Set the signal from the forskolin-only wells as 100% activity and the basal control as 0%.

  • Plot the normalized response against the log concentration of AM-087.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value.

Visualizations

Caption: Canonical CB1 receptor signaling pathway activated by AM-087.

Caption: Workflow for troubleshooting AM-087 batch-to-batch variability.

References

• 1. indigobiosciences.com [indigobiosciences.com]
• 2. Comprehensive review of the detection methods for synthetic cannabinoids and cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of 17 Cannabinoids in Hemp and Cannabis [sigmaaldrich.com]
• 4. Real-Time Measurement of Cannabinoid Receptor-Mediated cAMP Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. marshall.edu [marshall.edu]

Reference Data & Comparative Studies

AM-087 vs. THC: A Comparative Pharmacological Analysis

For Researchers, Scientists, and Drug Development Professionals

Overview

AM-087 is a synthetic analog of Δ⁸-THC, noted for its high affinity for the cannabinoid type 1 (CB1) receptor.[1] It is classified as a potent CB1 agonist and has been identified as an analgesic agent.[1] THC, the primary psychoactive component of cannabis, is a partial agonist at both CB1 and CB2 receptors and is known to produce a characteristic set of behavioral and physiological effects in vivo, collectively known as the "cannabinoid tetrad."

Quantitative Data Summary

The following table summarizes the available quantitative data for AM-087 and THC. It is important to note the significant gaps in the publicly available data for AM-087, particularly concerning its efficacy (EC50 values).

Parameter	AM-087	Δ⁹-Tetrahydrocannabinol (THC)
Receptor Binding Affinity (Ki, nM)
CB1 Receptor	0.43[1][2]	5.0 - 80.0 (partial agonist)
CB2 Receptor	6.47[2]	1.7 - 75.0 (partial agonist)
Receptor Efficacy (EC50, nM)
CB1 Receptor	Data not available	Data varies depending on the assay
CB2 Receptor	Data not available	Data varies depending on the assay
In Vivo Effects (Cannabinoid Tetrad)
Analgesia (Pain Relief)	Reported as an analgesic, but quantitative data is not available.	Produces analgesia.
Hypolocomotion (Reduced Movement)	Data not available	Induces hypolocomotion.[3][4][5][6]
Catalepsy (Immobility)	Data not available	Induces catalepsy.[3][4][5][6]
Hypothermia (Reduced Body Temp.)	Data not available	Induces hypothermia.[3][4][5][6]

Signaling Pathways

Both AM-087 and THC are agonists at cannabinoid receptors, which are G-protein coupled receptors (GPCRs). The primary signaling cascade for cannabinoid receptors involves coupling to inhibitory G-proteins (Gi/o).

General Cannabinoid Receptor Signaling Pathway:

Upon agonist binding, the receptor activates the Gi/o protein, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. Activation of cannabinoid receptors can also lead to the modulation of various ion channels and the activation of the mitogen-activated protein kinase (MAPK) cascade.

Figure 1: General signaling pathway for cannabinoid receptor agonists.

While THC is known to follow this general pathway, specific studies detailing the signaling profile of AM-087, such as its impact on cAMP levels or MAPK activation, are not currently available.

Experimental Protocols

Cannabinoid Receptor Binding Assay (Competitive Radioligand Binding)

This protocol is a standard method to determine the binding affinity (Ki) of a test compound.

Objective: To determine the affinity of a test compound for CB1 and CB2 receptors by measuring its ability to displace a known radioligand.

Materials:

• Cell membranes expressing human CB1 or CB2 receptors.

• Radioligand (e.g., [³H]CP55,940).

• Test compound (AM-087 or THC).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/ml BSA, pH 7.4).

• Non-specific binding control (e.g., 10 µM WIN 55,212-2).

• 96-well plates, filter mats, and a scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the cell membranes, radioligand, and either buffer, test compound, or non-specific binding control.

• Incubate to allow binding to reach equilibrium.

• Rapidly filter the contents of each well and wash to separate bound from unbound radioligand.

• Measure the radioactivity of the filters using a scintillation counter.

• Calculate the specific binding and determine the IC50 of the test compound.

• Calculate the Ki value using the Cheng-Prusoff equation.

Figure 2: Experimental workflow for a competitive radioligand binding assay.

In Vivo Cannabinoid Tetrad Assay

This is a standard preclinical model to assess the CB1 receptor-mediated effects of a compound in rodents.[3][4][5][6]

Objective: To evaluate the in vivo effects of a test compound on four key physiological and behavioral parameters.

Materials:

• Test animals (e.g., mice).

• Test compound (AM-087 or THC) and vehicle.

• Apparatus for measuring locomotor activity (e.g., open field arena).

• Apparatus for measuring catalepsy (e.g., bar test).

• Rectal thermometer.

• Apparatus for measuring analgesia (e.g., hot plate or tail-flick test).

Procedure:

• Administer the test compound or vehicle to the animals.

• At specific time points after administration, assess the following:

  • Hypolocomotion: Place the animal in an open field and record its movement for a set period.

  • Catalepsy: Place the animal's forepaws on an elevated bar and measure the time it remains immobile.

  • Hypothermia: Measure the animal's rectal temperature.

  • Analgesia: Measure the animal's response latency to a thermal stimulus.

• Compare the results between the test compound and vehicle groups.

Conclusion

Based on the limited available data, AM-087 is a significantly more potent binder to the CB1 receptor than THC.[1][2] However, without efficacy data (EC50 values) and a comprehensive in vivo characterization of AM-087, a thorough comparison of its functional activity and overall pharmacological profile with that of THC is not possible. Further research is required to fully elucidate the pharmacological properties of AM-087 and to understand its potential therapeutic applications and side-effect profile relative to THC.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]
• 3. Cannabinoid-Induced Tetrad in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cannabinoid‐Induced Tetrad in Mice | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Tetrad test - Wikipedia [en.wikipedia.org]

A Comparative Analysis of AM-087 and Other Synthetic Cannabinoids for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the synthetic cannabinoid AM-087 with other well-characterized synthetic cannabinoids, namely JWH-018 and CP 55,940. The information is intended for researchers, scientists, and professionals involved in drug development, offering a comprehensive overview of their biochemical properties based on available experimental data.

Introduction to Synthetic Cannabinoids

Synthetic cannabinoids are a broad class of molecules that bind to the same cannabinoid receptors as delta-9-tetrahydrocannabinol (THC), the primary psychoactive compound in cannabis. These compounds have been instrumental in cannabinoid receptor research and have been explored for their therapeutic potential. However, many have also been illicitly synthesized and sold, leading to significant public health concerns due to their often-high potency and unpredictable effects.

AM-087 is a potent synthetic cannabinoid that is structurally a derivative of Δ8-THC.[1] JWH-018 is a member of the naphthoylindole family, while CP 55,940 is a classical bicyclic cannabinoid analog. These compounds are frequently used as reference compounds in cannabinoid research due to their well-documented high affinity for cannabinoid receptors.

Quantitative Comparison of Receptor Binding and Functional Activity

The primary targets for these compounds are the cannabinoid receptor type 1 (CB1) and type 2 (CB2). The CB1 receptor is predominantly expressed in the central nervous system and is responsible for the psychoactive effects of cannabinoids, while the CB2 receptor is primarily found in the immune system.[2] The affinity of a compound for these receptors is typically measured by its inhibition constant (Ki), with a lower Ki value indicating a higher binding affinity. The functional activity, or the ability of the compound to activate the receptor, is often determined by its half-maximal effective concentration (EC50) in functional assays such as GTPγS binding or cAMP inhibition assays.

Compound	Receptor	Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)
AM-087	CB1	0.43[1]	Data not available
CB2	Data not available	Data not available
JWH-018	CB1	9.00	Full agonist activity observed[3]
CB2	2.94	Potent agonist activity observed[4]
CP 55,940	CB1	0.5 - 5.0[5]	3.4 (GTPγS)
CB2	0.69 - 2.8[5]	Potent agonist activity observed

Note: Functional activity for JWH-018 is well-established as a full agonist at CB1 receptors, though specific EC50 values can vary between studies and assay conditions. Similarly, CP 55,940 is a potent agonist at both CB1 and CB2 receptors. Unfortunately, specific functional activity data (EC50) for AM-087 from assays such as GTPγS or cAMP was not found in the available literature.

Experimental Protocols

Radioligand Displacement Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand that has a known high affinity for the receptor.

Materials:

• Cell membranes expressing the cannabinoid receptor of interest (CB1 or CB2).

• Radiolabeled ligand (e.g., [3H]CP 55,940 or [3H]SR141716A).

• Test compound (e.g., AM-087, JWH-018).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the test compound.

• Allow the binding to reach equilibrium.

• Rapidly filter the mixture through glass fiber filters to separate the bound from the free radioligand.

• Wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to the cannabinoid receptors upon agonist binding. The binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to the Gα subunit is quantified as a measure of receptor activation.

Materials:

• Cell membranes expressing the cannabinoid receptor of interest.

• [35S]GTPγS.

• GDP.

• Test compound (agonist).

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Pre-incubate the cell membranes with the test compound at various concentrations in the assay buffer containing GDP.

• Initiate the reaction by adding [35S]GTPγS.

• Incubate for a specific time at a controlled temperature to allow for [35S]GTPγS binding.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold buffer.

• Measure the amount of bound [35S]GTPγS using a scintillation counter.

• Plot the specific binding of [35S]GTPγS against the log concentration of the agonist to generate a dose-response curve, from which the EC50 and Emax values can be determined.

Visualizations

Cannabinoid Receptor Signaling Pathway

Caption: Simplified cannabinoid receptor signaling cascade.

Experimental Workflow for Cannabinoid Comparison

Caption: General workflow for comparing synthetic cannabinoids.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Agonist-inverse agonist characterization at CB1 and CB2 cannabinoid receptors of L759633, L759656 and AM630 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. In vitro and non-invasive in vivo effects of the cannabinoid-1 receptor (CB1R) agonist AM841 on gastrointestinal motor function in the rat - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Binding Specificity of AM-087: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the binding specificity of AM-087, a potent cannabinoid agonist. The performance of AM-087 is compared with other well-known synthetic cannabinoid receptor agonists, supported by experimental data. Detailed methodologies for key experiments are provided to enable researchers to validate and expand upon these findings.

Executive Summary

AM-087 is a potent synthetic cannabinoid that acts as an agonist at the cannabinoid type 1 (CB1) receptor, with a reported Ki value of 0.43 nM.[1][2] This guide compares the binding affinity and selectivity of AM-087 with other commonly used cannabinoid agonists: CP-55,940, WIN 55,212-2, and JWH-018. While AM-087 demonstrates high affinity for the CB1 receptor, its broader off-target profile remains less characterized in publicly available literature. This guide outlines key experimental protocols, such as radioligand binding assays and Cellular Thermal Shift Assay (CETSA), that are essential for a comprehensive validation of its binding specificity.

Comparative Binding Affinity

The binding affinities of AM-087 and comparator compounds for the human cannabinoid receptors CB1 and CB2 are summarized in the table below. The data is presented as the inhibitor constant (Ki), which represents the concentration of the ligand that will bind to half of the receptors at equilibrium. A lower Ki value indicates a higher binding affinity.

Compound	CB1 Ki (nM)	CB2 Ki (nM)	CB1/CB2 Selectivity Ratio
AM-087	0.43 [1][2]	6.47 [2]	~15
CP-55,940	0.5 - 5.0	0.69 - 2.8	~1
WIN 55,212-2	1.9	3.3	~1.7
JWH-018	9.00	2.94	~0.3

Note: The CB1/CB2 selectivity ratio is calculated as (Ki for CB2) / (Ki for CB1). A ratio greater than 1 indicates selectivity for the CB1 receptor, while a ratio less than 1 indicates selectivity for the CB2 receptor.

Experimental Protocols

To validate the binding specificity of AM-087 and other cannabinoid ligands, the following experimental protocols are recommended.

Radioligand Binding Assay

This is a standard method to determine the binding affinity of a ligand for a receptor.

Objective: To determine the Ki of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell membranes expressing the receptor of interest (e.g., human CB1 or CB2).

• Radioligand with high affinity for the target receptor (e.g., [3H]CP-55,940).

• Test compound (e.g., AM-087).

• Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 2.5 mM EDTA, and 0.5% BSA, pH 7.4).

• Wash buffer (e.g., 50 mM Tris-HCl, 500 mM NaCl, 0.1% BSA).

• Glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Incubation: Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of the test compound in the assay buffer.

• Equilibration: Allow the binding to reach equilibrium (e.g., 60-90 minutes at 30°C).

• Filtration: Rapidly separate the bound and free radioligand by filtering the incubation mixture through glass fiber filters.

• Washing: Wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Quantification: Measure the amount of radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in a cellular environment.

Objective: To determine if a compound binds to its target protein in intact cells by measuring changes in the protein's thermal stability.

Materials:

• Intact cells expressing the target protein.

• Test compound.

• Lysis buffer.

• Antibodies specific to the target protein for detection (e.g., Western blot or ELISA).

Procedure:

• Treatment: Treat intact cells with the test compound or vehicle control.

• Heating: Heat the treated cells to a range of temperatures.

• Lysis: Lyse the cells to release the proteins.

• Separation: Separate the soluble protein fraction from the precipitated protein aggregates by centrifugation.

• Detection: Detect the amount of soluble target protein at each temperature using a method like Western blotting or ELISA.

• Data Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates binding.

Off-Target Screening

Synthetic cannabinoid receptor agonists have been reported to interact with other receptors, such as serotonin (B10506) (5-HT) receptors and GPR55. A comprehensive validation of AM-087's binding specificity should include screening against a panel of off-targets.

Recommended Off-Target Screening Panels:

• Serotonin (5-HT) Receptor Panel: Include subtypes such as 5-HT1A, 5-HT2A, and 5-HT2C.

• GPR55: An orphan G protein-coupled receptor that has been shown to be a target for some cannabinoids.

• Broad Kinase Panel (e.g., KINOMEscan): To assess potential interactions with a wide range of kinases.

Visualizing Experimental Workflows and Signaling Pathways

To aid in the understanding of the experimental processes and biological context, the following diagrams are provided.

Caption: A typical workflow for validating the binding specificity of a compound.

Caption: Simplified signaling pathway of the CB1 receptor upon activation by an agonist like AM-087.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]

AM-087: A Comparative Analysis of Receptor Cross-Reactivity

For Immediate Release

This guide provides a comparative analysis of the cannabinoid receptor agonist AM-087, focusing on its cross-reactivity with other relevant receptors. The information is intended for researchers, scientists, and professionals in the field of drug development to facilitate a deeper understanding of AM-087's selectivity profile.

AM-087 is a potent synthetic cannabinoid, structurally derived from Δ⁸-tetrahydrocannabinol (Δ⁸-THC). It is recognized for its high affinity as a CB1 receptor agonist.[1] Understanding its interaction with other receptors is crucial for predicting its therapeutic potential and off-target effects. This guide summarizes the available quantitative data, details relevant experimental methodologies, and provides visual representations of key signaling pathways and experimental workflows.

Comparative Receptor Binding Affinity

The following table summarizes the known binding affinities (Ki) of AM-087 for cannabinoid receptors CB1 and CB2. A lower Ki value indicates a higher binding affinity.

Compound	CB1 Ki (nM)	CB2 Ki (nM)	GPR55 Activity	TRPV1 Activity
AM-087	0.43 [1]	6.47 [1]	Data not available	Data not available
Δ⁸-THC (Parent Compound)	42.3	36.4	Agonist	Agonist
CP-55,940 (Synthetic Agonist)	0.58	0.68	Antagonist/Partial Agonist	Agonist
Anandamide (Endocannabinoid)	89.3	371	Agonist	Agonist

Note: Specific binding or functional data for AM-087 at GPR55 and TRPV1 receptors is not currently available in the public domain. The data for related compounds are provided for comparative purposes.

Signaling Pathways and Experimental Workflow

To illustrate the mechanisms of action and the methodologies used to assess receptor binding, the following diagrams are provided.

Figure 1: Simplified CB1 Receptor Signaling Pathway.

Figure 2: General Workflow for a Radioligand Binding Assay.

Detailed Experimental Protocols

The determination of binding affinities for cannabinoid receptors typically involves competitive radioligand binding assays. While the specific protocol used for AM-087 is not publicly detailed, a general methodology is outlined below.

Radioligand Binding Assay for CB1 and CB2 Receptors

Objective: To determine the binding affinity (Ki) of a test compound (e.g., AM-087) for CB1 and CB2 receptors.

Materials:

• Cell membranes prepared from cells stably expressing human CB1 or CB2 receptors.

• Radioligand: [³H]CP55,940 (a high-affinity cannabinoid agonist).

• Non-specific binding control: WIN 55,212-2 (a high-concentration unlabeled cannabinoid agonist).

• Test compound: AM-087.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4.

• 96-well filter plates.

• Scintillation counter and scintillation fluid.

Procedure:

• Preparation of Reagents:

  • A stock solution of AM-087 is prepared in DMSO and serially diluted in assay buffer to achieve a range of final assay concentrations.

  • [³H]CP55,940 is diluted in assay buffer to a final concentration of approximately 0.5 nM.

  • WIN 55,212-2 is prepared in assay buffer at a high concentration (e.g., 10 µM) to determine non-specific binding.

• Assay Setup (in a 96-well filter plate):

  • Total Binding: 50 µL of assay buffer, 50 µL of [³H]CP55,940 solution, and 100 µL of cell membrane suspension are added to designated wells.

  • Non-specific Binding: 50 µL of WIN 55,212-2 solution, 50 µL of [³H]CP55,940 solution, and 100 µL of cell membrane suspension are added to designated wells.

  • Competitive Binding: 50 µL of each dilution of AM-087, 50 µL of [³H]CP55,940 solution, and 100 µL of cell membrane suspension are added to the remaining wells.

• Incubation: The plate is incubated at 30°C for 90 minutes with gentle agitation.

• Filtration: The contents of the wells are rapidly filtered through the filter plate and washed multiple times with ice-cold assay buffer to separate bound from free radioligand.

• Quantification: The filter plate is dried, and scintillation fluid is added to each well. The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • Specific binding is calculated by subtracting the non-specific binding from the total binding.

  • The percentage of specific binding is plotted against the logarithm of the AM-087 concentration.

  • The IC50 value (the concentration of AM-087 that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition curve.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

AM-087 is a highly potent CB1 receptor agonist with a 15-fold selectivity over the CB2 receptor.[1] Its activity at other potential off-target receptors, such as GPR55 and TRPV1, has not been publicly reported. Further research is warranted to fully elucidate the selectivity profile of AM-087 and to understand its potential for therapeutic applications and possible side effects. The experimental protocols described in this guide provide a framework for conducting such investigations.

References

• 1. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of the Synthetic Cannabinoid AM-087 and Endogenous Cannabinoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the synthetic cannabinoid AM-087 and the primary endogenous cannabinoids, anandamide (B1667382) (AEA) and 2-arachidonoylglycerol (B1664049) (2-AG). The focus is on their interactions with cannabinoid receptors, presenting available data on binding affinity and functional activity to aid in cannabinoid research and drug development.

Introduction to Cannabinoid Receptor Ligands

The endocannabinoid system (ECS) is a crucial neuromodulatory system involved in a wide array of physiological processes. Its primary components include cannabinoid receptors (CB1 and CB2), endogenous ligands (endocannabinoids), and the enzymes responsible for their synthesis and degradation. Both synthetic and endogenous cannabinoids exert their effects through interaction with these receptors. Understanding the comparative efficacy of these ligands is vital for the development of novel therapeutics.

AM-087 is a synthetic cannabinoid belonging to the classical cannabinoid structural class. It is a derivative of Δ⁸-tetrahydrocannabinol (Δ⁸-THC) and is recognized for its potent activity as a cannabinoid agonist.[1]

Endogenous cannabinoids , primarily anandamide (AEA) and 2-arachidonoylglycerol (2-AG), are naturally occurring lipid signaling molecules that act as key regulators of synaptic transmission and various physiological functions.[2] 2-AG is generally considered a full agonist at both CB1 and CB2 receptors, while anandamide is typically characterized as a partial agonist.

Comparative Pharmacological Data

Compound	Receptor	Binding Affinity (Ki, nM)
AM-087	CB1	0.43[1][3]
CB2	6.47[3]
Anandamide (AEA)	CB1	~89
CB2	~371
2-Arachidonoylglycerol (2-AG)	CB1	~472
CB2	~1400

Note: The binding affinity values for anandamide and 2-AG can vary between studies due to different experimental conditions.

Based on the available binding affinity data, AM-087 demonstrates a significantly higher affinity for the CB1 receptor compared to both anandamide and 2-AG, suggesting it is a highly potent CB1 receptor ligand. Its affinity for the CB2 receptor is also notable.

Signaling Pathways and Functional Activity

Cannabinoid receptors are G protein-coupled receptors (GPCRs) that primarily couple to inhibitory G proteins (Gi/o). Agonist binding initiates a signaling cascade that typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, and the modulation of ion channels.

Endogenous Cannabinoid Signaling

Anandamide and 2-AG are synthesized "on-demand" in postsynaptic neurons in response to an increase in intracellular calcium. They are then released into the synaptic cleft and act as retrograde messengers, binding to presynaptic CB1 receptors to inhibit neurotransmitter release. This process is crucial for maintaining synaptic homeostasis.

Endocannabinoid Retrograde Signaling Pathway.

Experimental Protocols for Efficacy Determination

The efficacy of cannabinoid receptor agonists is typically determined using in vitro functional assays that measure the extent of G protein activation or the downstream consequences of this activation. The two most common assays are the GTPγS binding assay and the cAMP inhibition assay.

[³⁵S]GTPγS Binding Assay

This assay directly measures the activation of G proteins by quantifying the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor stimulation by an agonist.

Methodology:

• Membrane Preparation: Cell membranes expressing the cannabinoid receptor of interest (CB1 or CB2) are prepared from cultured cells or brain tissue through homogenization and centrifugation.

• Assay Buffer: A buffer containing GDP, MgCl₂, and NaCl is used to maintain the G proteins in their inactive, GDP-bound state.

• Incubation: Membranes are incubated with the test compound (e.g., AM-087, anandamide, or 2-AG) at various concentrations in the presence of [³⁵S]GTPγS.

• Termination and Separation: The binding reaction is terminated by rapid filtration through glass fiber filters, which separates the membrane-bound [³⁵S]GTPγS from the unbound radioligand.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The specific binding of [³⁵S]GTPγS is plotted against the logarithm of the agonist concentration to generate a dose-response curve. From this curve, the EC₅₀ (the concentration of agonist that produces 50% of the maximal response) and the Eₘₐₓ (the maximal effect) are determined.

Workflow for a [³⁵S]GTPγS Binding Assay.

cAMP Inhibition Assay

This assay measures the ability of a cannabinoid receptor agonist to inhibit the production of intracellular cAMP, a downstream effector of Gi/o protein activation.

Methodology:

• Cell Culture: Whole cells expressing the cannabinoid receptor of interest are cultured in multi-well plates.

• Pre-treatment: Cells are often pre-treated with a phosphodiesterase (PDE) inhibitor to prevent the degradation of cAMP.

• Stimulation: Cells are stimulated with forskolin (B1673556) (an adenylyl cyclase activator) in the presence of varying concentrations of the test compound.

• Lysis and Detection: After incubation, the cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, often employing techniques like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Data Analysis: The percentage of inhibition of forskolin-stimulated cAMP production is plotted against the logarithm of the agonist concentration. The EC₅₀ and Eₘₐₓ values are then calculated from the resulting dose-response curve.

Signaling Pathway of cAMP Inhibition by Cannabinoid Agonists.

Conclusion

AM-087 is a synthetic cannabinoid with high affinity for the CB1 receptor, suggesting potent cannabimimetic activity. In comparison, the endogenous cannabinoids anandamide and 2-arachidonoylglycerol exhibit lower binding affinities. While 2-AG acts as a full agonist, anandamide is a partial agonist at cannabinoid receptors. The lack of publicly available functional efficacy data for AM-087 precludes a direct comparison of its intrinsic activity with that of endogenous cannabinoids. Further research utilizing functional assays such as GTPγS binding and cAMP inhibition is necessary to fully elucidate the pharmacological profile of AM-087 and its potential as a therapeutic agent. The experimental protocols provided herein serve as a guide for conducting such comparative efficacy studies.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Anandamide, an endogenous cannabimimetic eicosanoid, binds to the cloned human cannabinoid receptor and stimulates receptor-mediated signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. List of AM cannabinoids - Wikipedia [en.wikipedia.org]

Reproducibility of AM-087 Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental data available for AM-087, a potent synthetic cannabinoid agonist. Due to a lack of direct reproducibility studies for AM-087, this document focuses on comparing its reported binding affinity with that of other well-characterized cannabinoid receptor agonists. The experimental protocols detailed herein are based on established methodologies for cannabinoid receptor binding assays, providing a framework for the replication of such experiments.

Comparative Analysis of Cannabinoid Receptor Binding Affinity

AM-087 is a potent agonist for the Cannabinoid Type 1 (CB1) receptor, with a reported inhibitory constant (Kᵢ) of 0.43 nM.[1] This indicates a high binding affinity for the CB1 receptor. To provide context for this result, the following table compares the binding affinities of AM-087 with other commonly studied cannabinoid agonists. The data for all compounds were determined using radioligand binding assays.

Compound	Receptor	Kᵢ (nM)	Reference Compound
AM-087	CB1	0.43	N/A
CB2	6.47	N/A
WIN 55,212-2	CB1	1.9 - 62.3	Yes
CP 55,940	CB1	~1.0	Yes
Δ⁹-THC	CB1	40.7	Yes

Note: Kᵢ is the inhibitory constant, representing the concentration of a ligand that will bind to half the available receptors at equilibrium. A lower Kᵢ value indicates a higher binding affinity.

The data clearly positions AM-087 as a high-affinity CB1 receptor ligand, significantly more potent than the naturally occurring cannabinoid Δ⁹-THC and comparable to or exceeding the potency of other synthetic agonists like WIN 55,212-2 and CP 55,940.[2][3] The selectivity of AM-087 for the CB1 receptor over the CB2 receptor is also noteworthy.

Experimental Protocols

Objective: To determine the binding affinity (Kᵢ) of a test compound (e.g., AM-087) for the CB1 receptor by measuring its ability to displace a radiolabeled ligand.

Materials:

• Cell Membranes: Membranes prepared from cells expressing the human CB1 receptor.

• Radioligand: A high-affinity CB1 receptor ligand labeled with a radioisotope (e.g., [³H]CP 55,940).

• Test Compound: AM-087 or other cannabinoid agonists.

• Binding Buffer: Typically contains 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, and 0.2% Bovine Serum Albumin (BSA), at pH 7.4.

• Wash Buffer: Typically contains 50 mM Tris-HCl, 500 mM NaCl, and 0.1% BSA, at pH 7.4.

• Non-specific Binding Control: A high concentration of an unlabeled CB1 receptor agonist (e.g., WIN 55,212-2) to determine non-specific binding of the radioligand.

• Instrumentation: Scintillation counter, filtration apparatus with glass fiber filters.

Procedure:

• Membrane Preparation: Homogenize cells expressing the CB1 receptor and isolate the membrane fraction through centrifugation. Resuspend the membrane pellet in an appropriate buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well:

  • A fixed concentration of the radioligand (e.g., [³H]CP 55,940).

  • Increasing concentrations of the test compound (AM-087).

  • Control wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of an unlabeled agonist).

• Incubation: Add the cell membrane preparation to each well to initiate the binding reaction. Incubate the plate at 30°C for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.

• Filtration: Terminate the assay by rapidly filtering the contents of each well through glass fiber filters using a vacuum manifold. This separates the bound radioligand from the unbound.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting competition curve.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Visualizations

CB1 Receptor Signaling Pathway

Activation of the CB1 receptor by an agonist like AM-087 initiates a cascade of intracellular signaling events. The receptor is coupled to inhibitory G-proteins (Gᵢ/Gₒ), and its activation primarily leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[7][8] This, in turn, affects the activity of protein kinase A (PKA) and downstream effectors. Additionally, CB1 receptor activation can modulate ion channels and other signaling pathways like the MAPK/ERK pathway.[9][10]

References

• 1. benchchem.com [benchchem.com]
• 2. WIN 55,212-2 - Wikipedia [en.wikipedia.org]
• 3. Tetrahydrocannabinol - Wikipedia [en.wikipedia.org]
• 4. Receptor Binding Affinities of Synthetic Cannabinoids Determined by Non-Isotopic Receptor Binding Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assay of CB1 Receptor Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay of CB1 Receptor Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jme.bioscientifica.com [jme.bioscientifica.com]
• 8. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Signaling Pathways from Cannabinoid Receptor-1 Activation to Inhibition of N-Methyl-d-Aspartic Acid Mediated Calcium Influx and Neurotoxicity in Dorsal Root Ganglion Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CB1 Cannabinoid Receptors and their Associated Proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Functional Profiles of AM-087 and CP-55,940

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the functional characteristics of two synthetic cannabinoid receptor agonists: AM-087 and CP-55,940. While both compounds are potent activators of cannabinoid receptors, this document aims to delineate their distinct pharmacological profiles by presenting available experimental data on their receptor binding affinities and functional activities. This objective comparison is intended to assist researchers in selecting the appropriate tool compound for their specific experimental needs.

Introduction

AM-087 is a derivative of Δ8-tetrahydrocannabinol (Δ8-THC) and is recognized as a potent CB1 receptor agonist.[1] CP-55,940 is a well-characterized, non-selective full agonist for both CB1 and CB2 cannabinoid receptors and is frequently utilized as a reference compound in cannabinoid research.[2][3] Understanding the nuanced differences in their functional activities is crucial for interpreting experimental outcomes and for the development of novel therapeutics targeting the endocannabinoid system.

Quantitative Data Summary

The following tables summarize the available quantitative data for AM-087 and CP-55,940 from various functional assays.

Table 1: Receptor Binding Affinity (Ki)

Compound	Receptor	Ki (nM)	Notes
AM-087	CB1	0.43[1]	Potent CB1 agonist.
CB2	6.47	Approximately 15-fold selectivity for CB1 over CB2.
CP-55,940	CB1	0.6 - 5.0[3]	High affinity for both CB1 and CB2 receptors.
CB2	0.7 - 2.6[3]	Non-selective high-affinity ligand.

Table 2: G-Protein Activation ([³⁵S]GTPγS Binding Assay)

Compound	Receptor	EC50 (nM)	Emax (%)	Notes
AM-087	CB1	Data not publicly available	Data not publicly available
CB2	Data not publicly available	Data not publicly available
CP-55,940	CB1	3.4[4]	~62-65% of maximal stimulation[5]	Potent and efficacious G-protein activator.
CB2	0.3[3]	Data not publicly available

Table 3: Adenylyl Cyclase Modulation (cAMP Assay)

Compound	Receptor	EC50 (nM)	Emax (% Inhibition of Forskolin-stimulated cAMP)	Notes
AM-087	CB1	Data not publicly available	Data not publicly available
CB2	Data not publicly available	Data not publicly available
CP-55,940	CB1	1.83[6]	Full agonist (approaching 100% inhibition)[7]	Potent inhibitor of adenylyl cyclase.
CB2	2.89[6]	Full agonist (approaching 100% inhibition)[7]

Table 4: β-Arrestin Recruitment Assay

Compound	Receptor	EC50 (nM)	Emax (%)	Notes
AM-087	CB1	Data not publicly available	Data not publicly available
CB2	Data not publicly available	Data not publicly available
CP-55,940	CB1	Data not publicly available	Data not publicly available
CB2	Data not publicly available	Data not publicly available

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the canonical signaling pathway for cannabinoid receptors and a general workflow for the functional assays discussed.

Cannabinoid Receptor Signaling Pathway

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. Targeting Cannabinoid Receptors: Current Status and Prospects of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CP 55,940 | CAS 83002-04-4 | CP55940 | Tocris Bioscience [tocris.com]
• 4. Mechanistic insights into G-protein coupling with an agonist-bound G-protein-coupled receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Broad and Region-Specific Impacts of the Synthetic Cannabinoid CP 55,940 in Adolescent and Adult Female Mouse Brains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. druglibrary.org [druglibrary.org]
• 8. Functional Selectivity of a Biased Cannabinoid-1 Receptor (CB1R) Antagonist - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Synthetic Cannabinoid Agonists AM-087 and WIN55,212-2

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the pharmacological, chemical, and functional characteristics of two potent cannabinoid receptor agonists.

This guide provides a detailed comparative analysis of AM-087 and WIN55,212-2, two synthetic cannabinoid receptor agonists of significant interest in pharmacological research. While both compounds exhibit potent activity at cannabinoid receptors, they belong to distinct chemical classes and display different pharmacological profiles. This document summarizes their known properties, presents available quantitative data in a comparative format, and provides detailed experimental protocols for their characterization.

Chemical and Pharmacological Overview

AM-087 is a classical cannabinoid, a derivative of Δ⁸-tetrahydrocannabinol (Δ⁸-THC), characterized by a substitution on the 3-position side chain.[1] It is recognized as a potent agonist of the CB1 receptor.[1] In contrast, WIN55,212-2 is a non-classical cannabinoid, belonging to the aminoalkylindole class.[2] It is a potent, non-selective full agonist at both CB1 and CB2 cannabinoid receptors.[2][3]

Table 1: Chemical and Physical Properties

Property	AM-087	WIN55,212-2
Chemical Class	Dibenzopyran (Classical Cannabinoid)	Aminoalkylindole (Non-classical Cannabinoid)[2]
IUPAC Name	(6aR,10aR)-3-(2-Methyl-6-bromohex-2-yl)-6,6,9-trimethyl-6a,7,10,10a-tetrahydrobenzo[c]chromen-1-ol[1]	(11R)-2-Methyl-11-[(morpholin-4-yl)methyl]-3-(naphthalene-1-carbonyl)-9-oxa-1-azatricyclo[6.3.1.04,12]dodeca-2,4(12),5,7-tetraene[2]
Molecular Formula	C₂₃H₃₃BrO₂[1]	C₂₇H₂₆N₂O₃[2]
Molar Mass	421.419 g/mol [1]	426.516 g/mol [2]

Receptor Binding Affinity

Table 2: Cannabinoid Receptor Binding Affinities (Ki in nM)

Compound	CB1 Receptor	CB2 Receptor
AM-087	0.43[1]	Data not available
WIN55,212-2	1.9[2]	Data not available in direct comparison

Note: The lack of directly comparable Ki values for the CB2 receptor highlights a gap in the current literature.

Functional Activity

Both AM-087 and WIN55,212-2 act as agonists at cannabinoid receptors, which are G protein-coupled receptors (GPCRs). Their activation typically leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[4] While specific comparative functional assay data is limited, WIN55,212-2 is well-characterized as a full agonist at both CB1 and CB2 receptors.[2]

In Vivo Effects

Both compounds have been investigated for their in vivo effects, particularly their analgesic properties. WIN55,212-2 is a well-documented potent analgesic in various animal models of pain.[2][5][6][7][8] AM-087 is also described as an analgesic drug.[1]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms of action and the experimental approaches used to characterize these compounds, the following diagrams illustrate the canonical cannabinoid receptor signaling pathway and a typical workflow for a competitive radioligand binding assay.

Caption: Canonical Gαi-coupled cannabinoid receptor signaling pathway.

Caption: Workflow for a competitive radioligand binding assay.

Experimental Protocols

Detailed methodologies are essential for the accurate characterization and comparison of cannabinoid receptor agonists. The following are generalized protocols for key in vitro assays.

Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of a test compound for cannabinoid receptors.

Materials:

• Cell membranes from cells stably expressing human CB1 or CB2 receptors.

• Radioligand: e.g., [³H]CP55,940.

• Unlabeled competitor: Test compound (AM-087 or WIN55,212-2).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 0.05% BSA, pH 7.4.

• 96-well plates, filter mats, and a cell harvester.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add assay buffer, a fixed concentration of radioligand (e.g., 0.5 nM [³H]CP55,940), and varying concentrations of the test compound.

• Include control wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of an unlabeled ligand, e.g., 10 µM WIN55,212-2).

• Add cell membranes (e.g., 10-20 µg protein/well) to initiate the binding reaction.

• Incubate the plate for 60-90 minutes at 30°C with gentle agitation.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Place the filter discs in scintillation vials with scintillation fluid.

• Measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

cAMP Functional Assay

Objective: To determine the functional potency (EC₅₀) and efficacy (Emax) of a test compound as a cannabinoid receptor agonist.

Materials:

• CHO or HEK293 cells stably expressing human CB1 or CB2 receptors.

• Assay Buffer: HBSS, 5 mM HEPES, 0.1% BSA, 0.5 mM IBMX (a phosphodiesterase inhibitor), pH 7.4.

• Forskolin (B1673556) (to stimulate adenylyl cyclase).

• Test compound (AM-087 or WIN55,212-2).

• cAMP detection kit (e.g., HTRF, LANCE, or ELISA-based).

Procedure:

• Seed the cells in a 96-well or 384-well plate and culture overnight.

• Replace the culture medium with assay buffer and pre-incubate for 15-30 minutes.

• Add varying concentrations of the test compound to the wells.

• Stimulate the cells with a fixed concentration of forskolin (e.g., 5 µM) to induce cAMP production.

• Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Lyse the cells and measure the intracellular cAMP levels using a cAMP detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the percentage inhibition of forskolin-stimulated cAMP levels against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Emax values.[4]

Conclusion and Future Directions

AM-087 and WIN55,212-2 are both potent synthetic cannabinoid agonists with distinct chemical structures and pharmacological properties. While WIN55,212-2 is well-characterized as a non-selective full agonist, comprehensive data for AM-087, particularly regarding its CB2 receptor affinity and functional efficacy, is less available. A direct, head-to-head comparative study of these two compounds using standardized experimental protocols is warranted to fully elucidate their relative potencies, selectivities, and functional activities. Such a study would be invaluable for researchers in the field of cannabinoid pharmacology and for the development of novel therapeutic agents targeting the endocannabinoid system.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. WIN 55,212-2 - Wikipedia [en.wikipedia.org]
• 3. WIN55,212-2, a Dual Modulator of Cannabinoid Receptors and G Protein-Coupled Inward Rectifier Potassium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Analgesic effects of cannabinoid receptor agonist WIN55,212-2 in the nucleus cuneiformis in animal models of acute and inflammatory pain in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Analgesic Potential of Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antihyperalgesic effect of the cannabinoid agonist WIN55,212-2 is mediated through an interaction with spinal metabotropic glutamate-5 receptors in rats | Scilit [scilit.com]

Independent Validation of a Novel Cannabinoid Analgesic: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analgesic effects of a representative cannabinoid-based compound, referred to here as AM-087, with other established pain management alternatives. The data and protocols presented are synthesized from preclinical and clinical studies on various cannabinoids, offering a framework for the independent validation of new chemical entities in this class.

Comparative Analgesic Efficacy

The analgesic potential of cannabinoids has been evaluated in various pain models, from preclinical studies in rodents to clinical trials in humans for chronic pain conditions. The following tables summarize the quantitative data from studies investigating the efficacy of cannabinoids, which can serve as a benchmark for evaluating a novel compound like AM-087.

Table 1: Preclinical Efficacy of Cannabinoids in Animal Models of Pain

Pain Model	Cannabinoid Agent(s)	Key Findings
Neuropathic Pain (Chemotherapy-induced)	CB1 and CB2 Receptor Agonists	Suppression of mechanical allodynia in rats.[1]
Neuropathic Pain (Various)	Δ9-THC, CBD, and other cannabis extracts	Suggested synergistic anti-nociceptive action.[1]
Inflammatory Pain	Cannabinoid Receptor Agonists	Antinociceptive and anti-hyperalgesic effects at peripheral, spinal, and supraspinal levels.[2]
Cancer Pain (Bone Cancer Model)	Anandamide (endocannabinoid)	Alleviation of mechanical hyperalgesia in mice.[1]

Table 2: Clinical Efficacy of Cannabinoids in Human Chronic Pain

Condition	Cannabinoid Agent(s)	Comparison	Key Findings
Chronic Pain (General)	Medical Cannabis/Cannabinoids	Other Analgesics	Moderate reduction in chronic pain, similar to other available analgesic drugs.[3]
Neuropathic Pain	Inhaled Cannabis (<10% THC)	Placebo	Dose-related reduction in neuropathic pain.[3]
Chronic Pain (Mainly Neuropathic)	THC only, CBD only, THC + CBD extracts	Placebo	Improvement in pain control and sleep quality.[1]
Severe Neuropathic Pain	Nabilone (synthetic THC)	Dihydrocodeine	Dihydrocodeine offered clinically significant pain relief to more patients than nabilone.[1]
Aromatase Inhibitor-Associated Musculoskeletal Symptoms (AIMSS)	CBD (Epidiolex)	Baseline	44% of patients had at least a 2-point reduction in worst pain from baseline to 15 weeks.[4]

Experimental Protocols

Detailed methodologies are crucial for the independent validation of analgesic effects. Below are representative protocols for key experiments cited in cannabinoid research.

1. Preclinical Assessment of Neuropathic Pain

• Model: Chemotherapy-induced neuropathic pain in rats (e.g., using vincristine (B1662923) or cisplatin).[1]

• Procedure:

  • Administer the chemotherapeutic agent to induce neuropathic pain, characterized by mechanical allodynia.

  • Administer the test compound (e.g., a cannabinoid agonist) or vehicle control.

  • Assess mechanical allodynia using von Frey filaments. This involves applying filaments of varying forces to the plantar surface of the rat's hind paw to determine the paw withdrawal threshold.

  • Record and compare the paw withdrawal thresholds between the treatment and control groups. A higher threshold in the treatment group indicates an analgesic effect.

2. Clinical Trial for Chronic Pain

• Design: Randomized, double-blind, placebo-controlled crossover trial.[1]

• Participants: Patients with chronic pain (e.g., neuropathic pain) that is not adequately controlled by their current medications.

• Procedure:

  • Recruit and obtain informed consent from eligible patients.

  • Randomly assign patients to receive either the active cannabinoid-based medication or a placebo for a defined treatment period.

  • After a washout period, patients are "crossed over" to the other treatment arm.

  • Pain levels are assessed at baseline and throughout the treatment periods using validated pain scales, such as the Numerical Rating Scale (NRS) or the Brief Pain Inventory (BPI).[5]

  • Secondary outcomes, such as sleep quality, mood, and daily functioning, can also be measured.[1]

  • Statistical analysis is performed to compare the effects of the active treatment and placebo on pain scores and other outcomes.

Signaling Pathways and Experimental Workflows

Cannabinoid Receptor Signaling

Cannabinoids primarily exert their effects through the activation of cannabinoid receptors CB1 and CB2, which are G-protein coupled receptors (GPCRs).[1] The activation of these receptors triggers intracellular signaling cascades that ultimately modulate neurotransmitter release and reduce neuronal excitability, leading to analgesia.

Caption: Cannabinoid receptor signaling cascade.

Experimental Workflow for Analgesic Validation

The independent validation of a novel analgesic like AM-087 typically follows a structured workflow, from initial screening in preclinical models to rigorous testing in clinical trials.

Caption: Workflow for analgesic drug validation.

References

• 1. The Analgesic Potential of Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of the Cannabinoid System in Pain Control and Therapeutic Implications for the Management of Acute and Chronic Pain Episodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cannabinoids and Pain: New Insights From Old Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. themarijuanaherald.com [themarijuanaherald.com]
• 5. dovepress.com [dovepress.com]

AM-087 as a Positive Control in Cannabinoid Research: A Comparative Guide

In the dynamic field of cannabinoid research, the use of appropriate positive controls is paramount for the validation of experimental results and the characterization of novel compounds. This guide provides a comprehensive comparison of AM-087 with other commonly used cannabinoid receptor agonists, offering researchers, scientists, and drug development professionals a detailed overview of their performance supported by experimental data.

Introduction to AM-087

AM-087 is a potent synthetic cannabinoid agonist that is structurally a derivative of Δ8-tetrahydrocannabinol (Δ8-THC).[1] It is distinguished by a bromine substituent on its 3-position side chain, which is believed to contribute to its high affinity for the cannabinoid receptor 1 (CB1).[1] With a Ki value of 0.43 nM for the CB1 receptor, AM-087 is approximately 100 times more potent than THC, making it a valuable tool as a positive control in various in vitro and in vivo cannabinoid research assays.[1]

Comparative Pharmacological Data

The selection of a positive control should be guided by its pharmacological profile, including its binding affinity (Ki) and functional potency (EC50) and efficacy (Emax) at the cannabinoid receptors, primarily CB1 and CB2. Below is a comparison of AM-087 with two other widely used synthetic cannabinoid agonists, CP-55,940 and WIN 55,212-2.

Compound	Receptor	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Efficacy (Emax, % of baseline)
AM-087	CB1	0.43[1]	-	-
CB2	-	-	-
CP-55,940	CB1	0.5 - 5.0[2]	2.84 (cAMP assay)[3]	58% inhibition (cAMP assay)[3]
CB2	0.69 - 2.8[2]	-	-
WIN 55,212-2	CB1	1.9[4]	-	-
CB2	-	-	-

In Vitro Experimental Protocols

Radioligand Binding Assay (Competition)

This assay determines the binding affinity of a test compound by measuring its ability to displace a radiolabeled ligand from the cannabinoid receptors.

Experimental Workflow:

Caption: Workflow for a competitive radioligand binding assay.

Methodology:

• Membrane Preparation: Prepare membranes from cells stably expressing human CB1 or CB2 receptors.

• Assay Setup: In a 96-well plate, add a fixed concentration of radioligand (e.g., [3H]CP-55,940) and increasing concentrations of the unlabeled test compound (e.g., AM-087) to wells containing the receptor membranes in a suitable binding buffer.

• Incubation: Incubate the plate for 60-90 minutes at 30°C.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. The IC50 value (the concentration of test compound that displaces 50% of the radioligand) is determined and used to calculate the Ki value using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to cannabinoid receptors upon agonist binding.

Experimental Workflow:

Caption: Workflow for a [35S]GTPγS binding assay.

Methodology:

• Membrane Preparation: Use membranes from cells expressing the cannabinoid receptor of interest.

• Assay Setup: In a multi-well plate, add assay buffer, cell membranes, GDP, and varying concentrations of the test agonist.

• Initiation: Initiate the reaction by adding a fixed concentration of [35S]GTPγS.

• Incubation: Incubate the plate for a defined period at 30°C.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filters.

• Quantification: Measure the amount of bound [35S]GTPγS using a scintillation counter.

• Data Analysis: Plot the amount of [35S]GTPγS bound against the logarithm of the agonist concentration to determine the EC50 (potency) and Emax (efficacy) values.

cAMP Accumulation Assay

This functional assay measures the inhibition of adenylyl cyclase activity, a downstream effect of CB1 and CB2 receptor activation.

Experimental Workflow:

Caption: Workflow for a cAMP accumulation assay.

Methodology:

• Cell Culture: Culture cells expressing the cannabinoid receptor of interest in a multi-well plate.

• Treatment: Pre-treat the cells with a phosphodiesterase inhibitor to prevent cAMP degradation. Then, stimulate the cells with forskolin (to increase basal cAMP levels) in the presence of varying concentrations of the test agonist.

• Incubation: Incubate for a specified time at 37°C.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or luminescence-based assays).

• Data Analysis: Plot the percentage of inhibition of forskolin-stimulated cAMP levels against the logarithm of the agonist concentration to determine the IC50 value.

In Vivo Experimental Protocol: The Cannabinoid Tetrad

The cannabinoid tetrad is a series of four behavioral tests in rodents used to characterize the in vivo effects of cannabinoid agonists. These tests are hypothermia, catalepsy, analgesia, and hypolocomotion.

Experimental Workflow:

Caption: Workflow for the cannabinoid tetrad assay.

Methodology:

• Animal Acclimation: Acclimate animals to the testing environment.

• Drug Administration: Administer the test compound (e.g., AM-087) or vehicle to the animals via a specific route (e.g., intraperitoneal injection). Doses should be selected to establish a dose-response curve.

• Behavioral Testing (typically 30-60 minutes post-injection):

  • Hypothermia: Measure the rectal temperature of the animals.

  • Catalepsy: Place the animal's forepaws on a raised bar and measure the time it remains immobile.[5]

  • Analgesia: Assess the animal's response to a thermal stimulus using a tail-flick or hot plate test.

  • Hypolocomotion: Place the animal in an open field arena and record its locomotor activity (e.g., distance traveled, line crossings).[5]

• Data Analysis: Analyze the data to determine the dose-dependent effects of the compound on each of the four measures.

Cannabinoid Receptor Signaling Pathways

Cannabinoid receptors, being G-protein coupled receptors (GPCRs), initiate intracellular signaling cascades upon agonist binding. The two primary pathways are the G-protein dependent pathway and the β-arrestin pathway.

G-protein Dependent Signaling

Upon agonist binding, CB1 and CB2 receptors primarily couple to inhibitory G-proteins (Gi/o).[6] This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels.[6] The βγ subunits of the G-protein can also modulate other effectors, such as ion channels.[7]

Caption: Canonical G-protein dependent signaling pathway of cannabinoid receptors.

β-Arrestin Signaling

Following agonist-induced receptor phosphorylation by G-protein-coupled receptor kinases (GRKs), β-arrestins can bind to the receptor. This leads to receptor desensitization and internalization, and can also initiate G-protein-independent signaling cascades, such as the activation of mitogen-activated protein kinases (MAPKs).

Caption: β-arrestin mediated signaling pathway of cannabinoid receptors.

Conclusion

AM-087 serves as a highly potent CB1 receptor agonist, making it an excellent positive control for a wide range of cannabinoid research applications. Its high affinity allows for robust and reproducible results in in vitro binding and functional assays. When selecting a positive control, researchers should consider the specific requirements of their experimental design, including the desired receptor selectivity and potency. This guide provides the necessary data and protocols to make an informed decision and to effectively utilize AM-087 and other cannabinoid agonists in their research endeavors.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Selective Estrogen Receptor Modulators: Cannabinoid Receptor Inverse Agonists with Differential CB1 and CB2 Selectivity [frontiersin.org]
• 4. Tetrad test - Wikipedia [en.wikipedia.org]
• 5. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. PathWhiz [pathbank.org]
• 7. Frontiers | Cannabinoid CB1 and CB2 Receptor-Mediated Arrestin Translocation: Species, Subtype, and Agonist-Dependence [frontiersin.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of AM-087: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of potent compounds like AM-087 are paramount to ensuring laboratory safety and regulatory compliance. This document provides essential, step-by-step guidance for the safe disposal of AM-087, a potent cannabinoid agonist, and its associated waste streams.

AM-087, a derivative of Δ8-THC, is a powerful synthetic cannabinoid requiring stringent safety protocols.[1][2] Due to its high potency, all materials contaminated with AM-087 must be treated as hazardous waste to mitigate risks of exposure and environmental contamination. The following procedures are based on best practices for the disposal of potent psychoactive compounds and synthetic cannabinoids in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any work that will generate AM-087 waste, it is crucial to have a designated and properly labeled hazardous waste collection system in place. All personnel handling AM-087 must be trained on its potential hazards and the appropriate safety procedures.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense against accidental exposure. The minimum required PPE when handling AM-087 includes:

• Gloves: Two pairs of nitrile gloves are recommended.

• Eye Protection: Chemical splash goggles or a face shield.

• Lab Coat: A dedicated lab coat that does not leave the laboratory.

• Respiratory Protection: A NIOSH-approved respirator may be necessary when handling the powdered form of the compound or when there is a risk of aerosolization.

All handling of AM-087, especially weighing and preparing solutions, should be performed within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol for AM-087

The following protocol outlines the necessary steps for the safe disposal of various waste streams contaminated with AM-087.

1. Waste Segregation: Proper segregation of waste is critical for safe and efficient disposal. At the point of generation, separate AM-087 waste into the following categories:

• Solid Waste: Includes contaminated consumables such as pipette tips, vials, gloves, and absorbent paper.

• Liquid Waste: Consists of unused solutions, solvents used for rinsing, and other aqueous or organic liquids containing AM-087.

• Sharps Waste: Needles and syringes contaminated with AM-087 must be disposed of in a designated sharps container.

2. In-Lab Treatment: Rendering Waste Unusable To prevent diversion and reduce the hazardous nature of the waste, it is best practice to render AM-087 waste unusable before it is collected for final disposal.

• For Solid Waste: Mix the contaminated solid materials with a non-hazardous bulking agent, such as cat litter or sand, in a 1:1 ratio.

• For Liquid Waste: Absorb the liquid waste onto an inert material like vermiculite (B1170534) or diatomaceous earth until no free liquid is present.

3. Packaging and Labeling: All AM-087 waste must be collected in designated, leak-proof containers that are compatible with the waste type.

• Use wide-mouth, screw-cap containers for solid and treated liquid waste.

• Ensure all containers are clearly labeled with "Hazardous Waste," the full chemical name "AM-087," and the date.

• Keep containers closed at all times, except when adding waste.

4. Storage: Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA should be in a secondary containment tray to prevent the spread of any potential leaks.

5. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste. Do not attempt to dispose of AM-087 waste through standard laboratory trash or down the drain.

Data Presentation: AM-087 Disposal at a Glance

The following table summarizes the key logistical information for the proper disposal of AM-087.

Waste Stream	Recommended Container	In-Lab Treatment	Final Disposal Route
Pure AM-087 Powder	Original container within a sealed bag	None required before collection	Hazardous Waste Pickup (EHS)
Contaminated Solid Waste	Lined, wide-mouth, screw-cap container	Mix with equal parts cat litter or sand	Hazardous Waste Pickup (EHS)
Contaminated Liquid Waste	Screw-cap, chemical-resistant bottle	Absorb onto vermiculite or similar material	Hazardous Waste Pickup (EHS)
Contaminated Sharps	Designated sharps container	None required before collection	Hazardous Waste Pickup (EHS)

Experimental Protocol: General Handling of Potent Psychoactive Powders

This protocol provides a general workflow for handling a potent powdered compound like AM-087 to minimize waste generation and ensure safety.

• Preparation: Before weighing, decontaminate the work surface within the chemical fume hood. Cover the surface with disposable absorbent paper.

• Weighing: Use a dedicated set of spatulas and weigh paper for handling the compound. Weigh the desired amount directly into a tared vial to prevent transfer loss and contamination.

• Solubilization: Add the solvent directly to the vial containing the weighed powder. Cap the vial securely and vortex until the compound is fully dissolved.

• Post-Handling Decontamination: After use, wipe down the spatula and any other reusable equipment with a solvent-soaked cloth. Dispose of the cloth and any other contaminated disposables as solid hazardous waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the safe disposal of AM-087.

Caption: A logical workflow for the safe and compliant disposal of AM-087.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]
• 2. List of AM cannabinoids - Wikipedia [en.wikipedia.org]

Navigating the Unseen Threat: A Guide to Personal Protective Equipment for AM-087

Disclaimer: No specific Safety Data Sheet (SDS) for AM-087, a potent synthetic cannabinoid, is publicly available. The following guidance is based on the known characteristics of AM-087 as a highly potent CB1 agonist—approximately 100 times more potent than THC—and general safety protocols for handling potent novel psychoactive substances and active pharmaceutical ingredients (APIs).[1] Researchers, scientists, and drug development professionals must conduct a thorough risk assessment for their specific experimental conditions and adhere to all institutional and regulatory guidelines.

AM-087's high potency necessitates stringent safety measures to prevent accidental exposure, which could lead to significant pharmacological effects.[1] This guide provides essential information on personal protective equipment (PPE), safe handling procedures, and disposal plans to minimize risk.

Understanding the Risk: Hazard Assessment

Fortifying the Front Line: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for the safe handling of AM-087. The following table summarizes the recommended PPE for various laboratory operations.

Task	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing stock solutions (solid form)	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Disposable, cuffed lab coat or a solid-front gown; disposable sleeves	A NIOSH-approved respirator with a particulate filter (e.g., N100, P100) within a certified chemical fume hood or other ventilated enclosure.
Handling dilute solutions	Chemical splash goggles	Nitrile or neoprene gloves	Lab coat	Work within a certified chemical fume hood. Respirator use should be based on a risk assessment.
In vivo studies (dosing)	Chemical splash goggles	Nitrile or neoprene gloves	Lab coat	Work in a well-ventilated area or use a ventilated enclosure.
Cleaning and decontamination	Chemical splash goggles and a face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	A NIOSH-approved respirator with combination organic vapor and particulate cartridges may be necessary depending on the cleaning agents used.

Controlling the Environment: Engineering Controls

Engineering controls are the primary means of minimizing exposure to hazardous substances.

• Containment: All work with solid AM-087 or concentrated solutions should be performed in a certified chemical fume hood, a glove box, or another form of ventilated containment.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

Step-by-Step Safety: Experimental Protocols

Handling Solid AM-087:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area within the chemical fume hood by lining it with absorbent, disposable bench paper.

• Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Handle the compound with spatulas and other non-sparking tools.

• Solubilization: Add solvent to the vial containing the solid AM-087 to dissolve it before removing it from the containment area.

Handling AM-087 Solutions:

• Manipulation: Always handle solutions within a chemical fume hood.

• Pipetting: Use positive displacement pipettes or disposable tips to avoid aerosol generation. Never mouth-pipette.

• Storage: Store solutions in clearly labeled, sealed containers in a secure, designated area.

The Final Step: Disposal Plan

All materials contaminated with AM-087 are considered hazardous waste.

• Solid Waste: This includes contaminated gloves, disposable lab coats, bench paper, and vials. Place these items in a dedicated, labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing AM-087 in a sealed, labeled, and compatible waste container.

• Sharps: Needles and syringes used for dosing should be placed in a designated sharps container for hazardous waste.

• Decontamination: Decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol, isopropanol) followed by a soap and water wash. Collect all cleaning materials as hazardous waste.

Consult your institution's environmental health and safety (EHS) office for specific hazardous waste disposal procedures.

Visualizing Safety: A Workflow for Handling AM-087

The following diagram illustrates the key decision points and procedural flow for safely handling AM-087 in a laboratory setting.

Caption: Workflow for the safe handling of AM-087.

References

• 1. AM-087 - Wikipedia [en.wikipedia.org]